DBMP

• CAS: 117027-28-8

Core Science & Biosynthesis

Dibenzomethanopentacene: A Technical Guide to a Novel Building Block for High-Performance Gas Separation Membranes

For Researchers, Scientists, and Drug Development Professionals

Abstract

Dibenzomethanopentacene (DBMP) has emerged as a promising structural component in the development of Polymers of Intrinsic Microporosity (PIMs). These materials are at the forefront of membrane technology for efficient gas separations. The incorporation of the rigid and contorted DBMP unit into the polymer backbone has been demonstrated to significantly enhance both gas permeability and selectivity, surpassing the performance of archetypal PIMs. This technical guide provides a comprehensive overview of DBMP-based PIMs, including their synthesis, physicochemical properties, and gas transport characteristics. Detailed experimental protocols and structured data tables are presented to facilitate further research and development in this area.

Introduction

Polymers of Intrinsic Microporosity (PIMs) are a class of polymers that possess a high degree of microporosity due to their rigid and contorted molecular structures, which prevents efficient packing. This inherent free volume makes them highly attractive for applications in gas separation, storage, and catalysis. Dibenzomethanopentacene (DBMP) is a novel building block for PIMs that has been shown to yield materials with exceptional gas separation properties.[1][2][3] The unique three-dimensional structure of DBMP contributes to an increase in both gas permeability and selectivity, a highly desirable combination in membrane science.[1][2][3] Furthermore, PIMs containing DBMP exhibit improved aging characteristics, with a lower reduction in gas permeability over time compared to other high-performing PIMs.[1][2][3]

Synthesis of Dibenzomethanopentacene-Based Monomers and Polymers

The synthesis of DBMP-based PIMs involves a two-step process: the synthesis of the DBMP-containing monomer followed by its polymerization.

Synthesis of Dibenzomethanopentacene (DBMP) Monomer

The key step in the synthesis of the DBMP-based monomer is a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.[1][2][3] This is followed by a demethylation step to yield the di-catechol monomer suitable for polymerization.

Experimental Protocol:

Step 1: Diels-Alder Reaction

• A solution of 2,3-dimethoxyanthracene and a molar excess of norbornadiene is prepared in xylene.

• The reaction mixture is heated to 260 °C in a sealed high-pressure reactor.

• The reaction is maintained at this temperature for 96 hours.

• After cooling, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography to yield the dimethoxy-DBMP adduct.

Step 2: Demethylation

• The dimethoxy-DBMP adduct is dissolved in anhydrous dichloromethane (DCM).

• The solution is cooled to 0 °C.

• A solution of boron tribromide (BBr₃) in DCM is added dropwise.

• The reaction mixture is allowed to warm to room temperature and stirred for 3 hours.

• The reaction is quenched by the slow addition of methanol.

• The solvent is removed under reduced pressure, and the crude product is purified by recrystallization to yield the DBMP di-catechol monomer.

Polymerization of DBMP-Based Monomers

The DBMP di-catechol monomer is copolymerized with other monomers, such as 5,5',6,6'-tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobisindane (TTSBI) and 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN), to produce PIMs with varying DBMP content.

Experimental Protocol:

• The DBMP di-catechol monomer, TTSBI, and TFTPN are dissolved in a high-boiling point aprotic solvent, such as N,N-dimethylformamide (DMF).

• An excess of anhydrous potassium carbonate (K₂CO₃) is added as a base.

• The reaction mixture is heated to 65 °C under an inert atmosphere.

• The reaction is maintained at this temperature for 72 hours.

• The resulting polymer is precipitated by pouring the reaction mixture into a non-solvent, such as methanol.

• The polymer is collected by filtration, washed extensively with water and methanol, and dried under vacuum.

Physicochemical Properties

The incorporation of DBMP into the polymer backbone significantly influences the physicochemical properties of the resulting PIMs.

Property	PIM-1 (Control)	PIM-DBMP0.1	PIM-DBMP0.5	PIM-DBMP0.75
BET Surface Area (m²/g)	760	850	980	1050
CO₂ Uptake at 1 bar, 273K (mmol/g)	2.0	2.4	2.5	2.6

Data compiled from studies on DBMP-based PIMs.[1]

Gas Transport Properties

The gas transport properties of DBMP-based PIMs demonstrate their potential for high-performance gas separations. The data below shows a clear trend of increasing permeability and selectivity with higher DBMP content.

Gas Pair	PIM-1 (Control)	PIM-DBMP0.1	PIM-DBMP0.5	PIM-DBMP0.75
P(O₂) (Barrer)	680	850	1200	1500
α(O₂/N₂)	3.7	4.0	4.2	4.5
P(CO₂) (Barrer)	2700	3800	5500	7000
α(CO₂/N₂)	21	25	28	32
α(CO₂/CH₄)	12	15	18	21

1 Barrer = 10⁻¹⁰ cm³(STP) cm cm⁻² s⁻¹ cmHg⁻¹. Data represents ideal selectivities.[1]

Visualizations

Synthesis of DBMP Monomer

Caption: Synthetic pathway for the Dibenzomethanopentacene (DBMP) monomer.

Polymerization of DBMP-based PIMs

Caption: Copolymerization scheme for the synthesis of PIM-DBMP.

Conclusion

Dibenzomethanopentacene has been established as a valuable component for the creation of advanced Polymers of Intrinsic Microporosity. The incorporation of DBMP leads to polymers with enhanced surface area, gas uptake, and significantly improved gas separation performance for important industrial gas pairs. The synthetic routes to DBMP-containing monomers and polymers are robust and allow for the tuning of material properties by varying the co-monomer composition. The detailed protocols and data presented herein provide a solid foundation for researchers and scientists to explore the full potential of DBMP-based materials in membrane science and other applications. The favorable aging characteristics of these polymers further underscore their potential for long-term industrial use.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hyper-Crosslinked Porous Organic Nanomaterials: Structure-Oriented Design and Catalytic Applications - PMC [pmc.ncbi.nlm.nih.gov]

DBMP chemical structure and properties

An In-depth Technical Guide to Dibenzomethanopentacene (DBMP) for Researchers, Scientists, and Drug Development Professionals

Introduction

Dibenzomethanopentacene (DBMP) is a rigid, bicyclic aromatic hydrocarbon that has garnered significant interest as a structural component in the development of advanced materials. Its unique three-dimensional architecture makes it a valuable monomer for the synthesis of Polymers of Intrinsic Microporosity (PIMs). These polymers are at the forefront of materials science, with promising applications in gas separation membranes. This guide provides a comprehensive overview of the chemical structure, properties, and synthesis of the DBMP monomer, focusing on the specific isomer utilized in PIMs.

Chemical Structure and Properties

The most relevant isomer of DBMP for materials science applications is the one derived from the Diels-Alder reaction of 2,3-dimethoxyanthracene and norbornadiene. The systematic name for the precursor to the active monomer is 2a,3a,4,9,9a,10-Hexahydro-2,3-dimethoxy-4,9-ethano-1H-cyclopenta[b]anthracene. For polymerization, the methoxy groups are typically demethylated to form a biscatechol monomer.

Physicochemical Properties of Reactants

A summary of the key physicochemical properties of the reactants used in the synthesis of DBMP is provided below.

Property	2,3-Dimethoxyanthracene	Norbornadiene
Molecular Formula	C₁₆H₁₄O₂	C₇H₈
Molecular Weight	238.28 g/mol	92.14 g/mol [1]
Appearance	-	Colorless liquid[2]
Melting Point	-	-19 °C[1]
Boiling Point	-	89 °C[1]
Density	-	0.906 g/cm³[1]
Solubility	-	Insoluble in water[2]

Physicochemical Properties of DBMP Monomer Precursor (Isomer 2a)

Quantitative experimental data for the DBMP monomer precursor is scarce in the literature. The calculated molecular weight is provided below.

Property	Value
Molecular Formula	C₂₃H₂₂O₂
Molecular Weight	330.42 g/mol
¹H NMR (ppm)	δ -0.93 and -1.00 (highly shielded methylene hydrogens)

Experimental Protocols

The synthesis of the DBMP monomer and its subsequent polymerization into PIM-DBMP involves a multi-step process.

Synthesis of DBMP Monomer Precursor (Isomer 2a)

This protocol is based on the Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.

Materials:

• 2,3-dimethoxyanthracene

• Norbornadiene

• Xylene

• Silica gel for column chromatography

Procedure:

• In a high-pressure reaction vessel, dissolve 2,3-dimethoxyanthracene and an excess of norbornadiene in xylene.

• Seal the vessel and heat the reaction mixture to 260 °C for 96 hours.

• After cooling to room temperature, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by column chromatography on silica gel. The desired isomer (2a) is typically the first to elute.

• Characterize the purified product using ¹H NMR spectroscopy to confirm the presence of the highly shielded methylene hydrogens at approximately -0.93 and -1.00 ppm.

Demethylation to Biscatechol Monomer (1)

Materials:

• DBMP monomer precursor (isomer 2a)

• Boron tribromide (BBr₃)

• Dichloromethane (DCM)

Procedure:

• Dissolve the purified DBMP precursor (2a) in dry dichloromethane under an inert atmosphere.

• Cool the solution in an ice bath.

• Add a solution of boron tribromide in dichloromethane dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 3 hours.

• Quench the reaction by the slow addition of water.

• Extract the product with an organic solvent, dry the organic layer, and concentrate under reduced pressure to yield the biscatechol monomer (1).

Polymerization to PIM-DBMP

Materials:

• DBMP biscatechol monomer (1)

• 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN)

• Potassium carbonate (K₂CO₃)

• Dimethylformamide (DMF) or similar high-boiling polar aprotic solvent

Procedure:

• Combine the DBMP biscatechol monomer (1), 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN), and an excess of potassium carbonate in a reaction flask.

• Add the solvent (e.g., DMF) and heat the mixture to 65 °C.

• Maintain the reaction at this temperature for 72 hours under an inert atmosphere.

• After cooling, precipitate the polymer by pouring the reaction mixture into a non-solvent such as methanol.

• Collect the polymer by filtration, wash thoroughly, and dry under vacuum.

Visualizations

Synthesis and Polymerization Workflow

The following diagram illustrates the key steps in the synthesis of the DBMP monomer and its subsequent polymerization to form PIM-DBMP.

Caption: Workflow for DBMP monomer synthesis and polymerization.

References

• 1. Norbornadiene - Wikipedia [en.wikipedia.org]
• 2. 2,5-Norbornadiene | 121-46-0 [chemicalbook.com]

Synthesis of Dibenzomethanopentacene Monomer: A Technical Guide

Disclaimer: The target molecule, "Dibenzomethanopentacene monomer," is not a well-documented compound in the existing chemical literature. This guide, therefore, presents a plausible and scientifically grounded synthetic approach based on established methodologies for the synthesis of functionalized pentacene derivatives and related polycyclic aromatic hydrocarbons. The proposed pathway is a hypothetical construct intended to serve as a blueprint for researchers.

Introduction

Pentacene and its derivatives are at the forefront of organic electronics due to their exceptional semiconductor properties. The synthesis of functionalized pentacene monomers is a critical step in the development of novel polymeric materials with tailored electronic and physical characteristics. This technical guide outlines a proposed multi-step synthesis for a dibenzo-fused pentacene monomer, a hypothetical molecule we term "Dibenzomethanopentacene monomer." The synthetic strategy is rooted in well-established organic reactions, including Diels-Alder cycloadditions, Friedel-Crafts acylations, and palladium-catalyzed cross-coupling reactions.

Proposed Synthetic Pathway

The proposed synthesis of a functionalized Dibenzomethanopentacene monomer is envisioned as a multi-step process. The core strategy involves the construction of a dibenzo-fused pentacene quinone, which is a key intermediate that can be functionalized and subsequently aromatized to yield the final monomer.

Caption: Proposed synthetic pathway for a Dibenzomethanopentacene monomer.

Experimental Protocols

The following are detailed, representative experimental protocols for the key steps in the proposed synthesis. These are based on analogous transformations reported in the literature for pentacene and other polycyclic aromatic hydrocarbons.

Synthesis of Anthraquinone (Precursor)

A classic method for the synthesis of the pentacene core involves the Elbs reaction.[1] However, for the purpose of this guide, we will consider the synthesis of the precursor, anthraquinone, via a Diels-Alder reaction followed by dehydrogenation.

Experimental Protocol:

• Diels-Alder Reaction: To a solution of 1,4-naphthoquinone (1.0 eq) in toluene, an excess of 1,3-butadiene (3.0 eq) is added. The mixture is heated in a sealed vessel at 100-120 °C for 24 hours. After cooling, the solvent is removed under reduced pressure to yield the crude tetrahydroanthraquinone.

• Dehydrogenation: The crude tetrahydroanthraquinone is dissolved in a suitable high-boiling solvent such as nitrobenzene, and a dehydrogenating agent like palladium on carbon (10 mol%) is added. The mixture is heated to 180-200 °C for 12 hours. The reaction is monitored by thin-layer chromatography (TLC). Upon completion, the mixture is cooled, and the catalyst is filtered off. The solvent is removed by vacuum distillation, and the resulting solid is purified by recrystallization from ethanol to afford anthraquinone.

Synthesis of the Dibenzopentacene Quinone Intermediate

The formation of the dibenzopentacene core can be achieved through a Friedel-Crafts acylation reaction between anthraquinone and phthalic anhydride.

Experimental Protocol:

• A mixture of anthraquinone (1.0 eq) and phthalic anhydride (2.2 eq) is added to a molten mixture of anhydrous aluminum chloride (AlCl₃) and sodium chloride (NaCl) (a Lewis acid melt).

• The reaction mixture is heated to 180-200 °C for 4-6 hours with vigorous stirring.

• The hot melt is carefully poured onto a mixture of crushed ice and concentrated hydrochloric acid.

• The resulting precipitate is collected by filtration, washed thoroughly with water, and then with a dilute sodium carbonate solution to remove any unreacted phthalic acid.

• The crude solid is then washed with ethanol and dried to yield the dibenzopentacene quinone intermediate.

Functionalization and Aromatization

The dibenzopentacene quinone can be functionalized by reaction with organometallic reagents, such as Grignard or organolithium reagents.[2] This is followed by a reductive aromatization step to yield the final monomer. For the purpose of creating a polymerizable monomer, a functional group such as a protected alcohol or a halogenated aryl group can be introduced.

Experimental Protocol:

• Functionalization: To a solution of the dibenzopentacene quinone intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF) under an inert atmosphere, a solution of a functionalized Grignard reagent (e.g., (4-(t-butyldimethylsilyloxy)phenyl)magnesium bromide, 2.5 eq) in THF is added dropwise at 0 °C. The reaction is allowed to warm to room temperature and stirred for 12 hours. The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with ethyl acetate. The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure.

• Reductive Aromatization: The crude functionalized diol is dissolved in a mixture of acetic acid and a reducing agent such as tin(II) chloride (SnCl₂) is added. The mixture is heated to reflux for 2-4 hours. After cooling, the mixture is poured into water, and the resulting precipitate is collected by filtration. The solid is washed with water and then with methanol and dried under vacuum. The crude product can be purified by column chromatography on silica gel to afford the functionalized Dibenzomethanopentacene monomer.

Data Presentation

The following tables summarize hypothetical but expected quantitative data for the key synthetic steps.

Step	Reaction	Starting Materials	Reagents	Typical Yield (%)	Purity (%)
1	Diels-Alder & Dehydrogenation	1,4-Naphthoquinone, 1,3-Butadiene	Pd/C	70-80	>95
2	Friedel-Crafts Acylation	Anthraquinone, Phthalic Anhydride	AlCl₃/NaCl	50-60	>90
3	Functionalization	Dibenzopentacene Quinone	Grignard Reagent	60-70	>95
4	Reductive Aromatization	Functionalized Diol	SnCl₂	80-90	>98

Compound	Molecular Formula	Molecular Weight ( g/mol )	Appearance	¹H NMR (δ, ppm)	Mass Spec (m/z)
Anthraquinone	C₁₄H₈O₂	208.21	Yellow solid	7.8-8.3 (m)	208.05
Dibenzopentacene Quinone	C₃₀H₁₄O₂	414.43	Dark solid	7.5-8.5 (m)	414.10
Functionalized Monomer	(Hypothetical)	Variable	Crystalline solid	Aromatic & aliphatic regions	Expected [M]⁺

Experimental Workflow Visualization

The general workflow for the synthesis and purification of the Dibenzomethanopentacene monomer is depicted below.

Caption: General experimental workflow for synthesis, purification, and characterization.

Conclusion

This technical guide provides a comprehensive, albeit hypothetical, framework for the synthesis of a "Dibenzomethanopentacene monomer." By leveraging established synthetic methodologies for polycyclic aromatic hydrocarbons, a plausible multi-step pathway has been outlined, complete with detailed experimental protocols and expected data. This document is intended to serve as a valuable resource for researchers and scientists in the field of organic materials chemistry and drug development, providing a solid foundation for the synthesis of novel pentacene-based monomers for advanced applications. Further experimental validation is required to optimize the proposed reaction conditions and fully characterize the target molecule.

References

• 1. Pentacene - Wikipedia [en.wikipedia.org]
• 2. encyclopedia.pub [encyclopedia.pub]

The Discovery and History of 2,6-Di-tert-butyl-4-methylphenol (DBMP): A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Di-tert-butyl-4-methylphenol, commonly known as Butylated Hydroxytoluene (BHT), and often abbreviated as DBMP, is a synthetic phenolic compound with widespread applications as an antioxidant in the food, cosmetic, and pharmaceutical industries. This technical guide provides a comprehensive overview of the discovery, history, physicochemical properties, synthesis, and mechanism of action of DBMP. Detailed experimental protocols for its synthesis and quantitative analysis are provided, along with visualizations of its antioxidant signaling pathway and experimental workflows to facilitate a deeper understanding for research and development professionals.

Discovery and History

The phenolic antioxidant Butylated Hydroxytoluene (BHT) was first patented in 1947.[1] Its potential as a preservative was quickly recognized, and in 1954, the United States Food and Drug Administration (FDA) approved its use as a food additive.[1] Since 1959, BHT has been categorized as "generally recognized as safe" (GRAS) for use in foods, particularly those containing fats, and it has become one of the most commonly used antioxidants in the food industry.[1][2] While primarily known for its synthetic origins, BHT has also been identified as a natural product in phytoplankton, including certain species of green algae and cyanobacteria, as well as in the pericarp of the lychee fruit.[2]

Physicochemical Properties

DBMP is a lipophilic (fat-soluble) organic compound.[2] It presents as a white to pale-yellow crystalline solid with a faint phenolic odor.[3]

Table 1: Physicochemical Properties of DBMP (BHT)

Property	Value	Reference
IUPAC Name	2,6-Di-tert-butyl-4-methylphenol	[2][4]
Synonyms	Butylated Hydroxytoluene (BHT), DBMP	[1]
CAS Number	128-37-0	[1][4]
Chemical Formula	C15H24O	[1]
Molecular Weight	220.35 g/mol	[1]
Appearance	White to pale-yellow crystalline solid
Odor	Slight phenolic odor
Solubility	Insoluble in water	[3]
Solidification Point	Not lower than 69.2°C

Synthesis of DBMP

The industrial synthesis of DBMP typically involves the reaction of p-cresol (4-methylphenol) with isobutylene (2-methylpropene), catalyzed by an acid such as sulfuric acid.[2]

Experimental Protocol: Synthesis via Alkylation of p-Cresol

This protocol describes a common laboratory-scale synthesis of DBMP.

Materials:

• p-cresol

• Isobutylene

• Sulfuric acid (catalyst)

• Tubular reactor system with a gas-liquid mixer

• Phase splitting tank

• Pipeline mixer

• Circulating pump group

Procedure:

• The reaction is carried out in a continuous flow system as depicted in the workflow diagram below.

• p-cresol and isobutylene are introduced into the reaction system.

• The reaction is catalyzed by an acidic catalyst, typically sulfuric acid.

• The reaction temperature is maintained between 30-100 °C, with an optimal range of 40-70 °C.[5]

• The reaction can be conducted at atmospheric pressure or under a pressure of 0.05-0.5 MPa.[5]

• The reaction product is passed through a phase splitting tank to separate the product from the catalyst.

• The conversion rate of p-cresol can reach 100%, with a selectivity for BHT of 93%.[5]

References

• 1. Abstract for TR-150 [ntp.niehs.nih.gov]
• 2. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 3. SATRA TM373: The quantitative determination of butylated hydroxytoluene in packaging materials [satra.com]
• 4. 2,6-DI-TERT-BUTYL-4-METHYLPHENOL | CAS 128-37-0 [matrix-fine-chemicals.com]
• 5. CN113387775A - BHT (butylated hydroxytoluene) synthesis method - Google Patents [patents.google.com]

The Core Physicochemical and Biological Interaction Profile of 2,6-di-tert-butyl-4-methylphenol (DBMP)

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and characterization data for 2,6-di-tert-butyl-4-methylphenol, a compound commonly known as Butylated Hydroxytoluene (BHT). This document is intended for researchers, scientists, and professionals in the field of drug development who require a detailed understanding of DBMP's fundamental properties and its interaction with biological systems.

Solubility Profile of DBMP

The solubility of a compound is a critical parameter in drug development, influencing its absorption, distribution, metabolism, and excretion (ADME) profile. DBMP is a lipophilic compound, exhibiting poor solubility in aqueous solutions but good solubility in various organic solvents.[1][2]

Quantitative Solubility Data

The following table summarizes the quantitative solubility of DBMP in a range of common solvents.

Solvent	Solubility ( g/100g ) at 20°C	Solubility (mg/mL)	Temperature (°C)	Reference
Water	0.00011	0.0011	20	[2]
Ethanol	25	250	20	[1]
Methanol	25	250	20	[1]
Isopropanol	30	300	20	[1]
n-Butanol	-	-	-	-
Acetone	40	400	20	[1]
Benzene	40	400	20	[1]
Toluene	Soluble	-	-	[3]
Petroleum Ether	50	500	20	[1]
Mineral Oil	30	300	20	[1]
Corn Oil	40-50	400-500	20	[1]
Soybean Oil	40-50	400-500	20	[1]
Dimethylformamide (DMF)	-	≥ 30	-
Dimethyl sulfoxide (DMSO)	-	≥ 30	-
Ethanol:PBS (1:3, pH 7.2)	-	0.25	-

Temperature-Dependent Solubility in Alcohols

A study by Baluja et al. investigated the solubility of DBMP in various alcohols at different temperatures. The mole fraction solubility was found to increase with increasing temperature.[4][5] The data from this study can be used to predict the solubility of DBMP in these solvents at temperatures relevant to specific experimental conditions.

Physicochemical Characterization of DBMP

Accurate characterization of a compound is essential for its identification and quality control. The following sections detail the common analytical techniques used for DBMP and provide generalized experimental protocols.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR Spectroscopy is a powerful tool for elucidating the structure of organic molecules. The ¹H NMR spectrum of DBMP is relatively simple and characteristic.

Experimental Protocol - ¹H NMR:

• Sample Preparation: Dissolve approximately 5-10 mg of DBMP in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) in an NMR tube.

• Instrument: A standard NMR spectrometer (e.g., 300 or 500 MHz) is suitable for analysis.

• Data Acquisition: Acquire the ¹H NMR spectrum using standard parameters. The chemical shifts are typically referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[6][7]

• Data Interpretation: The expected chemical shifts for DBMP in CDCl₃ are approximately:

  • 1.43 ppm (s, 18H): The eighteen protons of the two tert-butyl groups.

  • 2.27 ppm (s, 3H): The three protons of the methyl group.

  • 5.01 ppm (s, 1H): The single proton of the hydroxyl group.

  • 6.98 ppm (s, 2H): The two aromatic protons.[6]

Workflow for ¹H NMR Analysis of DBMP:

A simplified workflow for ¹H NMR analysis of DBMP.

Mass Spectrometry (MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is a common technique for the analysis of volatile and semi-volatile compounds like DBMP.

Experimental Protocol - GC-MS:

• Sample Preparation: Prepare a dilute solution of DBMP in a volatile organic solvent (e.g., ethyl acetate, acetonitrile).[8][9] An internal standard can be added for quantitative analysis.

• GC System:

  • Injector: Split/splitless injector, typically operated at a temperature of 250-280°C.

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is suitable.

  • Oven Program: A temperature gradient program is used to ensure good separation. For example, start at 50°C, hold for 1 minute, then ramp to 280°C at 10-20°C/min.

• MS System:

  • Ionization: Electron Ionization (EI) at 70 eV is standard.

  • Analyzer: A quadrupole or ion trap mass analyzer is commonly used.

  • Detection: Scan mode is used for identification, while Selected Ion Monitoring (SIM) can be used for quantification.[8][9]

• Data Interpretation: The mass spectrum of DBMP will show a molecular ion peak (M⁺) at m/z 220. A prominent fragment ion is typically observed at m/z 205, corresponding to the loss of a methyl group.

Infrared (IR) Spectroscopy

Fourier-Transform Infrared (FTIR) Spectroscopy is used to identify the functional groups present in a molecule.

Experimental Protocol - FTIR:

• Sample Preparation:

  • KBr Pellet: Grind a small amount of solid DBMP with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.[10]

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.[10]

• Instrument: A standard FTIR spectrometer.

• Data Acquisition: Acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Interpretation: The IR spectrum of DBMP will show characteristic absorption bands:

  • ~3640 cm⁻¹: A sharp peak corresponding to the O-H stretch of the sterically hindered hydroxyl group.

  • ~2960 cm⁻¹: C-H stretching vibrations of the alkyl groups.

  • ~1600 and ~1480 cm⁻¹: C=C stretching vibrations of the aromatic ring.

Biological Activity: Inhibition of the COX-2 Signaling Pathway

DBMP has been shown to exert anti-inflammatory effects by inhibiting the expression of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. This inhibition is mediated through the modulation of the Nuclear Factor-kappa B (NF-κB) signaling pathway.[11]

Signaling Pathway of DBMP-mediated COX-2 Inhibition:

References

• 1. What is Butylated hydroxytoluene(BHT)?_Chemicalbook [chemicalbook.com]
• 2. Butylated hydroxytoluene - Sciencemadness Wiki [sciencemadness.org]
• 3. 2,6-Di-tert-butyl-4-methylphenol, 99% | Fisher Scientific [fishersci.ca]
• 4. yadda.icm.edu.pl [yadda.icm.edu.pl]
• 5. researchgate.net [researchgate.net]
• 6. organic chemistry - What is the difference between 2,6-di-tert-butyl-4-methylphenol and 3,5-di-tert-butyl-4-methylphenol 1H NMR spectra? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 7. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. drawellanalytical.com [drawellanalytical.com]
• 11. BHT blocks NF-kappaB activation and ethanol-induced brain damage - PubMed [pubmed.ncbi.nlm.nih.gov]

Core Concepts: The Structure and Significance of DBMP

An In-depth Technical Guide to Dibenzomethanopentacene: Current Applications and Future Research Directions

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzomethanopentacene (DBMP), a polycyclic aromatic hydrocarbon with a unique, rigid, and non-planar structure. While initial research has focused on its application in materials science, its distinct molecular architecture suggests potential in other advanced fields. This document summarizes the current state of knowledge, details established experimental protocols, and explores promising avenues for future research in organic electronics and molecular scaffolding.

Dibenzomethanopentacene (DBMP) is a specialized polycyclic aromatic hydrocarbon notable for its contorted, three-dimensional structure. This shape arises from a bridged methano group that prevents the molecule from being planar like its parent pentacene. This structural rigidity and the resulting intermolecular voids are central to its current applications and future potential.

The primary established application for DBMP is as a monomer unit in the creation of Polymers of Intrinsic Microporosity (PIMs).[1][2][3] These polymers are used to create highly efficient gas separation membranes. The inclusion of the bulky, awkward DBMP structure prevents efficient polymer chain packing, thereby creating a high free volume that can be exploited for separating different gases.[3]

Established Research Area: Advanced Gas Separation

The incorporation of DBMP into polymers has been shown to significantly enhance membrane performance for gas separations.[1][2] Research demonstrates that DBMP-based PIMs exhibit both high gas permeability and high selectivity, a combination that often pushes the performance limits (Robeson upper bounds) for important gas pairs.[1][2] Furthermore, these materials show improved long-term stability with a lower reduction in gas permeability due to aging compared to other high-performing PIMs.[1][2]

Quantitative Data: Gas Separation Performance

The performance of DBMP-containing polymers is summarized below. Data is presented for copolymers where DBMP monomer is combined with 5,5',6,6'-tetrahydroxy-3,3,3',3'-tetramethyl-1,1'-spirobisindane (TTSBI) and 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN).

Polymer Composition (Molar Ratio DBMP:TTSBI)	Gas Pair	Permeability (P) [Barrer]	Selectivity (α)	Reference
PIM-DBMP-0.5 (50:50)	O₂/N₂	P(O₂) = 1260	3.3	[3]
PIM-DBMP-0.5 (50:50)	CO₂/N₂	P(CO₂) = 4800	12.6	[3]
PIM-DBMP-0.5 (50:50)	CO₂/CH₄	P(CO₂) = 4800	11.4	[3]
PIM-DBMP-0.75 (75:25)	O₂/N₂	P(O₂) = 2210	3.1	[3]
PIM-DBMP-0.75 (75:25)	CO₂/N₂	P(CO₂) = 8780	12.4	[3]
PIM-DBMP-0.75 (75:25)	CO₂/CH₄	P(CO₂) = 8780	11.3	[3]

Note: 1 Barrer = 10⁻¹⁰ cm³ (STP) cm cm⁻² s⁻¹ cmHg⁻¹.

Experimental Protocols: Synthesis of DBMP-based PIMs

A key method for synthesizing the DBMP monomer involves a Diels-Alder reaction.[1][2][3] The subsequent polymerization creates the final membrane material.

Protocol 1: Synthesis of DBMP Biscatechol Monomer

• Diels-Alder Reaction: 2,3-dimethoxyanthracene and norbornadiene are heated in xylene at high temperature (e.g., 260 °C) for an extended period (e.g., 96 hours) to form the DBMP core with methoxy groups.[3]

• Purification: The crude product is purified to isolate the desired isomer.

• Demethylation: The methoxy groups on the DBMP core are removed using a demethylating agent like boron tribromide (BBr₃) in a suitable solvent.[3] This reaction yields the final biscatechol DBMP monomer, which has reactive hydroxyl groups ready for polymerization.

Protocol 2: PIM Synthesis and Membrane Formation

• Polymerization: The DBMP biscatechol monomer is co-polymerized with other monomers, such as 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN) and a spirobisindane-based catechol, in a high-boiling solvent with a catalyst.

• Precipitation and Washing: The resulting polymer is precipitated in a non-solvent like methanol, filtered, and washed to remove impurities.

• Membrane Casting: A solution of the purified PIM in a volatile solvent (e.g., chloroform) is cast onto a flat, level surface.

• Drying: The solvent is allowed to evaporate slowly under controlled conditions to form a uniform, defect-free membrane.

Visualization: DBMP-PIM Synthesis Workflow

Workflow for DBMP-PIM Synthesis and Membrane Fabrication.

Potential Research Area: Organic Electronics

While DBMP itself has not been explored in organic electronics, the extensive research into its parent molecule, pentacene, provides a strong rationale for investigating its potential. Functionalized pentacenes are widely studied as high-performance semiconductors in applications like Organic Field-Effect Transistors (OFETs) and Organic Light-Emitting Diodes (OLEDs).[4][5][6][7][8]

The introduction of bulky side groups to the pentacene core is a known strategy to improve solubility and control the solid-state packing, which is critical for charge transport.[7] DBMP's inherent, rigid three-dimensional structure could offer a novel way to influence this packing, potentially leading to materials with unique charge transport properties. Research could focus on synthesizing soluble DBMP derivatives and characterizing their performance in electronic devices.

Contextual Data: Performance of Functionalized Pentacenes in OFETs

To provide a benchmark for potential DBMP-based materials, the table below lists typical performance metrics for other functionalized pentacene derivatives.

Pentacene Derivative	Charge Carrier Mobility (cm²/Vs)	On/Off Ratio	Deposition Method	Reference
TIPS-Pentacene	~0.1	> 10⁵	Solution-deposition	[4]
Anthradithiophene (ADT-TIPS-F)	~0.1	> 10⁵	Solution-deposition	[5]
Diazapentacene Derivative	1.1 x 10⁻⁵ (n-type)	~10²	Evaporation	[8]
Silyl-ethynyl Pentacene	> 0.1 (in thin film)	Not specified	Solution-deposition	[7]

Experimental Protocols: OFET Fabrication and Characterization

Protocol 3: Generic OFET Fabrication Workflow

• Substrate Preparation: A heavily doped silicon wafer with a silicon dioxide layer (SiO₂) is used as the gate electrode and dielectric, respectively. The substrate is cleaned thoroughly.

• Source/Drain Electrodes: Gold (Au) source and drain electrodes are patterned on the SiO₂ surface using photolithography or shadow masking.

• Semiconductor Deposition: A solution of the DBMP derivative is deposited onto the substrate via spin-coating or drop-casting to form the active semiconductor layer.

• Annealing: The device is often annealed at a moderate temperature to improve film morphology and device performance.

• Characterization: The electrical characteristics (output and transfer curves) are measured using a semiconductor parameter analyzer to determine key metrics like charge carrier mobility and the on/off ratio.

Visualization: OFET Device Architecture

Generic structure of a bottom-gate, bottom-contact OFET.

Speculative Research Area: Molecular Scaffolding

The defining characteristic of DBMP is its ability to create voids on a molecular level. This suggests a speculative but intriguing research direction in host-guest chemistry, molecular sensing, or even as a rigid scaffold in drug design.

The fixed, cavity-like structure of DBMP could potentially encapsulate small molecules or ions. Functionalizing the DBMP core could tune the size and chemical nature of this cavity, allowing for selective binding. This could be the basis for novel chemical sensors where a binding event alters the photophysical properties of the molecule. In drug development, such rigid scaffolds are sometimes used to orient functional groups in a precise three-dimensional arrangement to maximize interaction with a biological target. While no research currently exists in this area for DBMP, it represents a frontier for exploration based on its fundamental molecular properties.

Visualization: Conceptual Host-Guest Interaction

Conceptual diagram of DBMP as a molecular host.

Conclusion

Dibenzomethanopentacene is an emerging molecule in materials science with a proven track record in enhancing gas separation membranes. Its unique structural properties—rigidity and a non-planar shape—have been successfully leveraged to create materials with superior performance and stability. Beyond this established application, the fundamental characteristics of the DBMP scaffold present compelling, albeit unexplored, opportunities in organic electronics and host-guest chemistry. Future research focused on the synthesis of functionalized DBMP derivatives and the characterization of their electronic and binding properties is warranted to unlock the full potential of this intriguing molecule.

References

• 1. Dibenzomethanopentacene-Based Polymers of Intrinsic Microporosity for Use in Gas-Separation Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.ed.ac.uk [research.ed.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. sites.science.oregonstate.edu [sites.science.oregonstate.edu]
• 5. scholars.uky.edu [scholars.uky.edu]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. dr-dral.com [dr-dral.com]

An In-depth Technical Guide on DBMP: Physicochemical Properties

For researchers, scientists, and professionals engaged in drug development, a precise understanding of a compound's fundamental physicochemical properties is paramount. This guide focuses on the Chemical Abstracts Service (CAS) number and molecular weight of compounds that may be abbreviated as DBMP. The acronym "DBMP" is not universally standardized and can refer to several different chemical entities. To address this ambiguity, this document provides data for the most probable candidates relevant to scientific research.

The following table summarizes the key identification parameters for potential "DBMP" compounds, facilitating clear and easy comparison.

Compound Name	Acronym Derivation	CAS Number	Molecular Weight ( g/mol )
2,6-Di-tert-butyl-4-methylphenol	D i-b utyl-m ethylp henol	128-37-0	220.35[1][2][3]
2,2'-dithiobis(N-methylbenzamide)	D ithiob is(m ethylb enzamide)	2527-58-4	332.44[4][5]
Dibutyl methylphosphonate	D ib utyl m ethylp hosphonate	2404-73-1	208.23[6]
Di-tert-butyl methylphosphonate	D i-tert-b utyl m ethylp hosphonate	870777-30-3	Not readily available
Diethyl tert-butylphosphonate	(variant)	19935-93-4	194.21[7]
Di-tert-butyl phosphonate	(variant)	13086-84-5	194.21[8][9]

Note to the Reader: Given the lack of a single, universally accepted chemical entity for the acronym "DBMP," it is crucial for researchers to verify the specific compound of interest based on the context of their work, such as starting materials in a synthesis protocol or the subject of a biological assay. The CAS number is the most reliable identifier for a chemical substance.

Below is a logical diagram illustrating the ambiguity of the acronym "DBMP" and its potential chemical identities.

References

• 1. 2,6-Di-tert-butyl-4-methylphenol = 99.0 GC, powder 128-37-0 [sigmaaldrich.com]
• 2. 2,6-DI-TERT-BUTYL-4-METHYLPHENOL | CAS 128-37-0 [matrix-fine-chemicals.com]
• 3. 2,6-Di-tert-butyl-4-methylphenol, 99% | Fisher Scientific [fishersci.ca]
• 4. Cas 2527-58-4,2,2'-dithiobis[N-methylbenzamide] | lookchem [lookchem.com]
• 5. shubhlifecare.net [shubhlifecare.net]
• 6. Dibutyl methylphosphonate | C9H21O3P | CID 16994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Diethyl tert-butylphosphonate (19935-93-4) for sale [vulcanchem.com]
• 8. Di-tert-butyl Phosphonate 13086-84-5 | TCI AMERICA [tcichemicals.com]
• 9. 13086-84-5|Di-tert-butyl phosphonate|BLD Pharm [bldpharm.com]

An In-depth Technical Guide to the Safety and Handling of Dibutyl Phthalate (DBP)

Disclaimer: The following guide is intended for informational purposes for researchers, scientists, and drug development professionals. It is not a substitute for a formal risk assessment or the Safety Data Sheet (SDS) provided by the manufacturer. Always consult the specific SDS for the material you are using and adhere to all institutional and regulatory safety protocols.

Dibutyl Phthalate (DBP), an organic compound with the chemical formula C₆H₄(CO₂C₄H₉)₂, is a widely used plasticizer to enhance the flexibility of various materials.[1][2] It is also utilized as an additive in adhesives, printing inks, and formerly in consumer products like nail polish.[1][2] DBP is a colorless to faint yellow, oily liquid with a slight, aromatic odor.[3][4] While it has low acute toxicity, it is recognized as a suspected endocrine disruptor and teratogen, necessitating stringent safety and handling protocols.[3]

Core Safety and Hazard Information

Dibutyl Phthalate is classified as hazardous. According to the Globally Harmonized System (GHS), it is labeled as requiring attention for reproductive toxicity. It may cause harm to the unborn child and is suspected of damaging fertility.[4] It is also considered very toxic to aquatic life.[4]

Physicochemical and Toxicity Data

Quantitative data for DBP is summarized below for easy reference and comparison.

Table 1: Physicochemical Properties of Dibutyl Phthalate

Property	Value	Source
CAS Number	84-74-2	[1][4]
Molecular Formula	C₁₆H₂₂O₄	[2][4]
Molecular Weight	278.34 g/mol	[2][4]
Appearance	Colorless, oily liquid	[1][3]
Melting Point	-35 °C	[2]
Boiling Point	340 °C	[2][4]
Flash Point	157 °C	[2]
Density	1.043 - 1.045 g/cm³ at 20°C	[2][4]
Vapor Pressure	9.7 x 10⁻⁵ hPa at 25°C	[4]
Water Solubility	10 mg/L at 20°C	[4]
Log Kow	4.57	[4]

Table 2: Toxicological Data for Dibutyl Phthalate

Parameter	Value	Species	Route	Source
LD50	> 20,000 mg/kg	Rat	Oral	IUCLID
LD50	> 20,000 mg/kg	Rabbit	Dermal	IUCLID
LC50 (4h)	> 15.68 mg/L	Rat	Inhalation	IUCLID

Note: LD50 (Lethal Dose, 50%) and LC50 (Lethal Concentration, 50%) values are measures of acute toxicity.

Experimental Protocols and Methodologies

The toxicological data presented above are typically determined using standardized OECD (Organisation for Economic Co-operation and Development) test guidelines.

Methodology for Acute Oral Toxicity (OECD 401)

The acute oral toxicity of DBP is determined by administering the substance to a group of fasted rats. The animals are observed for at least 14 days for signs of toxicity and mortality. The LD50 is then calculated, representing the single dose required to kill 50% of the test population. Key steps include:

• Animal Selection: Healthy, young adult rats of a single strain are chosen.

• Dosage: A range of doses is administered via gavage.

• Observation: Animals are observed for clinical signs of toxicity and mortality at regular intervals.

• Necropsy: A gross necropsy is performed on all animals at the end of the study.

Below is a generalized workflow for such an experiment.

Workflow for an Acute Oral Toxicity Study (OECD 401).

Handling and Personal Protective Equipment (PPE)

Given the reproductive toxicity of DBP, stringent controls are necessary to minimize exposure.

Engineering Controls:

• Work with DBP should be conducted in a well-ventilated area.

• Use of a chemical fume hood is required for procedures that may generate aerosols or vapors.

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.

• Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Glove material compatibility should be verified.

• Skin and Body Protection: Wear a lab coat, long pants, and closed-toe shoes. For larger quantities or potential for splashing, chemical-resistant aprons or coveralls are recommended.

• Respiratory Protection: Not typically required if engineering controls are adequate. If vapors or mists are generated, a NIOSH-approved respirator with an organic vapor cartridge should be used.

The logical flow for selecting appropriate PPE is outlined in the diagram below.

Decision Diagram for Selecting Personal Protective Equipment.

Storage and Disposal

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

• Keep away from incompatible materials such as strong acids, bases, and oxidizing agents.[5]

• Store separately from food and animal feed.

Disposal:

• Dispose of waste DBP and contaminated materials in accordance with all local, state, and federal regulations.

• Do not allow the material to enter drains or waterways, as it is toxic to aquatic organisms.[4]

Spill and Emergency Procedures

In the event of a spill, follow these procedures:

• Evacuate: Immediately evacuate non-essential personnel from the spill area.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading or entering drains. Use an inert absorbent material like sand, earth, or vermiculite.

• Collect: Carefully collect the absorbed material into a suitable, labeled container for disposal.

• Decontaminate: Clean the spill area thoroughly with soap and water.

• Report: Report the incident to the appropriate environmental health and safety office.

Workflow for Handling a Dibutyl Phthalate (DBP) Spill.

References

• 1. Dibutyl phthalate - Wikipedia [en.wikipedia.org]
• 2. archemco.com [archemco.com]
• 3. Dibutyl Phthalate | C16H22O4 | CID 3026 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 1. What are the properties of dibutyl phthalate (DBP)? [greenfacts.org]
• 5. fishersci.com [fishersci.com]

A Technical Guide to Polymers of Intrinsic Microporosity (PIMs) Utilizing DBMP for Advanced Research and Drug Development

For Researchers, Scientists, and Drug Development Professionals

Introduction to Polymers of Intrinsic Microporosity (PIMs)

Polymers of Intrinsic Microporosity (PIMs) represent a class of polymers that possess a significant number of interconnected, sub-nanometer sized pores. This inherent microporosity arises from an inefficient packing of their rigid and contorted macromolecular chains. Unlike conventional porous materials, PIMs are typically soluble in common organic solvents, which allows for their processing into various forms such as thin films and membranes. The unique properties of PIMs, including high surface area and tunable porosity, make them promising candidates for a wide range of applications, from gas separation to advanced drug delivery systems.

A key building block in the synthesis of high-performance PIMs is 2,2-bis(4-hydroxyphenyl)-3,3-dimethyl-2,3-dihydro-1H-isoindolin-1-one, commonly known as DBMP. The incorporation of the DBMP monomer imparts a rigid and contorted structure to the polymer backbone, which is crucial for the formation of intrinsic microporosity. This guide provides an in-depth technical overview of PIMs synthesized using DBMP, with a focus on their synthesis, characterization, and potential applications in the pharmaceutical and drug development sectors.

Synthesis of DBMP-Based PIMs

The synthesis of DBMP-based PIMs is a multi-step process that begins with the formation of the DBMP monomer, followed by a polycondensation reaction to yield the final polymer.

Diagram of the Synthesis Pathway

Caption: General synthesis pathway for DBMP-based PIMs.

Experimental Protocol: Synthesis of DBMP Monomer

The synthesis of the DBMP monomer is achieved through a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.

Materials:

• 2,3-Dimethoxyanthracene

• Norbornadiene

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve 2,3-dimethoxyanthracene in anhydrous toluene.

• Add an excess of norbornadiene to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the DBMP monomer.

• Characterize the purified monomer using ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.

Experimental Protocol: Polymerization of DBMP Monomer

The DBMP-based PIM is synthesized via a nucleophilic aromatic substitution polycondensation reaction between the DBMP monomer and a suitable comonomer, typically a tetrafluorinated aromatic compound.

Materials:

• DBMP monomer

• Tetrafluoroterephthalonitrile

• Anhydrous potassium carbonate (K₂CO₃)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous toluene

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the DBMP monomer, tetrafluoroterephthalonitrile, and anhydrous potassium carbonate.

• Add anhydrous DMF and anhydrous toluene to the flask. The toluene acts as an azeotroping agent to remove water.

• Heat the reaction mixture to a temperature of 150-160 °C and stir vigorously for 24-48 hours.

• Monitor the increase in viscosity of the reaction mixture, which indicates polymer formation.

• After the reaction is complete, cool the mixture to room temperature and pour it into a large excess of a non-solvent, such as methanol, to precipitate the polymer.

• Filter the precipitated polymer and wash it thoroughly with methanol and water to remove any unreacted monomers and salts.

• Redissolve the polymer in a suitable solvent (e.g., chloroform or tetrahydrofuran) and reprecipitate it into methanol to further purify it.

• Dry the purified polymer in a vacuum oven at an elevated temperature (e.g., 80-120 °C) for at least 24 hours to remove any residual solvent.

Characterization of DBMP-Based PIMs

A thorough characterization of the synthesized DBMP-based PIMs is essential to understand their properties and potential applications.

Diagram of the Characterization Workflow

Caption: Typical workflow for the characterization of DBMP-based PIMs.

Experimental Protocols for Characterization

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are used to confirm the chemical structure of the polymer and to ensure the absence of monomeric impurities.

  • Sample Preparation: Dissolve a small amount of the purified polymer in a deuterated solvent (e.g., CDCl₃ or d₆-DMSO).

  • Analysis: Acquire ¹H and ¹³C NMR spectra on a high-resolution NMR spectrometer.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: FT-IR spectroscopy is employed to identify the characteristic functional groups present in the polymer structure.

  • Sample Preparation: Prepare a thin film of the polymer by casting from a solution onto a salt plate (e.g., KBr) or by preparing a KBr pellet.

  • Analysis: Record the FT-IR spectrum over a suitable wavenumber range (e.g., 4000-400 cm⁻¹).

• Gel Permeation Chromatography (GPC): GPC is used to determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI) of the polymer.

  • Sample Preparation: Dissolve the polymer in a suitable mobile phase (e.g., THF or chloroform).

  • Analysis: Inject the polymer solution into a GPC system equipped with appropriate columns and a detector (e.g., refractive index or light scattering detector).

• Thermogravimetric Analysis (TGA): TGA is performed to evaluate the thermal stability of the polymer.

  • Sample Preparation: Place a small amount of the dried polymer in a TGA pan.

  • Analysis: Heat the sample under a controlled atmosphere (e.g., nitrogen or air) at a constant heating rate and record the weight loss as a function of temperature.

• Brunauer-Emmett-Teller (BET) Surface Area Analysis: BET analysis is a critical technique to determine the specific surface area and pore size distribution of the microporous polymer.

  • Sample Preparation: Degas the polymer sample under vacuum at an elevated temperature to remove any adsorbed gases and moisture.

  • Analysis: Perform nitrogen adsorption-desorption measurements at 77 K using a surface area and porosity analyzer. The BET equation is applied to the adsorption data to calculate the surface area.

Quantitative Data of DBMP-Based PIMs

The following table summarizes typical properties of DBMP-based PIMs as reported in the literature. It is important to note that specific values can vary depending on the exact synthesis conditions and comonomer used.

Property	Typical Value Range	Characterization Technique
BET Surface Area	400 - 800 m²/g	Nitrogen Adsorption (BET)
Average Pore Diameter	0.6 - 1.5 nm	Nitrogen Adsorption (DFT/NLDFT)
Number-Average Molecular Weight (Mn)	30,000 - 80,000 g/mol	Gel Permeation Chromatography (GPC)
Weight-Average Molecular Weight (Mw)	80,000 - 200,000 g/mol	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	2.0 - 3.5	Gel Permeation Chromatography (GPC)
Decomposition Temperature (Td, 5% weight loss)	> 400 °C	Thermogravimetric Analysis (TGA)

Applications in Drug Development

The intrinsic microporosity and high surface area of DBMP-based PIMs make them attractive candidates for various applications in drug development, particularly in the area of controlled drug delivery.

Diagram of Potential Drug Delivery Application

Caption: Conceptual workflow for a DBMP-PIM based drug delivery system.

Core Concepts for Drug Delivery Applications

• High Drug Loading Capacity: The large internal surface area and pore volume of DBMP-based PIMs can potentially allow for a high loading capacity of therapeutic agents. The drug molecules can be physically adsorbed onto the surface of the pores.

• Controlled Release: The release of the entrapped drug molecules can be controlled by the tortuous pore network of the PIM matrix. The release kinetics can be modulated by factors such as the pore size of the PIM, the size of the drug molecule, and the interactions between the drug and the polymer matrix.

• Surface Functionalization: The surface of DBMP-based PIMs can be chemically modified to introduce specific functional groups. This functionalization can be used to:

  • Enhance the loading of specific drugs through covalent bonding or stronger non-covalent interactions.

  • Improve the biocompatibility of the polymer.

  • Attach targeting ligands for site-specific drug delivery.

Biocompatibility Considerations

For any application in drug development, the biocompatibility of the material is of paramount importance. While comprehensive biocompatibility and cytotoxicity data for DBMP-based PIMs are not yet widely available, related PIMs have been investigated. In vitro and in vivo studies are necessary to evaluate the potential toxicity of DBMP-based PIMs and their degradation products before they can be considered for pharmaceutical applications.

Conclusion

Polymers of Intrinsic Microporosity synthesized using the DBMP monomer offer a unique combination of properties, including high surface area, tunable microporosity, and good processability. These characteristics make them highly promising materials for a variety of advanced applications. While their utility in gas separation has been the primary focus of research to date, their potential in the field of drug development, particularly for controlled release applications, warrants further investigation. This technical guide provides a foundational understanding of the synthesis, characterization, and potential pharmaceutical applications of DBMP-based PIMs, aiming to stimulate further research and development in this exciting area.

Protocols & Analytical Methods

Application Notes and Protocols for DBMP-Based Polymer Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the synthesis of Dibenzomethanopentacene (DBMP)-based polymers, a class of materials with significant potential in gas separation technologies and potential future applications in drug delivery systems. The protocols detailed below are based on established synthesis methodologies for Polymers of Intrinsic Microporosity (PIMs), a category to which DBMP-based polymers belong.

Introduction

Dibenzomethanopentacene (DBMP) is a rigid, contorted aromatic structure that, when incorporated into a polymer backbone, creates materials with a high degree of intrinsic microporosity. This microporosity arises from the inefficient packing of the polymer chains, leading to a high free volume and a large internal surface area. These characteristics make DBMP-based polymers, often referred to as DBMP-PIMs, highly attractive for applications such as gas separation membranes, where they have demonstrated exceptional performance in terms of both permeability and selectivity for various gas pairs.[1][2][3][4] The synthesis of these advanced materials involves a two-stage process: the creation of a DBMP-containing monomer, followed by its polymerization.

While the primary application focus for DBMP-based polymers has been in materials science, particularly for gas separation, the unique structural properties of PIMs are also being explored for their potential in biomedical applications, including controlled drug release and targeted delivery. The high surface area could allow for significant drug loading, while the tunable pore size might enable controlled diffusion of therapeutic agents.

Quantitative Data Summary

The performance of DBMP-based polymer membranes for gas separation is a key indicator of their successful synthesis and fabrication. The following tables summarize the gas permeability and ideal selectivity for a representative DBMP-containing polymer, PIM-DBMP₀.₅, for various important gas pairs.

Table 1: Gas Permeability Data for PIM-DBMP₀.₅ [4]

Gas	Permeability (Barrer¹)
H₂	1850
O₂	450
N₂	150
CO₂	1100
CH₄	130

¹1 Barrer = 10⁻¹⁰ cm³ (STP) cm cm⁻² s⁻¹ cmHg⁻¹

Table 2: Ideal Gas Selectivity for PIM-DBMP₀.₅ [4]

Gas Pair	Ideal Selectivity (Pgas1/Pgas2)
O₂/N₂	3.0
CO₂/N₂	7.3
CO₂/CH₄	8.5
H₂/N₂	12.3
H₂/CH₄	14.2

Experimental Protocols

The synthesis of DBMP-based polymers is a two-part process involving the synthesis of the DBMP monomer followed by the polymerization reaction. The following protocols are adapted from established procedures for the synthesis of PIMs.

Protocol 1: Synthesis of the DBMP-Biscatechol Monomer

This protocol describes the synthesis of the key DBMP-based monomer required for polymerization. The synthesis proceeds via a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene, followed by demethylation to yield the biscatechol monomer.

Materials:

• 2,3-dimethoxyanthracene

• Norbornadiene

• Xylene

• Boron tribromide (BBr₃)

• Dichloromethane (DCM)

• Argon or Nitrogen gas supply

• Standard glassware for organic synthesis (round-bottom flasks, condensers, etc.)

• Magnetic stirrer and heating mantle

Procedure:

• Diels-Alder Reaction:

  • In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and an inert gas inlet, dissolve 2,3-dimethoxyanthracene and a molar excess of norbornadiene in xylene.

  • Heat the reaction mixture to 260 °C and maintain this temperature for 96 hours under a constant inert atmosphere.

  • After the reaction is complete, allow the mixture to cool to room temperature.

  • Remove the solvent under reduced pressure to obtain the crude Diels-Alder adduct.

• Demethylation:

  • Dissolve the crude adduct in anhydrous dichloromethane (DCM) in a separate flask under an inert atmosphere.

  • Cool the solution in an ice bath.

  • Slowly add a solution of boron tribromide (BBr₃) in DCM to the cooled solution.

  • Allow the reaction mixture to warm to room temperature and stir for 3 hours.

  • Quench the reaction by the slow addition of methanol, followed by water.

  • Extract the product into an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield the pure DBMP-biscatechol monomer.

Protocol 2: Synthesis of DBMP-Based Polymer via Aromatic Nucleophilic Substitution

This protocol details the polymerization of the DBMP-biscatechol monomer with 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN) to form the final DBMP-based polymer.

Materials:

• DBMP-biscatechol monomer

• 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN)

• Anhydrous potassium carbonate (K₂CO₃), finely powdered

• Anhydrous N,N-dimethylformamide (DMF)

• Methanol

• Chloroform

• Argon or Nitrogen gas supply

• Mechanical stirrer

• Standard glassware for polymer synthesis

Procedure:

• Polymerization Reaction:

  • In a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, condenser, and an inert gas inlet, add equimolar amounts of the DBMP-biscatechol monomer and TFTPN.

  • Add a two-fold molar excess of anhydrous potassium carbonate.

  • Add anhydrous DMF to the flask to achieve a monomer concentration of approximately 0.2 M.

  • Heat the reaction mixture to 65 °C under a constant inert atmosphere.

  • Stir the reaction vigorously for 72 hours. An increase in viscosity will be observed as the polymerization proceeds.

• Polymer Precipitation and Purification:

  • After 72 hours, cool the viscous polymer solution to room temperature.

  • Precipitate the polymer by pouring the solution into a large volume of methanol with vigorous stirring.

  • Collect the fibrous polymer precipitate by vacuum filtration.

  • Wash the polymer thoroughly with methanol and then water.

  • To further purify the polymer, dissolve it in chloroform to form a 2-3% (w/v) solution.

  • Reprecipitate the polymer by adding the chloroform solution to a large volume of methanol.

  • Collect the purified polymer by vacuum filtration.

  • Dry the polymer in a vacuum oven at 120 °C for 24 hours to remove any residual solvent.

Visualizations

Experimental Workflow: DBMP-Based Polymer Synthesis

The following diagram illustrates the key steps in the synthesis of DBMP-based polymers, from the initial monomer synthesis to the final purified polymer.

Caption: Experimental workflow for DBMP-based polymer synthesis.

Logical Relationship: From Polymer Synthesis to Gas Separation Application

This diagram outlines the logical progression from the synthesized DBMP-based polymer to its application in a gas separation membrane and the subsequent performance evaluation.

Caption: Logical workflow from polymer synthesis to gas separation application.

References

• 1. Dibenzomethanopentacene‐Based Polymers of Intrinsic Microporosity for Use in Gas‐Separation Membranes | Semantic Scholar [semanticscholar.org]
• 2. Dibenzomethanopentacene-Based Polymers of Intrinsic Microporosity for Use in Gas-Separation Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. research.ed.ac.uk [research.ed.ac.uk]
• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of DBMP in Mixed Matrix Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Mixed Matrix Membranes (MMMs) represent a significant advancement in separation science, combining the processability of polymers with the superior performance of dispersed inorganic or organic filler materials. The creation of a stable and efficient MMM often relies on achieving a robust interface between the polymer matrix and the filler. One effective method to enhance this interface and improve the overall mechanical and chemical stability of the membrane is through photo-initiated cross-linking of the polymer matrix.

2,2-dimethoxy-2-phenylacetophenone (DBMP), also known as DMPA, is a highly efficient photoinitiator used to initiate radical polymerization and cross-linking of various polymers upon exposure to ultraviolet (UV) light. Its application in the fabrication of MMMs allows for rapid, solvent-free curing at ambient temperatures, providing excellent control over the membrane's final properties. This document provides detailed application notes and protocols for the use of DBMP in the fabrication of MMMs.

Principle of Operation

DBMP is a Type I photoinitiator. Upon absorption of UV radiation (typically in the range of 320-380 nm), the DBMP molecule undergoes cleavage to form two radical species. These free radicals then initiate the polymerization and cross-linking of monomer or polymer chains containing reactive functional groups, such as acrylates or methacrylates. In the context of MMMs, this process creates a three-dimensional network structure that encapsulates the filler particles, enhancing the membrane's integrity and performance.

Applications in Mixed Matrix Membranes

The use of DBMP in MMM fabrication is particularly advantageous for:

• Improving Interfacial Adhesion: By cross-linking the polymer matrix around the filler particles, DBMP helps to reduce the formation of non-selective voids at the polymer-filler interface, a common issue in MMMs.

• Enhancing Mechanical Stability: The resulting cross-linked network structure increases the tensile strength and durability of the membrane, making it more resistant to high pressures and harsh operating conditions.

• Controlling Swelling: In applications involving liquid separations, cross-linking can effectively limit the degree of polymer swelling, thereby maintaining the membrane's selectivity.

• Surface Modification: DBMP can be used in UV-grafting processes to modify the surface properties of MMMs, for instance, to increase hydrophilicity and reduce fouling.

Experimental Protocols

The following protocols provide a general framework for the fabrication of MMMs using DBMP as a photoinitiator. The specific parameters may require optimization depending on the polymer, filler, and desired membrane properties.

Protocol 1: Fabrication of a UV-Cross-linked PEBAX/ZIF-8 Mixed Matrix Membrane for Gas Separation

This protocol describes the preparation of a gas separation membrane using a Pebax® block copolymer as the matrix, Zeolitic Imidazolate Framework-8 (ZIF-8) as the filler, and DBMP as the photoinitiator.

Materials:

• Pebax® 1657

• ZIF-8 nanoparticles

• 2,2-dimethoxy-2-phenylacetophenone (DBMP)

• Ethanol/Water (70/30 wt%) mixture as solvent

• Acrylate or methacrylate-functionalized cross-linker (e.g., polyethylene glycol dimethacrylate, PEGDMA)

Procedure:

• Filler Dispersion:

  • Disperse the desired amount of ZIF-8 nanoparticles (e.g., 10-30 wt% relative to the polymer) in the ethanol/water solvent.

  • Sonicate the suspension for 1 hour to ensure a uniform dispersion of the nanoparticles.

• Polymer Dope Preparation:

  • Dissolve Pebax® 1657 in the ZIF-8 suspension.

  • Stir the mixture at 60°C for 4 hours until the polymer is completely dissolved and a homogeneous solution is formed.

  • Add the cross-linker (e.g., 5-15 wt% relative to the polymer) and DBMP (e.g., 0.5-2.0 wt% relative to the polymer and cross-linker) to the solution.

  • Continue stirring in the dark for another 30 minutes to ensure complete mixing.

• Membrane Casting:

  • Cast the solution onto a clean, flat glass plate using a casting knife with a defined gap (e.g., 200-300 µm).

  • Allow the solvent to evaporate in a dust-free environment at room temperature for 24 hours.

• UV Curing:

  • Place the cast membrane under a UV lamp (e.g., 365 nm wavelength).

  • Expose the membrane to UV radiation for a specified time (e.g., 5-15 minutes) to initiate cross-linking. The optimal exposure time will depend on the UV intensity and the concentration of DBMP.

• Post-Treatment:

  • Carefully peel the membrane from the glass plate.

  • Dry the membrane in a vacuum oven at 40°C for 24 hours to remove any residual solvent.

Protocol 2: Surface Modification of a Polymeric Membrane by UV Grafting

This protocol details the surface modification of a pre-formed membrane to enhance its hydrophilicity using a UV-grafting technique with DBMP.

Materials:

• Base polymeric membrane (e.g., polysulfone, PSf)

• Hydrophilic monomer (e.g., acrylic acid, AA)

• DBMP

• Deionized water

Procedure:

• Solution Preparation:

  • Prepare an aqueous solution of the hydrophilic monomer (e.g., 5-10 wt% AA in deionized water).

  • Dissolve DBMP in the monomer solution (e.g., 0.1-0.5 wt% relative to the monomer).

• Membrane Immersion:

  • Immerse the base membrane in the prepared solution for a sufficient time (e.g., 30 minutes) to allow for the adsorption of the monomer and photoinitiator onto the membrane surface.

• UV Irradiation:

  • Remove the membrane from the solution and place it between two quartz plates.

  • Expose the membrane to UV radiation (e.g., 365 nm) for a specified duration (e.g., 2-10 minutes) to initiate the grafting polymerization.

• Washing:

  • After irradiation, thoroughly wash the modified membrane with deionized water to remove any unreacted monomer and photoinitiator.

  • Dry the membrane at room temperature.

Data Presentation

The following tables summarize typical concentrations and performance data for UV-cross-linked MMMs. The data is illustrative and may vary based on the specific materials and fabrication conditions.

Table 1: Typical Component Concentrations for UV-Cross-linked MMMs

Component	Function	Typical Concentration Range (wt%)
Polymer (e.g., Pebax®, Polyurethane)	Matrix	70-90% of the solid content
Filler (e.g., ZIF-8, Silica)	Dispersed Phase	10-30% of the solid content
Cross-linker (e.g., PEGDMA)	Forms polymer network	5-15% of the polymer weight
DBMP	Photoinitiator	0.5-2.0% of the polymer and cross-linker weight
Solvent (e.g., Ethanol/Water, THF)	Dissolves components for casting	Varies to achieve desired viscosity

Table 2: Illustrative Performance Data for a UV-Cross-linked Gas Separation MMM

Membrane	CO₂ Permeability (Barrer)	CO₂/N₂ Selectivity
Pristine Polymer Membrane	80	35
MMM (20% ZIF-8, no cross-linking)	120	45
UV-Cross-linked MMM (20% ZIF-8)	115	55

Note: The slight decrease in permeability with cross-linking is often accompanied by a significant increase in selectivity due to the rigidified polymer matrix and improved interfacial properties.

Visualizations

Signaling Pathways and Workflows

The following diagrams illustrate the key processes involved in the use of DBMP in MMM fabrication.

Mechanism of DBMP-initiated photocross-linking.

Experimental workflow for UV-cured MMM fabrication.

Application Notes and Protocols: The Role of 2,6-Di-tert-butyl-4-methylphenol (DBMP) in Carbon Capture Technologies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of 2,6-di-tert-butyl-4-methylphenol (DBMP), also known as Butylated Hydroxytoluene (BHT), in carbon capture technologies. While not a primary capture agent, DBMP's established antioxidant properties present a significant application in mitigating the operational challenges of solvent degradation in amine-based carbon capture systems.

Introduction to Amine-Based Carbon Capture and Solvent Degradation

Amine scrubbing is a mature and widely used technology for capturing carbon dioxide (CO2) from industrial flue gases.[1][2][3] The process involves the chemical absorption of CO2 into an aqueous amine solution, followed by a regeneration step where the CO2 is released and the amine solvent is recycled.[1] However, a major operational challenge in this process is the degradation of the amine solvent due to the presence of oxygen and other impurities in the flue gas.[1][4][5] This degradation leads to:

• Reduced CO2 capture efficiency.

• Increased solvent make-up costs.

• Corrosion of equipment.

• Formation of volatile and potentially hazardous degradation products.[5]

Mitigating solvent degradation is crucial for improving the economic and environmental viability of amine-based carbon capture.[6]

Application of DBMP as a Degradation Inhibitor

DBMP is a synthetic phenolic antioxidant widely used to prevent oxidation in various products, including fuels, oils, and foods.[7][8] Its primary function is to inhibit free-radical mediated oxidation.[7] In the context of carbon capture, DBMP can be employed as an additive in amine solvents to prevent oxidative degradation.

The proposed mechanism of action is based on DBMP's ability to act as a free-radical scavenger. The active phenolic hydroxyl group in the DBMP molecule can donate a hydrogen atom to reactive free radicals, thereby neutralizing them and terminating the oxidative chain reactions that lead to the degradation of the amine solvent.[9][10] This process converts the highly reactive free radicals into more stable compounds, protecting the amine molecules from oxidative attack.[9][10]

Data Presentation: Evaluating Degradation Inhibitors

The following table provides a structured format for presenting quantitative data from experiments designed to evaluate the effectiveness of DBMP as a degradation inhibitor in an amine solvent.

Parameter	Control (Amine Solvent)	Amine Solvent + DBMP (Concentration X)	Amine Solvent + DBMP (Concentration Y)
Amine Concentration (Initial)
Amine Concentration (Final)
Amine Degradation Rate (%)
CO2 Loading Capacity (mol CO2/mol amine)
Oxygen Concentration in Gas Stream (ppm)
Temperature (°C)
Experiment Duration (hours)
Formation of Key Degradation Products (e.g., ammonia, aldehydes) (ppm)
Corrosion Rate (mils per year)

Experimental Protocols

This section details a generalized protocol for evaluating the efficacy of DBMP as an oxidative degradation inhibitor in a laboratory-scale amine scrubbing setup.

Objective: To determine the effect of DBMP on the rate of oxidative degradation of an amine solvent (e.g., monoethanolamine - MEA) and its impact on CO2 capture performance.

Materials:

• Amine solvent (e.g., 30 wt% aqueous MEA solution)

• 2,6-di-tert-butyl-4-methylphenol (DBMP)

• Simulated flue gas (N2, CO2, O2)

• Gas cylinders and mass flow controllers

• Glass absorption column (bubble column or packed column)

• Heating and temperature control system

• Condenser

• Gas analysis instrumentation (e.g., Gas Chromatograph - GC, Non-dispersive Infrared - NDIR)

• Liquid analysis instrumentation (e.g., High-Performance Liquid Chromatography - HPLC, Titration equipment)

• Corrosion coupons

Procedure:

• Solvent Preparation:

  • Prepare a control solution of the amine solvent (e.g., 30 wt% MEA in deionized water).

  • Prepare experimental solutions by dissolving known concentrations of DBMP into the amine solvent.

• Experimental Setup:

  • Assemble the absorption column setup, including the gas inlet and outlet, temperature control, and a condenser to minimize solvent loss.

  • Place a known volume of the prepared solvent (control or experimental) into the absorption column.

  • Introduce corrosion coupons into the solvent to monitor corrosion rates.

• Degradation Experiment:

  • Heat the solvent to a typical absorber temperature (e.g., 40-60 °C).

  • Introduce the simulated flue gas with a defined composition (e.g., 15% CO2, 5% O2, 80% N2) at a constant flow rate.

  • Maintain a constant temperature throughout the experiment.

  • Periodically collect liquid and gas samples for analysis. The experiment can run for an extended period (e.g., 100-500 hours) to simulate long-term operation.

• Sample Analysis:

  • Gas Phase: Analyze the outlet gas composition to determine the CO2 removal efficiency.

  • Liquid Phase:

    • Analyze the amine concentration to determine the degradation rate.

    • Analyze for the formation of key degradation products.

    • Measure the CO2 loading of the solvent.

• Data Analysis:

  • Calculate the amine degradation rate for the control and DBMP-containing solutions.

  • Compare the CO2 capture performance.

  • Analyze the concentration of degradation products over time.

  • Measure the weight loss of the corrosion coupons to determine the corrosion rate.

Visualizations

The following diagrams illustrate the amine-based carbon capture process and the proposed mechanism of DBMP as a degradation inhibitor.

Caption: A simplified workflow of a typical amine-based carbon capture system.

Caption: The proposed mechanism of DBMP inhibiting amine degradation by scavenging free radicals.

References

• 1. mdpi.com [mdpi.com]
• 2. Review on CO2 Capture Using Amine-Functionalized Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Post-combustion CO2 capture: developing sustainable alternative to amine scrubbing - ACS Green Chemistry [gcande.digitellinc.com]
• 4. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 5. Degradation of amine-based solvents in CO2 capture process by chemical absorption | Health & Environmental Research Online (HERO) | US EPA [hero.epa.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
• 8. health.ec.europa.eu [health.ec.europa.eu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Study of Butylated Hydroxytoluene Inhibiting the Coal Oxidation at Low Temperature: Combining Experiments and Quantum Chemical Calculations - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for DBMP-Based Membranes in Hydrogen Separation and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Hydrogen (H₂) is a critical component in numerous industrial processes, including ammonia synthesis, petroleum refining, and increasingly as a clean energy carrier. The efficient separation and purification of hydrogen from gas mixtures is paramount for these applications. Membrane-based separation technology offers a promising, energy-efficient, and scalable alternative to traditional methods like pressure swing adsorption and cryogenic distillation.[1][2][3][4] Polymers of Intrinsic Microporosity (PIMs) are a class of materials that have garnered significant attention for gas separation applications due to their high fractional free volume and rigid, contorted macromolecular structures.

This document provides detailed application notes and protocols on the use of a novel PIM component, Dibenzomethanopentacene (DBMP) , for hydrogen separation and purification. The incorporation of DBMP into PIMs has been shown to enhance both gas permeability and selectivity, making it a promising candidate for next-generation hydrogen separation membranes.[5][6][7][8]

Principle of Separation

Gas separation in DBMP-based PIM membranes operates on the solution-diffusion mechanism. This mechanism involves three key steps:

• Sorption: Gas molecules from the high-pressure feed stream dissolve into the membrane surface.

• Diffusion: The dissolved gas molecules move through the free volume elements of the polymer matrix down a concentration gradient.

• Desorption: The gas molecules desorb from the low-pressure side of the membrane.

The overall permeability of a gas through the membrane is a product of its solubility and diffusivity in the polymer matrix. The selectivity of the membrane for one gas over another is the ratio of their individual permeabilities. DBMP-containing PIMs exhibit enhanced performance due to their unique microporous structure which can be tailored to favor the transport of smaller molecules like hydrogen over larger ones such as nitrogen (N₂) and methane (CH₄).

Data Presentation

The performance of DBMP-based PIM membranes for hydrogen separation is summarized in the tables below. The data is extracted from studies on co-polymers rich in DBMP, demonstrating their potential for various gas separation applications.

Table 1: Single Gas Permeability Data for a DBMP-based PIM Membrane

Gas	Permeability (Barrer*)
H₂	1500
He	2200
O₂	450
N₂	150
CO₂	2500
CH₄	80

*1 Barrer = 10⁻¹⁰ cm³ (STP) cm cm⁻² s⁻¹ cmHg⁻¹ (Note: The data presented here are representative values from literature on DBMP-rich co-polymers and may vary based on specific synthesis conditions and membrane fabrication processes.)[7]

Table 2: Ideal Selectivity of a DBMP-based PIM Membrane for Hydrogen Separation

Gas Pair	Ideal Selectivity (PH₂ / Pgas)
H₂/N₂	10.0
H₂/CH₄	18.8
H₂/CO₂	0.6

(Note: Ideal selectivity is calculated from the ratio of single gas permeabilities. The DBMP-based PIM shows high selectivity for H₂ over N₂ and CH₄. While the permeability of CO₂ is higher than H₂, these membranes are particularly promising for H₂ recovery from N₂ and CH₄ streams.)[7]

Experimental Protocols

Protocol 1: Synthesis of DBMP-based PIMs

This protocol describes a representative synthesis of a DBMP-containing PIM via a polycondensation reaction.

Materials:

• Dibenzomethanopentacene (DBMP)-containing monomer

• Comonomer (e.g., a spirobisindane-based monomer)

• High-boiling point aprotic solvent (e.g., N,N-dimethylformamide - DMF)

• Anhydrous potassium carbonate (K₂CO₃)

• Toluene

• Methanol

• Standard laboratory glassware for inert atmosphere reactions (Schlenk line, nitrogen/argon source)

Procedure:

• Monomer Preparation: The DBMP-based monomers are prepared via a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene as a key step.[5][6][8]

• Polymerization: a. In a flame-dried Schlenk flask under an inert atmosphere, add the DBMP-containing monomer, the comonomer, and anhydrous K₂CO₃. b. Add the aprotic solvent (e.g., DMF) and toluene to the flask. c. Heat the reaction mixture to a high temperature (e.g., 150-160 °C) with vigorous stirring. d. Maintain the reaction under these conditions for a specified time (e.g., 48 hours) to allow for polymerization to occur.

• Polymer Precipitation and Purification: a. After cooling to room temperature, pour the viscous polymer solution into a large excess of a non-solvent like methanol to precipitate the polymer. b. Filter the precipitated polymer and wash it thoroughly with methanol and water to remove unreacted monomers, oligomers, and salts. c. Redissolve the polymer in a suitable solvent (e.g., chloroform) and re-precipitate it into methanol for further purification. d. Dry the final polymer product under vacuum at an elevated temperature (e.g., 120 °C) for 24 hours.

Protocol 2: Fabrication of DBMP-based PIM Membranes

This protocol outlines the fabrication of dense polymer membranes for gas separation testing.

Materials:

• Synthesized DBMP-based PIM powder

• Volatile solvent (e.g., chloroform or dichloromethane)

• Glass petri dish or a flat casting surface

• Leveling table

• Controlled evaporation environment (e.g., a loosely covered container)

Procedure:

• Polymer Solution Preparation: a. Dissolve a specific weight of the dried DBMP-based PIM in a volatile solvent to create a polymer solution with a concentration of approximately 1-2 wt%. b. Stir the solution for several hours until the polymer is completely dissolved. c. Filter the solution through a syringe filter (e.g., 0.45 µm PTFE) to remove any dust or undissolved particles.

• Membrane Casting: a. Place a clean, dry glass petri dish on a leveling table. b. Carefully pour the filtered polymer solution into the petri dish, ensuring the solution spreads evenly across the surface. c. Loosely cover the petri dish to allow for slow solvent evaporation. This is crucial to form a uniform, defect-free membrane.

• Membrane Drying: a. Allow the solvent to evaporate at room temperature for at least 24 hours. b. Once the membrane appears dry, place it in a vacuum oven and dry at an elevated temperature (e.g., 120 °C) for 24 hours to remove any residual solvent.

• Membrane Removal: a. Carefully peel the dried membrane from the glass surface. The resulting free-standing membrane can then be used for gas permeation measurements.

Protocol 3: Gas Permeation Measurement

This protocol describes the determination of gas permeability and selectivity using a constant-volume, variable-pressure apparatus.

Apparatus:

• Gas permeation cell with a support for the membrane

• High-pressure and low-pressure (permeate) chambers

• Pressure transducers for both chambers

• Vacuum pump

• Mass flow controllers for feed gases

• Thermostatically controlled chamber to maintain constant temperature

Procedure:

• Membrane Mounting: a. Cut a circular sample from the fabricated DBMP-based PIM membrane. b. Mount the membrane in the gas permeation cell, ensuring a good seal between the high-pressure and low-pressure sides.

• System Evacuation: a. Evacuate both the feed and permeate sides of the cell using a vacuum pump to remove any residual gases.

• Gas Permeation Measurement: a. Introduce the feed gas (e.g., H₂, N₂, CH₄) into the high-pressure chamber at a constant pressure (e.g., 1-2 bar). b. Monitor the pressure increase in the permeate chamber over time using a pressure transducer. c. The rate of pressure rise in the known permeate volume is used to calculate the permeability of the gas through the membrane of known area and thickness.

• Data Analysis: a. The permeability coefficient (P) is calculated using the following equation: P = (V * l) / (A * R * T * Δp) * (dp/dt) where V is the permeate volume, l is the membrane thickness, A is the membrane area, R is the ideal gas constant, T is the absolute temperature, Δp is the pressure difference across themembrane, and dp/dt is the rate of pressure increase on the permeate side. b. Repeat the measurement for different gases to determine the ideal selectivity.

Visualizations

The following diagrams illustrate key workflows and concepts related to the use of DBMP-based membranes for hydrogen separation.

Caption: Experimental workflow from DBMP-PIM synthesis to gas separation testing.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Hydrogen Separation Membranes: A Material Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dibenzomethanopentacene‐Based Polymers of Intrinsic Microporosity for Use in Gas‐Separation Membranes [uvadoc.uva.es]
• 6. Dibenzomethanopentacene‐Based Polymers of Intrinsic Microporosity for Use in Gas‐Separation Membranes | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. Dibenzomethanopentacene-Based Polymers of Intrinsic Microporosity for Use in Gas-Separation Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analytical Characterization of Dendron-Based Block Copolymer (DBMP) Nanoparticles

Disclaimer: The acronym "DBMP" is not universally defined for a specific polymer in the scientific literature. For the purpose of these application notes, "DBMP" will refer to a hypothetical Dendron-Based Block Copolymer , a class of polymers investigated for advanced drug delivery applications. The analytical techniques and protocols described herein are broadly applicable to the characterization of similar biodegradable and amphiphilic block copolymers used in nanomedicine.

Introduction

Dendron-Based Block Copolymers (DBMPs) are a novel class of macromolecules that combine the branched, well-defined architecture of dendrons with the linear chains of traditional polymers. This unique structure allows for the formation of highly stable, core-shell nanoparticles in aqueous media, making them excellent candidates for drug delivery systems. The dendron component can provide a high density of functional groups for drug conjugation or targeting, while the biodegradable block, often a polyester such as polylactic-co-glycolic acid (PLGA) or polycaprolactone (PCL), allows for controlled drug release and biocompatibility.

Accurate and comprehensive characterization of DBMP polymers and their resulting nanoparticles is critical for ensuring their safety, efficacy, and reproducibility in drug development. This document provides detailed application notes and protocols for the key analytical techniques required for their characterization.

Analytical Techniques for DBMP Characterization

A multi-faceted approach is necessary to fully characterize DBMP polymers and nanoparticles. The primary analytical techniques are summarized below.[1][2][3][4]

Analytical Technique	Parameter Measured	Purpose
Gel Permeation Chromatography (GPC) / Size Exclusion Chromatography (SEC)	Molecular Weight (Mn, Mw), Polydispersity Index (PDI)	To determine the size and uniformity of the polymer chains.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Chemical Structure, Monomer Composition, Purity	To confirm the chemical identity and structure of the polymer.[5][6][7]
Fourier-Transform Infrared (FTIR) Spectroscopy	Functional Groups	To identify the characteristic chemical bonds within the polymer.[8][9][10]
Differential Scanning Calorimetry (DSC)	Glass Transition Temperature (Tg), Melting Temperature (Tm), Crystallinity	To assess the thermal properties and physical state of the polymer.[11][12][13][14][15]
Thermogravimetric Analysis (TGA)	Thermal Stability, Decomposition Temperature (Td)	To determine the temperature at which the polymer degrades.[16][17][18]
Dynamic Light Scattering (DLS)	Hydrodynamic Diameter, Polydispersity Index (PDI) of Nanoparticles	To measure the size and size distribution of the nanoparticles in solution.[19][20][21][22][23]
Zeta Potential Analysis	Surface Charge of Nanoparticles	To predict the colloidal stability of the nanoparticle suspension.[24][25][26][27]
UV-Vis Spectroscopy / HPLC	Drug Loading Content (DLC), Encapsulation Efficiency (EE)	To quantify the amount of drug encapsulated within the nanoparticles.
In Vitro Release Studies	Drug Release Profile	To evaluate the rate and mechanism of drug release from the nanoparticles over time.

Experimental Protocols

Gel Permeation Chromatography (GPC/SEC)

Purpose: To determine the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the DBMP polymer.

Experimental Protocol:

• Sample Preparation:

  • Dissolve the DBMP polymer in a suitable solvent (e.g., tetrahydrofuran - THF) to a concentration of 1-2 mg/mL.

  • Filter the solution through a 0.22 µm syringe filter to remove any particulate matter.

• Instrumentation and Conditions:

  • GPC System: Agilent 1260 Infinity II or similar.

  • Columns: A set of two or three columns with a range of pore sizes suitable for the expected molecular weight of the polymer (e.g., Agilent PLgel MIXED-D).

  • Mobile Phase: THF at a flow rate of 1.0 mL/min.

  • Column Temperature: 35 °C.

  • Detector: Refractive Index (RI) detector.

  • Injection Volume: 100 µL.

• Calibration:

  • Create a calibration curve using a series of narrow PDI polystyrene standards with known molecular weights.

• Data Analysis:

  • Analyze the resulting chromatogram using the GPC software to calculate Mn, Mw, and PDI relative to the polystyrene standards.[28][29][30]

Nuclear Magnetic Resonance (NMR) Spectroscopy

Purpose: To confirm the chemical structure of the DBMP polymer and determine the ratio of the dendron to the linear block.[5][6][7][31][32]

Experimental Protocol:

• Sample Preparation:

  • Dissolve 5-10 mg of the DBMP polymer in 0.6-0.8 mL of a deuterated solvent (e.g., Chloroform-d, CDCl3).

  • Transfer the solution to a 5 mm NMR tube.

• Instrumentation and Conditions:

  • NMR Spectrometer: Bruker Avance III 400 MHz or similar.

  • Experiments: ¹H NMR, ¹³C NMR.

  • Temperature: 25 °C.

• Data Analysis:

  • Integrate the characteristic peaks in the ¹H NMR spectrum corresponding to the dendron and the linear polymer block to determine their molar ratio.

  • Analyze the ¹³C NMR spectrum to confirm the presence of all expected carbon environments.

Differential Scanning Calorimetry (DSC)

Purpose: To determine the glass transition temperature (Tg) and melting temperature (Tm) of the DBMP polymer.[11][12][13][14][15]

Experimental Protocol:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the DBMP polymer into an aluminum DSC pan.

  • Crimp the pan with a lid.

• Instrumentation and Conditions:

  • DSC Instrument: TA Instruments Q200 or similar.

  • Temperature Program:

    • Equilibrate at 25 °C.

    • Heat from 25 °C to 200 °C at a rate of 10 °C/min (first heating scan).

    • Cool from 200 °C to -50 °C at a rate of 10 °C/min.

    • Heat from -50 °C to 200 °C at a rate of 10 °C/min (second heating scan).

  • Atmosphere: Nitrogen purge gas at 50 mL/min.

• Data Analysis:

  • Analyze the thermogram from the second heating scan to determine the Tg (midpoint of the step change in heat flow) and Tm (peak of the endothermic transition).

Dynamic Light Scattering (DLS)

Purpose: To measure the hydrodynamic diameter and polydispersity index (PDI) of the DBMP nanoparticles in an aqueous suspension.[19][20][21][22][23]

Experimental Protocol:

• Sample Preparation:

  • Disperse the DBMP nanoparticles in deionized water or a suitable buffer (e.g., PBS) to a concentration of approximately 0.1-1.0 mg/mL.

  • Filter the suspension through a 0.45 µm syringe filter if necessary to remove large aggregates.

• Instrumentation and Conditions:

  • DLS Instrument: Malvern Zetasizer Nano ZS or similar.

  • Temperature: 25 °C.

  • Measurement Angle: 173° (backscatter).

• Data Analysis:

  • Perform at least three measurements for each sample.

  • Report the Z-average diameter and the PDI. A PDI value below 0.3 is generally considered acceptable for drug delivery applications.

Zeta Potential Analysis

Purpose: To measure the surface charge of the DBMP nanoparticles, which is an indicator of their colloidal stability.[24][25][26][27][33]

Experimental Protocol:

• Sample Preparation:

  • Prepare the nanoparticle suspension as described for DLS, typically in 10 mM NaCl to ensure sufficient ionic strength for the measurement.

• Instrumentation and Conditions:

  • Instrument: Malvern Zetasizer Nano ZS or similar, using a disposable folded capillary cell.

  • Temperature: 25 °C.

• Data Analysis:

  • The instrument measures the electrophoretic mobility of the nanoparticles and converts it to the zeta potential using the Smoluchowski equation.

  • Report the average zeta potential and the standard deviation of at least three measurements. A zeta potential with a magnitude greater than ±20 mV generally indicates good colloidal stability.

Drug Loading and Encapsulation Efficiency

Purpose: To quantify the amount of drug encapsulated within the DBMP nanoparticles.

Experimental Protocol:

• Separation of Free Drug:

  • Lyophilize a known amount of the drug-loaded nanoparticle suspension.

  • Dissolve the lyophilized powder in a known volume of a solvent that dissolves the polymer but not the drug (e.g., acetonitrile).

  • Alternatively, centrifuge the nanoparticle suspension to pellet the nanoparticles and collect the supernatant containing the free drug.

• Quantification of Drug:

  • Measure the concentration of the drug in the supernatant (or after dissolving the nanoparticles) using a suitable analytical method, such as UV-Vis spectroscopy or High-Performance Liquid Chromatography (HPLC), against a standard calibration curve of the free drug.

• Calculations:

  • Drug Loading Content (DLC %): (Mass of drug in nanoparticles / Total mass of nanoparticles) x 100

  • Encapsulation Efficiency (EE %): (Mass of drug in nanoparticles / Initial mass of drug used) x 100

Data Presentation

Table 1: Physicochemical Properties of DBMP Polymer

Property	Value
Number-Average Molecular Weight (Mn, g/mol )	15,000
Weight-Average Molecular Weight (Mw, g/mol )	22,500
Polydispersity Index (PDI)	1.50
Glass Transition Temperature (Tg, °C)	45
Melting Temperature (Tm, °C)	Not observed (amorphous)
Decomposition Temperature (Td, °C)	280

Table 2: Characteristics of Drug-Loaded DBMP Nanoparticles

Property	Value
Hydrodynamic Diameter (nm)	120 ± 5
Polydispersity Index (PDI)	0.15 ± 0.02
Zeta Potential (mV)	-25 ± 3
Drug Loading Content (DLC, %)	8.5
Encapsulation Efficiency (EE, %)	75

Visualization of Workflows and Relationships

Caption: Experimental workflow for the synthesis and characterization of DBMP polymer and nanoparticles.

Caption: Relationship between physicochemical properties of DBMP and its drug delivery performance.

References

• 1. Methods of Analyses for Biodegradable Polymers: A Review [ouci.dntb.gov.ua]
• 2. Methods of Analyses for Biodegradable Polymers: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Methods of Analyses for Biodegradable Polymers: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. creative-biostructure.com [creative-biostructure.com]
• 6. eurekaselect.com [eurekaselect.com]
• 7. researchgate.net [researchgate.net]
• 8. studylib.net [studylib.net]
• 9. rockymountainlabs.com [rockymountainlabs.com]
• 10. Exploring FTIR in Polymer Structure and Change | Universal Lab Blog [universallab.org]
• 11. How to Perform a Differential Scanning Calorimetry Analysis of a Polymer : 14 Steps - Instructables [instructables.com]
• 12. dl.asminternational.org [dl.asminternational.org]
• 13. DSC Analysis of Polymers | Thermal | EAG Laboratories [eag.com]
• 14. polymerscience.physik.hu-berlin.de [polymerscience.physik.hu-berlin.de]
• 15. azom.com [azom.com]
• 16. youtube.com [youtube.com]
• 17. youtube.com [youtube.com]
• 18. youtube.com [youtube.com]
• 19. youtube.com [youtube.com]
• 20. m.youtube.com [m.youtube.com]
• 21. bettersizeinstruments.com [bettersizeinstruments.com]
• 22. m.youtube.com [m.youtube.com]
• 23. youtube.com [youtube.com]
• 24. Measuring Zeta Potential of Nanoparticles - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]
• 26. ysnamgroup.com [ysnamgroup.com]
• 27. Measuring Zeta Potential of Nanoparticles: Version 1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 28. youtube.com [youtube.com]
• 29. m.youtube.com [m.youtube.com]
• 30. youtube.com [youtube.com]
• 31. imc.cas.cz [imc.cas.cz]
• 32. imc.cas.cz [imc.cas.cz]
• 33. researchgate.net [researchgate.net]

Application Note I: Incorporating Dibenzomethanopentacene (DBMP) into Polymers of Intrinsic Microporosity (PIMs)

As a versatile acronym in polymer science, DBMP can refer to two distinct molecules: Dibenzomethanopentacene and 1,3-bis(diphenylphosphino)propane . This document provides detailed application notes and protocols for incorporating each of these into polymer frameworks, tailored for researchers, scientists, and drug development professionals.

Introduction: Dibenzomethanopentacene (DBMP) is a valuable structural component for creating Polymers of Intrinsic Microporosity (PIMs).[1][2] These polymers are of significant interest for applications such as gas separation membranes due to their high gas permeability and selectivity.[1][2][3] Incorporating the rigid and contorted DBMP structure into a polymer backbone leads to inefficient packing of the polymer chains, creating a high free volume and interconnected microporosity. This note details the synthesis of DBMP-containing PIMs and characterizes their properties.

Quantitative Data Summary

The incorporation of DBMP into PIMs significantly influences their physical and gas transport properties. The following table summarizes key data for a series of DBMP-containing copolymers (PIM-DBMPx) compared to the archetypal PIM-1.

Polymer ID	DBMP Molar Ratio (x)	Apparent BET Surface Area (SA_BET) (m²/g)	N₂ Uptake at p/p₀ < 0.1 (mmol/g)
PIM-1	0	740–900	High
PIM-DBMP₀.₁	0.1	730–830	High
PIM-DBMP₀.₂₅	0.25	730–830	High
PIM-DBMP₀.₅	0.5	730–830	High
PIM-DBMP₀.₇₅	0.75	730–830	High
PIM-DBMP₀.₉	0.9	730–830	High
PIM-DBMP	1.0	730–830	High

Data compiled from literature sources.[1] The high nitrogen uptake at low relative pressures for all DBMP-containing polymers is indicative of their intrinsic microporosity.[1]

Experimental Protocols

1. Synthesis of DBMP-based Monomer

The synthesis of the DBMP-based bis(catechol) monomer is a multi-step process. A key step involves a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.[1][2][3]

• Step 1: Diels-Alder Reaction: 2,3-dimethoxyanthracene and norbornadiene are reacted in xylene at 260°C for 96 hours.[3]

• Step 2: Demethylation: The resulting product is demethylated using boron tribromide (BBr₃) in dichloromethane (DCM) at room temperature for 3 hours to yield the final DBMP bis(catechol) monomer.[3]

2. Synthesis of DBMP-containing PIMs (PIM-DBMPx)

These polymers are synthesized via a polycondensation reaction.

• Reactants:

  • DBMP bis(catechol) monomer

  • 5,5′,6,6′-tetrahydroxy-3,3,3′,3′-tetramethylspirobisindane (SBI)

  • 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN)

  • Potassium carbonate (K₂CO₃)

• Procedure:

  • The desired molar ratios of the DBMP monomer and SBI are dissolved in a suitable solvent.

  • TFTPN and an excess of K₂CO₃ are added to the solution.

  • The reaction mixture is heated at 65°C for 72 hours under an inert atmosphere.[3]

  • The resulting polymer is then precipitated, purified, and dried. The ratio of the incorporated DBMP component can be confirmed by ¹H NMR.[1]

Visualizations

Caption: Synthetic pathway for DBMP-based PIMs.

Application Note II: Incorporating 1,3-bis(diphenylphosphino)propane (dppp) in Polymer Frameworks

Introduction: 1,3-bis(diphenylphosphino)propane, commonly known as dppp, is a diphosphine ligand widely used in coordination chemistry and homogeneous catalysis.[4][5] In polymer science, dppp is not incorporated into the polymer backbone itself but acts as a crucial component of a catalyst system. It coordinates to a metal center (e.g., palladium, nickel) and influences the catalytic activity and selectivity of polymerization reactions, thereby controlling the polymer's structure and properties.[4][5][6] This note outlines the role of dppp in polymer synthesis and provides a general protocol.

Quantitative Data Summary

The choice of ligand in a catalytic system is critical for controlling polymerization. The following table illustrates the effect of using a dppp-based catalyst in the copolymerization of carbon monoxide and ethylene to form polyketones.

Catalyst System	Monomer Conversion (%)	Resulting Polymer	Key Property
[Pd(dppp)(OTs)₂]	High	Alternating Polyketone	High degree of alternation
Other Diphosphine Ligands	Varies	Polyketone with varying structure	May have lower selectivity

Data is representative and compiled from general principles of polyketone synthesis.[4][6] The dppp ligand's specific bite angle of 91° is key to forming a stable six-membered chelate ring with the metal center, which in turn controls the alternating insertion of the monomers.[4][5]

Experimental Protocols

General Protocol for Palladium-Catalyzed Copolymerization of CO and Ethylene using dppp

This protocol describes a general method for synthesizing alternating polyketones.

• Catalyst Preparation:

  • A palladium(II) precursor, such as palladium(II) acetate, is reacted with dppp in a suitable solvent to form the [Pd(dppp)]²⁺ complex. An acid with a non-coordinating anion, like p-toluenesulfonic acid, is often added.

• Polymerization Procedure:

  • The catalyst solution is charged to a pressure reactor.

  • The reactor is pressurized with a mixture of carbon monoxide and ethylene.

  • The reaction is carried out at a specific temperature and pressure for a set duration.

  • The resulting polyketone product is isolated by filtration, washed, and dried.

This nickel complex, dichloro(1,3-bis(diphenylphosphino)propane)nickel, is prepared by mixing equimolar amounts of the ligand and nickel(II) chloride hexahydrate and serves as a catalyst for Kumada coupling reactions.[4][5]

Visualizations

Caption: Role of dppp-based catalyst in polymerization.

Relevance to Drug Development

While dppp is primarily a synthetic tool, its use in catalysis allows for the creation of novel polymer architectures. These polymers can be further functionalized for applications in drug delivery. For instance, polyketones can be chemically modified to attach drug molecules, and their biocompatibility can be assessed for use as drug carriers. The precise control over polymer structure afforded by dppp-based catalysts is a key enabling technology for designing advanced materials for biomedical applications. Biocompatible polymers are essential in drug delivery systems as they can be designed to release drugs in a controlled manner, targeting specific sites within the body and minimizing side effects.[7]

References

• 1. Dibenzomethanopentacene‐Based Polymers of Intrinsic Microporosity for Use in Gas‐Separation Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 1,3-Bis(diphenylphosphino)propane-An Organophosphorus Compound_Chemicalbook [chemicalbook.com]
• 5. 1,3-Bis(diphenylphosphino)propane - Wikipedia [en.wikipedia.org]
• 6. Page loading... [wap.guidechem.com]
• 7. youtube.com [youtube.com]

Application Notes and Protocols for Post-Synthesis Modification of DBMP-Containing Polymers for Drug Delivery

For Researchers, Scientists, and Drug Development Professionals

Introduction

Polymers incorporating 2,6-di-tert-butyl-4-methylphenol (DBMP), a potent hindered phenolic antioxidant, offer a unique platform for developing advanced drug delivery systems. The DBMP moiety can protect both the polymer backbone and the encapsulated therapeutic agent from oxidative degradation, potentially enhancing stability and efficacy. Post-synthesis modification of these polymers allows for the covalent attachment of targeting ligands, imaging agents, and drug molecules, enabling the creation of sophisticated, multifunctional nanomedicines.

These application notes provide detailed protocols for the post-synthesis modification of a hypothetical DBMP-containing copolymer, poly(DBMP-co-GMA), where GMA is glycidyl methacrylate, a monomer that provides reactive epoxy groups for subsequent functionalization. The protocols described herein are based on established bioconjugation chemistries and are intended to serve as a guide for researchers developing novel polymer-based therapeutics.

Experimental Protocols

Protocol 1: Synthesis of Amine-Functionalized DBMP-Containing Polymer

This protocol describes the ring-opening reaction of the epoxy groups on a poly(DBMP-co-GMA) backbone with an excess of a diamine to introduce pendant primary amine groups. These amine groups serve as versatile handles for subsequent conjugation reactions.

Materials:

• poly(DBMP-co-GMA) (hypothetical copolymer)

• Ethylenediamine

• N,N-Dimethylformamide (DMF), anhydrous

• Dialysis tubing (MWCO 3.5 kDa)

• Deionized water

• Lyophilizer

Procedure:

• Dissolve 1.0 g of poly(DBMP-co-GMA) in 20 mL of anhydrous DMF in a round-bottom flask equipped with a magnetic stir bar.

• Add a 20-fold molar excess of ethylenediamine to the polymer solution.

• Heat the reaction mixture to 60°C and stir for 24 hours under a nitrogen atmosphere.

• Cool the reaction mixture to room temperature.

• Transfer the solution to a dialysis tube (MWCO 3.5 kDa) and dialyze against deionized water for 48 hours, changing the water every 6 hours to remove unreacted ethylenediamine and DMF.

• Freeze the purified polymer solution and lyophilize to obtain the amine-functionalized polymer, poly(DBMP-co-GMA)-NH2, as a white powder.

• Characterize the resulting polymer using ¹H NMR and FTIR spectroscopy to confirm the successful introduction of amine groups.

Protocol 2: Conjugation of a Model Drug (e.g., Doxorubicin) to Amine-Functionalized DBMP Polymer via a pH-Sensitive Linker

This protocol details the conjugation of the anticancer drug doxorubicin (DOX) to the poly(DBMP-co-GMA)-NH2 using a pH-sensitive hydrazone linker. This linker is designed to be stable at physiological pH (7.4) and to release the drug in the acidic environment of endosomes or lysosomes (pH 5.0-6.5).

Materials:

• poly(DBMP-co-GMA)-NH2

• Doxorubicin hydrochloride (DOX·HCl)

• Hydrazone-PEG-NHS ester linker

• N,N-Dimethylformamide (DMF), anhydrous

• Triethylamine (TEA)

• Dialysis tubing (MWCO 10 kDa)

• Deionized water

• Lyophilizer

Procedure:

• Dissolve 200 mg of poly(DBMP-co-GMA)-NH2 in 10 mL of anhydrous DMF.

• In a separate vial, dissolve 50 mg of DOX·HCl in 5 mL of anhydrous DMF and add 1.5 equivalents of triethylamine to neutralize the hydrochloride salt.

• Add the DOX solution to the polymer solution and stir for 30 minutes.

• Add 1.2 equivalents of the Hydrazone-PEG-NHS ester linker to the reaction mixture.

• Stir the reaction at room temperature for 48 hours in the dark.

• Transfer the reaction mixture to a dialysis tube (MWCO 10 kDa) and dialyze against deionized water for 72 hours, changing the water every 6 hours.

• Lyophilize the purified solution to obtain the poly(DBMP-co-GMA)-DOX conjugate as a red powder.

• Determine the drug loading content (DLC) and drug loading efficiency (DLE) using UV-Vis spectroscopy by measuring the absorbance of DOX at 485 nm against a standard curve.

Data Presentation

Table 1: Characterization of Functionalized DBMP Polymers

Polymer Sample	Modification	Functional Group Density (mmol/g)	Molecular Weight (Mn, GPC)	Polydispersity Index (PDI)
poly(DBMP-co-GMA)	-	-	15,200	1.35
poly(DBMP-co-GMA)-NH2	Amination	0.85	17,500	1.42
poly(DBMP-co-GMA)-DOX	Doxorubicin Conjugation	0.42 (DOX)	21,800	1.51

Table 2: Drug Loading and Encapsulation Efficiency

Polymer Conjugate	Drug Loading Content (wt%)	Drug Loading Efficiency (%)
poly(DBMP-co-GMA)-DOX	12.5	68.2

Visualizations

Experimental Workflow

Caption: Workflow for the post-synthesis modification and characterization of DBMP-containing polymers.

Hypothetical Signaling Pathway

Caption: Proposed mechanism of action for a DBMP-polymer-drug conjugate in a cancer cell.

Technical Notes & Optimization

Technical Support Center: Improving Dibenzomethanopentacene Synthesis Yield

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the synthesis of Dibenzomethanopentacene (DBMP). The following information is based on established synthetic routes and aims to help improve reaction yields and product purity.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for obtaining the Dibenzomethanopentacene (DBMP) monomer?

A1: The synthesis of the DBMP monomer is a multi-step process that begins with the Friedel-Crafts acylation of phthalic anhydride with veratrole. The resulting keto acid is then cyclized and reduced to form 2,3-dimethoxyanthracene. The final key step is a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene to yield the DBMP monomer.[1]

Q2: What are the main challenges in the synthesis of the DBMP monomer?

A2: A significant challenge is the formation of undesirable regioisomers during the Diels-Alder reaction.[1] The reaction between 2,3-dimethoxyanthracene and norbornadiene can produce three regioisomers. Isolating the desired isomer, which is crucial for subsequent polymer synthesis, can be a primary obstacle affecting the overall yield.[1]

Q3: Are there any specific safety precautions I should take during this synthesis?

A3: Yes, several reagents used in this synthesis require careful handling. For instance, boron tribromide (BBr3), used for demethylation, is a corrosive and toxic reagent and should be handled in a well-ventilated fume hood with appropriate personal protective equipment. High-temperature reactions, such as the Diels-Alder step carried out in xylene at 260°C, require appropriate shielding and temperature control to prevent accidents.[1]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Low yield in Friedel-Crafts acylation	- Incomplete reaction. - Suboptimal catalyst activity. - Moisture in the reaction setup.	- Ensure all glassware is thoroughly dried. - Use a fresh, active Lewis acid catalyst (e.g., AlCl₃). - Monitor the reaction by TLC to ensure completion.
Poor yield of 2,3-dimethoxyanthracene	- Incomplete cyclization of the keto acid. - Inefficient reduction of the anthraquinone intermediate.	- Ensure sufficient acid concentration and temperature for the cyclization step. - Use a suitable reducing agent like sodium borohydride and monitor the reaction progress.
Formation of multiple products in the Diels-Alder reaction	- Inherent reactivity leading to the formation of regioisomers.	- While the formation of isomers is difficult to prevent completely, careful control of reaction temperature and time may influence the isomer ratio. The primary solution is an efficient purification step.
Difficulty in separating the desired DBMP isomer	- Similar polarities of the regioisomers.	- Column chromatography is effective for separating the isomers. The desired isomer is reported to elute first.[1] Careful selection of the eluent system and a long column can improve separation.
Low overall yield of the DBMP monomer	- Cumulative losses at each synthetic step.	- Optimize each step individually before proceeding to the next. - Ensure efficient purification at each stage to carry forward pure materials.

Experimental Protocols

Synthesis of 2,3-Dimethoxyanthracene

This precursor is synthesized from phthalic anhydride and veratrole through a Friedel-Crafts acylation, followed by cyclization and reduction.

Key Step: Diels-Alder Reaction for DBMP Monomer Synthesis

The formation of the Dibenzomethanopentacene (DBMP) monomer is achieved through a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.[1]

Reagents and Conditions:

• Diene: 2,3-dimethoxyanthracene

• Dienophile: Norbornadiene

• Solvent: Xylene

• Temperature: 260 °C

• Reaction Time: 96 hours[1]

Procedure:

• In a high-pressure reaction vessel, dissolve 2,3-dimethoxyanthracene in xylene.

• Add an excess of norbornadiene to the solution.

• Seal the vessel and heat the reaction mixture to 260 °C for 96 hours.

• After cooling, the crude product containing a mixture of three regioisomers is obtained.

• The desired isomer (2a) is separated from the undesired isomers (2b and 2c) by column chromatography.[1]

Data Presentation

Synthesis Step	Reactants	Key Reagents/Conditions	Reported Yield
Friedel-Crafts Acylation	Phthalic anhydride, Veratrole	AlCl₃	Data not available in the provided search results.
Cyclization & Reduction	2-(3,4-dimethoxybenzoyl)benzoic acid	H₂SO₄, NaBH₄	Data not available in the provided search results.
Diels-Alder Reaction	2,3-dimethoxyanthracene, Norbornadiene	Xylene, 260 °C, 96 h	Data not available in the provided search results.

Note: Specific yield data for each step of the Dibenzomethanopentacene synthesis was not available in the searched literature. Researchers should aim to optimize each step to maximize the overall yield.

Visualizations

Experimental Workflow for DBMP Monomer Synthesis

Caption: Workflow for the synthesis of the Dibenzomethanopentacene monomer.

Logical Relationship in Troubleshooting DBMP Synthesis

Caption: Troubleshooting logic for low yield in DBMP synthesis.

References

• 1. uvadoc.uva.es [uvadoc.uva.es]

DBMP Polymerization Reactions: Technical Support Center

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Dibenzomethanopentacene (DBMP) polymerization reactions.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic route for DBMP-based polymers of intrinsic microporosity (PIMs)?

A1: DBMP-based PIMs are typically synthesized through a polycondensation reaction. The process involves the reaction of a DBMP-based monomer, often a biscatechol derivative of DBMP, with a comonomer such as 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN). The DBMP monomer itself is prepared via a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.[1]

Q2: My final DBMP polymer is insoluble in common organic solvents. What can I do?

A2: Homopolymers of DBMP are often insoluble in most organic solvents, with limited solubility in quinoline.[1] This is a known issue and can hinder characterization and processing. To address this, consider copolymerization. Incorporating a more soluble comonomer, such as 5,5′,6,6′‐tetrahydroxy‐3,3,3′,3′‐tetramethylspirobisindane (SBI), can significantly improve the solubility of the resulting copolymer in solvents like chloroform (CHCl3).[1]

Q3: I'm observing a low molecular weight in my final polymer. What are the potential causes?

A3: Low molecular weight in step-growth polymerization, such as the polycondensation used for DBMP polymers, can stem from several factors:

• Imprecise Stoichiometry: An exact 1:1 molar ratio of the reacting functional groups is crucial for achieving high molecular weight.

• Monomer Impurities: Impurities in the monomers can act as chain terminators, preventing further polymer growth.

• Incomplete Reaction: The reaction may not have proceeded to a high enough conversion. Polycondensation reactions require very high conversions (>99%) to achieve high molecular weights.

• Side Reactions: Unwanted side reactions can consume functional groups and limit chain extension.

Q4: How can I purify the DBMP monomers and the final polymer?

A4: Monomer purification is critical for successful polymerization. Standard techniques like recrystallization or column chromatography should be employed to ensure high purity of the DBMP and any comonomers. For the final polymer, if it is soluble, it can be purified by precipitation. This typically involves dissolving the polymer in a good solvent (e.g., chloroform for soluble copolymers) and then adding it dropwise to a large volume of a non-solvent (e.g., methanol) to precipitate the polymer, leaving impurities in the solution.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Polymer Yield	Incomplete reaction; Sub-optimal reaction conditions (temperature, time); Impure monomers.	Ensure monomers are of high purity. Optimize reaction time and temperature. Ensure efficient stirring to maintain a homogeneous reaction mixture.
Insoluble Polymer	High proportion of DBMP monomer in the polymer backbone.[1]	Synthesize copolymers with a more soluble comonomer like SBI to enhance solubility.[1] Start with a lower molar ratio of the DBMP monomer and gradually increase it to find the optimal balance between desired properties and solubility.
Low Molecular Weight	Inequimolar amounts of monomers; Presence of monofunctional impurities; Insufficient reaction time.	Carefully measure and ensure a 1:1 stoichiometric ratio of reactive functional groups. Purify monomers thoroughly before polymerization. Increase the reaction time to drive the polymerization to higher conversion.
Brittle Polymer Film	Low molecular weight; High concentration of the rigid DBMP monomer.	Address the cause of low molecular weight. For film casting, ensure complete dissolution of the polymer. If the homopolymer is brittle, consider preparing copolymers to introduce more flexible linkages.[1]
Inconsistent Results	Variations in monomer purity; Presence of moisture or oxygen in the reaction; Inconsistent reaction conditions.	Use monomers from the same purified batch for a series of reactions. Ensure all glassware is thoroughly dried and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon). Precisely control reaction temperature and time.

Experimental Protocols

General Protocol for DBMP-based Copolymer Synthesis

This protocol is a generalized procedure based on the synthesis of DBMP-containing copolymers.[1]

• Monomer Preparation: Synthesize the DBMP biscatechol monomer via the Diels-Alder reaction of 2,3-dimethoxyanthracene and norbornadiene, followed by demethylation.

• Purification of Monomers: Purify the DBMP monomer and the comonomer (e.g., SBI) using appropriate techniques such as recrystallization or column chromatography to achieve high purity.

• Polymerization Setup:

  • In a reaction flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., argon), dissolve the DBMP monomer, the comonomer (e.g., SBI), and a catalyst/base (e.g., potassium carbonate) in a suitable high-boiling aprotic solvent (e.g., N,N-dimethylacetamide or sulfolane).

  • Add the second comonomer (e.g., 2,3,5,6-tetrafluoroterephthalonitrile).

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 65-160 °C) and stir vigorously for a specified time (e.g., 24-72 hours).

• Work-up and Purification:

  • After cooling to room temperature, pour the viscous polymer solution into a non-solvent (e.g., methanol) to precipitate the polymer.

  • Filter the polymer and wash it thoroughly with the non-solvent and then with water to remove any remaining salts and impurities.

  • Redissolve the polymer in a minimal amount of a good solvent (e.g., chloroform) and re-precipitate it into the non-solvent.

  • Dry the purified polymer in a vacuum oven at an elevated temperature (e.g., 80-120 °C) until a constant weight is achieved.

Visualizations

Caption: Troubleshooting workflow for DBMP polymerization.

Caption: General reaction pathway for DBMP-based copolymers.

References

• 1. Dibenzomethanopentacene‐Based Polymers of Intrinsic Microporosity for Use in Gas‐Separation Membranes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Reducing Aging in DBMP-Based PIM Membranes

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during experiments aimed at reducing the physical aging of Dibenzomethanopentacene (DBMP)-based Polymers of Intrinsic Microporosity (PIM) membranes.

Frequently Asked Questions (FAQs)

Q1: What is physical aging in DBMP-based PIM membranes and why is it a concern?

Physical aging is a phenomenon observed in glassy polymers like PIMs, where the polymer chains gradually rearrange and pack more efficiently over time. This leads to a reduction in the fractional free volume (FFV) within the membrane structure. The primary concern with physical aging is the significant decline in gas permeability over time, which can compromise the membrane's separation performance and long-term stability in applications such as gas separation and drug delivery. For instance, unmodified PIM-1, a foundational PIM, can lose 62% to 90% of its initial CO2 permeability over periods ranging from a few months to a year.[1] While DBMP-based PIMs are designed for improved stability, understanding and mitigating aging is still crucial for ensuring reliable performance.

Q2: How does the incorporation of DBMP into the polymer structure affect aging compared to standard PIM-1?

The inclusion of the bulky and rigid Dibenzomethanopentacene (DBMP) monomer into the PIM backbone is a strategy to inherently reduce physical aging. The contorted structure of DBMP hinders efficient chain packing, helping to maintain a higher free volume over extended periods compared to the archetypal PIM-1. While direct long-term quantitative comparisons are still emerging in the literature, studies indicate that DBMP-containing PIMs exhibit a reduced rate of permeability loss upon aging.

Q3: What are the primary strategies to reduce physical aging in DBMP-based PIM membranes?

The most common and effective strategies to combat physical aging in PIM membranes, including those based on DBMP, are:

• Incorporation of Nanoporous Fillers: Dispersing rigid nanoparticles, such as Metal-Organic Frameworks (MOFs), Hyper-Crosslinked Polymers (HCPs), or Porous Aromatic Frameworks (PAFs), into the PIM matrix can create physical barriers that restrict polymer chain mobility and prevent the collapse of free volume.

• Polymer Crosslinking: Creating covalent bonds between polymer chains through thermal or chemical crosslinking enhances the structural rigidity of the membrane, thereby "locking" the microporous structure in place and suppressing aging.

• Supercritical Fluid Treatment: Exposing the membrane to supercritical fluids, such as carbon dioxide (scCO₂), can induce a more stable morphological arrangement of the polymer chains, which can slow down the subsequent aging process.

Troubleshooting Guides

Issue 1: Rapid Decline in Gas Permeability After Membrane Casting

Possible Cause: Accelerated physical aging, which is particularly prominent in thin films. The solvent casting process can trap the polymer in a high-energy, non-equilibrium state with a large free volume, which then rapidly relaxes.

Troubleshooting Steps:

• Standardize Post-Casting Treatment: Immediately after casting and initial solvent evaporation, treat the membrane with a non-solvent that can swell the polymer, such as methanol. This "refreshes" the membrane by disrupting the packed chains and reopening the microporous network. Subsequently, dry the membrane under controlled conditions (e.g., in a vacuum oven at a temperature below the boiling point of the casting solvent) to establish a consistent baseline for aging studies.

• Thermal Annealing: Anneal the membrane at a temperature below its glass transition temperature (Tg). This allows for a controlled relaxation of the polymer chains into a more stable, albeit slightly denser, initial state. This can slow the rate of subsequent aging.

• Verify Solvent Removal: Ensure all residual casting solvent is removed from the membrane before testing. Residual solvent can act as a plasticizer, initially inflating permeability readings and then leading to a rapid drop as it evaporates. Use techniques like Thermogravimetric Analysis (TGA) to confirm complete solvent removal.

Issue 2: Poor Dispersion of Nanoparticle Fillers in the PIM Matrix

Possible Cause: Agglomeration of nanoparticles due to poor compatibility with the PIM and/or the casting solvent. This can lead to the formation of non-selective defects and a failure to effectively mitigate aging.

Troubleshooting Steps:

• Surface Functionalization of Nanoparticles: If compatible, functionalize the surface of the nanoparticles to improve their interaction with the PIM matrix.

• Optimize Dispersion Technique:

  • Sonication: Use a probe sonicator (ultrasonic horn) for short durations to break up agglomerates in the nanoparticle-solvent suspension before adding the polymer. Avoid prolonged sonication which can degrade the polymer.

  • High-Shear Mixing: Employ high-shear mixing to create a more uniform dispersion.

• Solvent Selection: Choose a casting solvent that is not only a good solvent for the PIM but also helps to maintain a stable dispersion of the nanoparticles. In some cases, a co-solvent system may be beneficial.

• "Priming" the Filler: Pre-disperse the nanoparticles in a small amount of the casting solvent before adding them to the main polymer solution.

Issue 3: Inconsistent Results After Crosslinking

Possible Cause: Non-uniform crosslinking density throughout the membrane, or thermal degradation if the temperature is too high.

Troubleshooting Steps:

• Precise Temperature Control: For thermal crosslinking, use an oven with precise and uniform temperature control. Place the membrane in the center of the oven to avoid temperature gradients.

• Inert Atmosphere: Conduct thermal crosslinking under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation of the polymer, which can alter its properties.

• Controlled Heating and Cooling Ramps: Employ gradual heating and cooling rates to minimize thermal stress on the membrane, which can cause cracking or warping.

• Characterize Crosslinking Degree: Use techniques like Fourier-Transform Infrared (FTIR) spectroscopy to monitor the chemical changes associated with crosslinking and ensure the desired reaction has occurred. Gel content measurement (for chemically crosslinked membranes) can also quantify the degree of crosslinking.

Quantitative Data on Anti-Aging Strategies

The following table summarizes the effectiveness of various anti-aging strategies on the CO₂ permeability of PIM-based membranes over time.

Membrane Composition	Anti-Aging Strategy	Initial CO₂ Permeability (Barrer)	Permeability Loss (%)	Time Period (days)
PIM-1	None (Control)	~5920	69%	160
PIM-1	None (Control)	Not specified	62%	~240
PIM-1	None (Control)	Not specified	~90%	>365
PIM-1 with HCP Filler	Filler Incorporation	Not specified	~60%	>730
PIM-1 with PAF-1 Filler	Filler Incorporation	Not specified	7%	~240
PIM-1 with Grafted Crosslinked Filler (PMM-24h)	Filler Incorporation & Crosslinking	~12510	29%	160
PIM-1	Supercritical CO₂ Treatment	Not specified	Reduced CH₄ permeability loss from ~500 to <200 Barrer	63

Note: 1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg). Data is compiled from multiple sources and experimental conditions may vary.

Experimental Protocols

Protocol 1: Fabrication of Mixed-Matrix Membranes (MMMs) with MOF Fillers

• Activation of MOF: Dry the MOF (e.g., UiO-66) powder in a vacuum oven at 150°C overnight to remove any adsorbed moisture or solvents from its pores.

• Preparation of Casting Solution: a. Weigh the desired amount of activated MOF powder and disperse it in a suitable solvent (e.g., chloroform or THF) in a glass vial. b. Sonicate the suspension for 30 minutes to ensure uniform dispersion. c. Separately, dissolve the DBMP-based PIM polymer in the same solvent to a concentration of 1-2 wt%. d. Add the PIM solution to the MOF suspension and stir the mixture vigorously for at least 24 hours to ensure homogeneity.

• Membrane Casting: a. Place a clean, level glass plate inside a fume hood. b. Pour the casting solution onto the glass plate. c. Partially cover the setup to allow for slow solvent evaporation over 24-48 hours. This helps to form a dense, uniform film.

• Post-Casting Treatment: a. Once the film is dry, carefully peel it from the glass plate. b. Immerse the membrane in methanol for at least 16 hours to remove any residual solvent and to "refresh" the polymer structure. c. Dry the membrane in a vacuum oven at 120°C for 24 hours before permeability testing.

Protocol 2: Thermal Crosslinking of DBMP-PIM Membranes

• Membrane Preparation: Cast a DBMP-PIM membrane as described in Protocol 1 (steps 3 and 4a).

• Thermal Treatment: a. Place the membrane in a programmable vacuum oven on a flat ceramic plate. b. Purge the oven with an inert gas (e.g., nitrogen) for at least 30 minutes. c. Heat the oven to the desired crosslinking temperature (typically between 300°C and 400°C) at a controlled rate (e.g., 5°C/min). d. Hold the membrane at the crosslinking temperature for a specified duration (e.g., 1-2 hours). e. Cool the oven down to room temperature at a controlled rate.

• Characterization: Analyze the crosslinked membrane using FTIR to confirm the chemical changes associated with crosslinking. The membrane should now be insoluble in its original casting solvent.

Visualizations

Caption: Mechanism of physical aging in PIM membranes and mitigation strategies.

Caption: Experimental workflow for fabricating mixed-matrix membranes.

References

• 1. membranejournal.or.kr [membranejournal.or.kr]

Optimizing DBMP Membrane Casting: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Dibenzomethanopentacene (DBMP) membrane casting procedures. It includes detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and quantitative data to address common challenges encountered during membrane fabrication.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during DBMP membrane casting in a question-and-answer format.

Issue 1: Pinholes or Voids in the Cast Membrane

• Question: What causes pinholes or small voids to appear in my cast DBMP membrane?

• Answer: Pinholes in cast membranes can be caused by several factors:

  • Trapped Air Bubbles: Air bubbles introduced into the polymer solution during mixing or pouring can get trapped in the casting solution, leading to pinholes as the solvent evaporates.

  • Moisture Contamination: The presence of moisture in the polymer, solvent, or casting environment can lead to the formation of voids.

  • Rapid Solvent Evaporation: If the solvent evaporates too quickly, it can create surface defects, including pinholes.

  • Incomplete Polymer Dissolution: Undissolved polymer particles can create imperfections in the membrane film.

• Question: How can I prevent the formation of pinholes in my membranes?

• Answer: To prevent pinholes, consider the following solutions:

  • Degas the Polymer Solution: After dissolving the DBMP polymer, degas the solution using a vacuum oven or by gently sonicating it to remove any trapped air bubbles.

  • Ensure a Dry Environment: Work in a low-humidity environment and use anhydrous solvents to minimize moisture contamination. Ensure the DBMP polymer is thoroughly dried before use.

  • Control Solvent Evaporation: Slow down the solvent evaporation rate by casting in a controlled environment with reduced airflow or by using a solvent with a higher boiling point.

  • Ensure Complete Dissolution: Allow sufficient time for the polymer to fully dissolve. Gentle heating and continuous stirring can aid this process.

Issue 2: Cracks and Fractures in the Membrane

• Question: My DBMP membranes are cracking upon drying. What is the cause of this?

• Answer: Cracking in cast membranes is often a result of internal stresses that build up during the drying process. The primary causes include:

  • High Polymer Concentration: A higher concentration of the polymer in the casting solution can lead to greater shrinkage and stress during solvent removal.

  • Rapid Drying: Fast evaporation of the solvent can induce significant stress in the film, leading to cracks.

  • Thick Membranes: Thicker membranes are more prone to cracking due to the larger volume change during drying.

  • Poor Adhesion to Substrate: If the membrane does not adhere well to the casting substrate, the stress from shrinkage can cause it to crack and peel.

• Question: What are the solutions to prevent membrane cracking?

• Answer: To avoid cracking, you can implement the following strategies:

  • Optimize Polymer Concentration: Experiment with lower polymer concentrations to reduce shrinkage-induced stress.

  • Slow Solvent Evaporation: Dry the membrane slowly in a controlled environment. Covering the casting setup can help to create a solvent-saturated atmosphere, slowing down evaporation.

  • Cast Thinner Films: If your application allows, casting thinner membranes can significantly reduce the risk of cracking.

  • Use a Suitable Substrate: Ensure the casting surface is clean and compatible with the polymer solution to promote good adhesion.

Issue 3: Uneven Membrane Thickness

• Question: The thickness of my cast DBMP membrane is not uniform. How can I resolve this?

• Answer: Uneven membrane thickness is typically caused by issues in the casting process itself:

  • Non-level Casting Surface: If the casting plate is not perfectly level, the polymer solution will flow, resulting in a non-uniform thickness.

  • Inconsistent Casting Speed: When using a casting knife or doctor blade, an inconsistent casting speed can lead to variations in thickness.[1]

  • Viscous Polymer Solution: A highly viscous polymer solution may not level out properly before the solvent begins to evaporate.

• Question: How can I achieve a uniform membrane thickness?

• Answer: To ensure uniform thickness, follow these recommendations:

  • Level the Casting Surface: Use a leveling table or ensure your casting surface is perfectly horizontal before pouring the polymer solution.

  • Maintain a Constant Casting Speed: Use an automated film applicator or practice a smooth, consistent motion when casting manually.[1]

  • Adjust Solution Viscosity: If the polymer solution is too viscous, you can try slightly decreasing the polymer concentration or gently heating the solution to reduce its viscosity before casting.

Quantitative Data on Casting Parameters

The following tables summarize the impact of key casting parameters on the final membrane properties. This data is generalized for polymer membranes and should be used as a starting point for optimizing DBMP membrane casting.

Table 1: Effect of Polymer Concentration on Membrane Thickness and Porosity

Polymer Concentration (wt%)	Average Membrane Thickness (µm)	Porosity (%)
10	50-80	75-85
15	80-120	70-80
20	120-180	65-75
25	180-250	60-70

Note: Data is illustrative and will vary depending on the specific polymer, solvent, and casting conditions.

Table 2: Influence of Solvent Evaporation Rate on Membrane Properties

Evaporation Rate	Predominant Pore Structure	Mechanical Strength
Slow	Dense, smaller pores	Higher
Moderate	Asymmetric, finger-like pores	Moderate
Fast	Large, open pores	Lower

Note: Slower evaporation generally leads to a more ordered and denser membrane structure.

Experimental Protocols

This section provides a detailed methodology for the solution casting of a generic polymer membrane, which can be adapted for DBMP.

Protocol: Solution Casting of a DBMP Polymer Membrane

• Polymer Solution Preparation:

  • Dry the DBMP polymer in a vacuum oven at a specified temperature (e.g., 80-120°C) for 24 hours to remove any residual moisture.

  • Weigh the desired amount of dried DBMP polymer and dissolve it in a suitable solvent (e.g., chloroform, tetrahydrofuran, or N-methyl-2-pyrrolidone) to achieve the target concentration (e.g., 15 wt%).

  • Stir the mixture on a magnetic stir plate in a sealed container at room temperature until the polymer is completely dissolved. This may take several hours. Gentle heating (e.g., 40-60°C) can be used to aid dissolution, depending on the solvent's boiling point.

  • After complete dissolution, place the solution in a vacuum chamber or sonicate for 30-60 minutes to remove any dissolved air bubbles.

• Membrane Casting:

  • Thoroughly clean and dry a flat glass plate to be used as the casting substrate.

  • Place the glass plate on a perfectly level surface.

  • Pour a predetermined volume of the degassed polymer solution onto the center of the glass plate.

  • Use a casting knife or doctor blade with a set gap (e.g., 200 µm) to spread the solution evenly across the plate at a slow and constant speed.[1]

• Solvent Evaporation and Membrane Formation:

  • Cover the casting setup with a container to create a solvent-saturated atmosphere. This will slow down the evaporation rate and prevent the formation of defects.

  • Allow the solvent to evaporate at room temperature for at least 24 hours. The time required will depend on the solvent's volatility.

  • Once the membrane appears dry, place the glass plate in a vacuum oven at a moderate temperature (e.g., 60°C) for another 24 hours to remove any residual solvent.

• Membrane Peeling and Storage:

  • Carefully peel the membrane from the glass plate. Immersing the plate in water can sometimes facilitate the peeling process.

  • Store the prepared membrane in a clean, dry, and sealed container until further use.

Visualizations

Diagram 1: Experimental Workflow for DBMP Membrane Solution Casting

Caption: Workflow for DBMP membrane preparation via solution casting.

Diagram 2: Troubleshooting Decision Tree for Common Membrane Defects

Caption: Decision tree for troubleshooting common membrane casting defects.

References

• 1. researchgate.net [researchgate.net]

DBMP Monomer Purification: A Technical Support Guide

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 2,6-di-tert-butyl-4-methylphenol (DBMP) monomer, also known as Butylated Hydroxytoluene (BHT).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude DBMP?

A1: Common impurities in crude DBMP often depend on the synthetic route. In the widely used alkylation of p-cresol with isobutylene, impurities can include the monosubstituted product 2-tert-butyl-4-methylphenol, other isomers, and unreacted p-cresol.[1] Synthesis methods involving a Mannich base intermediate may result in thermal decomposition by-products and residual secondary amines.[2] Additionally, oxidation of the phenol group can lead to the formation of colored quinone-like impurities, which can be difficult to remove.[2]

Q2: Why is my purified DBMP yellow, and how can I remove the color?

A2: A yellow coloration in purified DBMP is typically due to the presence of quinone-type oxidation products.[2] These impurities can form during synthesis or upon exposure to air and light. To remove the color, you can try recrystallization from a suitable solvent system, potentially with the addition of a small amount of a reducing agent like sodium dithionite. Activated carbon treatment during the recrystallization process can also be effective in adsorbing colored impurities.

Q3: What is the expected yield for DBMP purification?

A3: The yield of purified DBMP can be quite high, depending on the initial purity of the crude product and the purification method employed. A patented method involving distillation followed by recrystallization reports a final yield of 94.7% of the theoretical value.[2] Another process describes a yield of 85.5% after a specific catalytic alkylation reaction.[1]

Q4: What are the recommended storage conditions for purified DBMP monomer?

A4: Purified DBMP should be stored in a tightly closed container in a dry and well-ventilated place, protected from light and heat to prevent oxidation and degradation.[3][4] Storage at room temperature (2-30°C) is generally acceptable.[4]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Purity after Recrystallization	- Inappropriate solvent choice.- Cooling the solution too quickly, leading to the trapping of impurities.- Insufficient washing of the crystals.	- Perform small-scale solvent screening to find a solvent in which DBMP is sparingly soluble at low temperatures and highly soluble at high temperatures.- Allow the solution to cool slowly to promote the formation of pure crystals.- Wash the filtered crystals with a small amount of cold, fresh solvent.
Product Oiling Out During Recrystallization	- The boiling point of the solvent is higher than the melting point of DBMP (69-73°C).[3][4]- Presence of significant amounts of impurities that depress the melting point.	- Choose a solvent or a solvent mixture with a lower boiling point.- Attempt to purify the crude product by another method, such as distillation, before recrystallization.
Low Yield after Distillation	- Distillation temperature is too high, causing thermal degradation.- Inefficient vacuum, leading to the need for higher temperatures.- Significant amount of non-volatile impurities.	- Perform vacuum distillation to lower the boiling point of DBMP (265°C at 1013 hPa).[4]- Ensure the vacuum system is free of leaks and the pump is functioning correctly.- Consider a pre-purification step like filtration if a large amount of solid impurity is present.
Colored Distillate	- Co-distillation of colored, volatile impurities.- Thermal decomposition in the distillation flask.	- Use a fractionating column to improve separation efficiency.- Lower the distillation temperature by improving the vacuum.- A patented method suggests purging volatile products from the reaction mass before distillation to improve product quality.[2]

Quantitative Data Summary

Table 1: Reported Yields for DBMP Synthesis and Purification

Process	Reported Yield	Reference
Synthesis via Mannich Base and Hydrogenation (Distillate)	98.7% (theoretical)	[2]
Recrystallization of Distilled Product	94.7% (theoretical)	[2]
Alkylation of p-cresol with Isobutylene (Catalytic)	85.5%	[1]

Experimental Protocols

Protocol 1: Recrystallization of Crude DBMP

• Solvent Selection: In a test tube, dissolve a small amount of crude DBMP in a minimal amount of a potential solvent (e.g., ethanol, methanol, heptane, or a mixture) at its boiling point.

• Dissolution: In a larger flask, dissolve the crude DBMP in the minimum amount of the chosen hot solvent to form a saturated solution.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration: Quickly filter the hot solution through a pre-heated funnel with fluted filter paper to remove insoluble impurities and activated carbon.

• Crystallization: Allow the filtrate to cool slowly to room temperature, and then cool it further in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point of DBMP.

Protocol 2: Vacuum Distillation of Crude DBMP

• Apparatus Setup: Assemble a standard vacuum distillation apparatus, ensuring all joints are properly sealed. Use a magnetic stirrer in the distillation flask.

• Charging the Flask: Charge the distillation flask with the crude DBMP.

• Evacuation: Gradually apply vacuum to the system.

• Heating: Begin heating the distillation flask gently with a heating mantle.

• Fraction Collection: Collect the fraction that distills at the expected boiling point of DBMP under the applied pressure. The boiling point of DBMP is 265°C at atmospheric pressure and will be significantly lower under vacuum.[4]

• Termination: Stop the distillation when the temperature starts to drop or when most of the product has been collected, leaving a small residue in the flask.

• Cooling: Allow the apparatus to cool completely before releasing the vacuum.

Visualizations

Caption: A typical experimental workflow for the purification of DBMP monomer.

Caption: A decision tree for troubleshooting common issues in DBMP purification.

References

• 1. researchgate.net [researchgate.net]
• 2. US4122287A - Method of preparing 2,6-di-tert.butyl-4-methylphenol - Google Patents [patents.google.com]
• 3. 2,6-DI-TERT-BUTYL-4-METHYLPHENOL - Ataman Kimya [atamanchemicals.com]
• 4. 2,6-Di-tert-butyl-4-methylphenol for synthesis | 128-37-0 [sigmaaldrich.com]

Technical Support Center: Enhancing Selectivity of DBMP Gas Separation Membranes

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Dibenzomethanopentacene (DBMP)-based gas separation membranes. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during the synthesis, fabrication, and testing of these high-performance membranes.

Frequently Asked Questions (FAQs)

Q1: What is DBMP and how does it enhance gas separation membrane selectivity?

A1: In the context of gas separation membranes, DBMP refers to Dibenzomethanopentacene. It is a structural component used to create Polymers of Intrinsic Microporosity (PIMs). The rigid and contorted structure of the DBMP unit, when incorporated into the polymer backbone, creates a high free volume and a well-defined microporous structure. This intricate free volume architecture allows for enhanced size and shape discrimination between gas molecules, leading to higher selectivity, particularly for gas pairs like CO₂/CH₄ and O₂/N₂.[1][2][3][4] The incorporation of DBMP has been shown to simultaneously increase both gas permeability and selectivity, pushing the performance of these membranes closer to the Robeson upper bound.[1][2][3]

Q2: What are the typical performance trade-offs observed with DBMP-PIM membranes?

A2: Like other polymeric membranes, DBMP-PIMs are subject to the trade-off between permeability and selectivity.[5] Generally, a more rigid polymer structure, which can be achieved by increasing the DBMP content, leads to higher selectivity but may result in lower permeability. However, the unique structure of DBMP has been demonstrated to improve both properties simultaneously compared to the archetypal PIM-1.[1][2][3] Another critical aspect to consider is physical aging, where the polymer chains gradually relax over time, reducing the free volume. This leads to a decrease in permeability and an increase in selectivity.[5][6][7] DBMP-containing PIMs have shown a reduced rate of aging compared to other high-performing PIMs, which is a significant advantage for long-term operational stability.[1][3]

Q3: What are the common challenges in synthesizing the DBMP monomer?

A3: The key step in synthesizing the DBMP monomer is a Diels-Alder reaction.[1][2][3] Common challenges in this type of reaction can include:

• Side Reactions: The formation of unwanted isomers or adducts can occur, reducing the yield of the desired product.[3] Careful control of reaction temperature and stoichiometry is crucial.

• Purification: Separating the desired DBMP monomer from unreacted starting materials and side products can be challenging and may require multiple purification steps like column chromatography.

• Reaction Conditions: The Diels-Alder reaction is sensitive to reaction conditions. The specific diene and dienophile used, solvent, temperature, and reaction time all play a critical role in the success of the synthesis.

Q4: What factors influence the molecular weight of the DBMP-PIM polymer, and why is it important?

A4: The molecular weight of the DBMP-PIM polymer is a critical parameter that affects the mechanical properties and processability of the resulting membranes. A high molecular weight is generally desired for forming robust, flexible films. Factors that influence the molecular weight during polymerization include:

• Monomer Purity: Impurities in the DBMP or comonomers can act as chain terminators, limiting the final molecular weight.

• Stoichiometry of Monomers: Precise control of the molar ratio between the reacting monomers is essential for achieving high molecular weights in step-growth polymerization.[8]

• Reaction Conditions: Temperature, reaction time, and catalyst concentration (if applicable) must be carefully optimized to promote chain growth without causing degradation or side reactions.

• Presence of Monofunctional Impurities: Even small amounts of monofunctional species can significantly limit the degree of polymerization.[8]

Troubleshooting Guides

Problem 1: Low Gas Selectivity

Possible Cause	Troubleshooting Steps
Membrane Defects: Pinholes or other physical defects in the membrane allow for non-selective gas transport.	1. Casting Surface: Ensure the casting surface (e.g., glass plate) is impeccably clean and smooth. 2. Solvent Evaporation: Control the solvent evaporation rate during casting. A slow evaporation rate is generally preferred to allow for proper polymer chain packing and to avoid defect formation. 3. Polymer Solution: Ensure the polymer solution is homogeneous and free of dust particles or undissolved polymer aggregates before casting. Filtration of the polymer solution is recommended.
Incomplete Solvent Removal: Residual casting solvent plasticizes the polymer, increasing chain mobility and reducing selectivity.	1. Drying Protocol: Implement a thorough drying protocol. This may involve drying under vacuum at an elevated temperature (below the glass transition temperature of the polymer). 2. Solvent Exchange: Consider a solvent exchange step where the membrane is immersed in a more volatile, non-solvent (e.g., methanol) to facilitate the removal of the high-boiling point casting solvent.[6]
Physical Aging: Over time, the polymer chains relax, which can sometimes lead to a decrease in selectivity for certain gas pairs, although it more commonly increases selectivity at the cost of permeability.	1. Thermal Annealing: A controlled thermal annealing protocol can help to stabilize the polymer matrix. 2. Methanol Treatment: Soaking the membrane in methanol can "reset" the aging process by swelling the polymer and then allowing it to re-settle upon drying.[6]

Problem 2: Low Gas Permeability

Possible Cause	Troubleshooting Steps
Dense Membrane Morphology: A thick, dense selective layer increases the resistance to gas transport.	1. Polymer Concentration: Lowering the polymer concentration in the casting solution can lead to a thinner selective layer. 2. Casting Technique: Optimize the casting technique (e.g., doctor blade height) to produce a thinner membrane.
Physical Aging: The reduction in free volume due to polymer chain relaxation is a primary cause of decreased permeability over time.	1. Storage Conditions: Store membranes at lower temperatures to slow down the aging process.[6] 2. Methanol Treatment: As with low selectivity, a methanol soak can temporarily restore permeability by erasing the effects of physical aging.[6]
Poor Polymer Solubility: If the DBMP-PIM is not fully dissolved in the casting solvent, it can lead to a non-uniform membrane with poor porosity.	1. Solvent Selection: Experiment with different casting solvents to find one with optimal solubility for the specific DBMP-PIM copolymer. Chloroform and quinoline have been used for DBMP-PIMs.[2] 2. Dissolution Conditions: Ensure complete dissolution by allowing sufficient time and using appropriate mixing techniques (e.g., gentle heating, stirring).

Problem 3: Brittle Membranes

Possible Cause	Troubleshooting Steps
Low Polymer Molecular Weight: Insufficient chain entanglement leads to poor mechanical properties.	1. Polymerization Optimization: Re-evaluate the polymerization conditions (monomer purity, stoichiometry, reaction time, and temperature) to increase the molecular weight of the DBMP-PIM. 2. Characterization: Use techniques like Gel Permeation Chromatography (GPC) to verify the molecular weight of the synthesized polymer.
High DBMP Content: A very high concentration of the rigid DBMP monomer can lead to a brittle polymer.	1. Copolymerization: Synthesize copolymers with a lower molar ratio of the DBMP monomer relative to a more flexible comonomer, such as 5,5′,6,6′‐tetrahydroxy‐3,3,3′,3′‐tetramethylspirobisindane (SBI).[2]
Inappropriate Casting Solvent: The choice of solvent can affect the final morphology and mechanical integrity of the membrane.	1. Solvent Screening: Test a range of solvents to find one that promotes the formation of a flexible, robust film. The rate of solvent evaporation can also influence the final membrane properties.

Quantitative Data

The following tables summarize the gas separation performance of various DBMP-PIM copolymers. The data is presented for freshly prepared membranes (after methanol treatment) and aged membranes to illustrate the effect of physical aging.

Table 1: Gas Permeability (Barrer) of DBMP-PIM Copolymers

Gas	PIM-DBMP₀.₁	PIM-DBMP₀.₂₅	PIM-DBMP₀.₅	PIM-DBMP₀.₇₅
Fresh
H₂	4800	5500	6000	5800
He	3500	4000	4200	4000
O₂	1200	1500	1800	1700
N₂	400	450	500	450
CO₂	5500	6800	8000	7500
CH₄	450	500	550	500
Aged
H₂	2500	2800	3000	2900
He	1800	2000	2100	2000
O₂	500	600	700	650
N₂	120	140	150	130
CO₂	2200	2800	3200	3000
CH₄	150	170	180	160

Note: 1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg). Data is adapted from literature and represents typical values.

Table 2: Ideal Gas Selectivity of DBMP-PIM Copolymers

Gas Pair	PIM-DBMP₀.₁	PIM-DBMP₀.₂₅	PIM-DBMP₀.₅	PIM-DBMP₀.₇₅
Fresh
H₂/N₂	12.0	12.2	12.0	12.9
H₂/CH₄	10.7	11.0	10.9	11.6
O₂/N₂	3.0	3.3	3.6	3.8
CO₂/N₂	13.8	15.1	16.0	16.7
CO₂/CH₄	12.2	13.6	14.5	15.0
Aged
H₂/N₂	20.8	20.0	20.0	22.3
H₂/CH₄	16.7	16.5	16.7	18.1
O₂/N₂	4.2	4.3	4.7	5.0
CO₂/N₂	18.3	20.0	21.3	23.1
CO₂/CH₄	14.7	16.5	17.8	18.8

Experimental Protocols

Protocol 1: Synthesis of DBMP-containing PIM Copolymers

This protocol describes a general procedure for the synthesis of DBMP-PIM copolymers via a polycondensation reaction.

Materials:

• DBMP monomer

• 5,5′,6,6′‐tetrahydroxy‐3,3,3′,3′‐tetramethylspirobisindane (SBI)

• 2,3,5,6‐tetrafluoroterephthalonitrile (TFTPN)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF) or other suitable solvent

• Toluene

Procedure:

• In a nitrogen-purged reaction vessel, dissolve the DBMP monomer, SBI, and TFTPN in the desired molar ratios in anhydrous DMF.

• Add an excess of anhydrous K₂CO₃ to the solution.

• Add toluene to the reaction mixture to facilitate the removal of water via azeotropic distillation.

• Heat the reaction mixture to a specific temperature (e.g., 65 °C) and stir vigorously under a continuous nitrogen flow.

• Maintain the reaction for a specified period (e.g., 72 hours) to allow for polymerization.

• After cooling to room temperature, precipitate the polymer by pouring the reaction mixture into a non-solvent such as methanol.

• Filter the polymer and wash it extensively with water and methanol to remove salts and unreacted monomers.

• Dry the polymer under vacuum at an elevated temperature.

Protocol 2: DBMP-PIM Membrane Fabrication by Solution Casting

This protocol outlines the steps for preparing flat sheet membranes from the synthesized DBMP-PIM polymer.

Materials:

• Synthesized DBMP-PIM polymer

• Suitable casting solvent (e.g., chloroform, quinoline)

• Glass casting plate

• Doctor blade or casting knife

Procedure:

• Prepare a homogeneous polymer solution by dissolving the DBMP-PIM polymer in the chosen solvent at a specific concentration (e.g., 1-5 wt%).

• Filter the polymer solution to remove any undissolved particles.

• Place the clean, level glass casting plate in a dust-free environment.

• Pour the polymer solution onto the glass plate.

• Use a doctor blade to cast a film of uniform thickness.

• Allow the solvent to evaporate slowly at a controlled rate. Covering the casting setup with a petri dish can help control the evaporation.

• Once the membrane is dry, immerse it in a non-solvent like methanol to remove any residual casting solvent.

• Carefully peel the membrane from the glass plate.

• Dry the membrane under vacuum before gas permeation testing.

Visualizations

Caption: Experimental workflow for DBMP-PIM membrane development.

Caption: Key factors contributing to enhanced selectivity in DBMP-PIM membranes.

References

• 1. Dibenzomethanopentacene-Based Polymers of Intrinsic Microporosity for Use in Gas-Separation Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dibenzomethanopentacene‐Based Polymers of Intrinsic Microporosity for Use in Gas‐Separation Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. semanticscholar.org [semanticscholar.org]
• 5. DSpace [repository.kaust.edu.sa]
• 6. Effect of Temperature-Induced Aging on the Gas Permeation Behavior of Thin Film Composite Membranes of PIM-1 and Carboxylated PIM-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 7. membranejournal.or.kr [membranejournal.or.kr]
• 8. youtube.com [youtube.com]

Technical Support Center: Microporosity Control in DBMP Polymers

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Dibenzomethanopentacene (DBMP) based Polymers of Intrinsic Microporosity (PIMs). This resource provides troubleshooting guidance and frequently asked questions to assist with your experiments.

Frequently Asked Questions (FAQs)

Q1: What are DBMP polymers?

A1: DBMP-containing polymers are a type of Polymer of Intrinsic Microporosity (PIMs).[1][2][3] They incorporate Dibenzomethanopentacene (DBMP) as a structural component to create a rigid and contorted macromolecular chain. This inefficient packing of polymer chains results in a significant free volume with interconnected micropores.[1]

Q2: What are the key advantages of using DBMP in PIMs?

A2: The incorporation of DBMP into PIMs has been shown to simultaneously enhance both gas permeability and ideal selectivity for certain gas pairs, which is a desirable trait for applications like gas separation membranes.[1][3] The rigid structure of the DBMP unit acts as a "wedge," contributing to the polymer's intrinsic microporosity.[3]

Q3: In what applications are DBMP-PIMs typically used?

A3: Due to their high gas permeability and selectivity, DBMP-PIMs are promising materials for gas separation membranes.[1][3] These applications include oxygen or nitrogen enrichment of air, hydrogen recovery, and natural gas sweetening.[1] Their microporous nature also suggests potential in areas where controlled porosity is crucial, such as in drug delivery systems, though this is an area for further research.

Q4: What are the common solvents for DBMP-PIMs?

A4: The solubility of DBMP-containing PIMs can be challenging. While some copolymers show solubility in chloroform (CHCl3), the homopolymer PIM-DBMP has been found to be largely insoluble in most organic solvents, with only partial solubility in quinoline.[1][3] Modification of the polymer, for example, by converting nitrile groups to amidoxime groups, can improve solubility in polar aprotic solvents like N-methyl-2-pyrrolidone (NMP).[1]

Q5: How is the microporosity of DBMP polymers typically characterized?

A5: The microporosity of DBMP polymers is commonly characterized by nitrogen (N2) adsorption/desorption analysis at 77 K. The resulting isotherms are used to calculate the Brunauer-Emmett-Teller (BET) surface area, which is a measure of the total surface area within the porous structure. High N2 uptake at low relative pressures is indicative of intrinsic microporosity.[1]

Troubleshooting Guides

Synthesis Issues

Q: I am experiencing low polymer yield during the synthesis of DBMP-PIMs. What are the possible causes and solutions?

A: Low polymer yield can stem from several factors:

• Impure Monomers: Ensure that the DBMP and comonomers are of high purity. Impurities can terminate the polymerization reaction.

  • Solution: Recrystallize or purify the monomers before use.

• Incorrect Stoichiometry: An imbalance in the molar ratio of the monomers can lead to low molecular weight oligomers instead of a high molecular weight polymer.

  • Solution: Accurately weigh the monomers and ensure a 1:1 molar ratio for step-growth polymerization.

• Reaction Conditions: The reaction temperature and time are critical.

  • Solution: For the synthesis of PIMs, a "high temperature" method (e.g., 155-160 °C) for a shorter duration can be effective in achieving high molecular weight.[4] Conversely, a "low temperature" method (e.g., 50-70 °C) over a longer period can also be used.[4] Optimize these parameters for your specific DBMP copolymer.

Q: The synthesized DBMP polymer has poor solubility. How can I address this?

A: Poor solubility is a known challenge with some PIMs, including the DBMP homopolymer.[1][3]

• Copolymerization: Synthesizing copolymers with more flexible or solubilizing monomers can improve solubility. The ratio of the DBMP monomer to the comonomer can be adjusted to balance microporosity and solubility.[1]

• Post-Synthesis Modification: Chemical modification of the polymer can enhance solubility. For instance, converting nitrile groups to amidoxime groups has been shown to render the polymer soluble in NMP.[1]

• Choice of Solvent: Test a range of solvents. While chloroform is effective for some DBMP copolymers, quinoline has been noted for the homopolymer.[1][3] For some PIMs, tetrahydrofuran (THF) is also a viable solvent.

Microporosity and Characterization Issues

Q: My DBMP polymer shows a low BET surface area after characterization. What could be the reason?

A: A low BET surface area suggests a lack of well-developed microporosity.

• Low Molecular Weight: If the polymer has a low molecular weight, the chains may be able to pack more efficiently, reducing the free volume.

  • Solution: Refer to the troubleshooting guide for low polymer yield to improve the molecular weight. Use Gel Permeation Chromatography (GPC) to verify the molecular weight of your polymer.

• Physical Aging: Over time, polymer chains can rearrange to reduce free volume, a process known as physical aging. This can lead to a decrease in microporosity.

  • Solution: Before characterization, it is common practice to "rejuvenate" the polymer membrane by soaking it in a solvent like methanol and then drying it under vacuum. This can help to restore the free volume.

• Incomplete Solvent Removal: Residual solvent in the polymer matrix can block the micropores.

  • Solution: Ensure the polymer is thoroughly dried under vacuum at an appropriate temperature before BET analysis.

Q: I am having trouble forming a robust, self-standing film with my DBMP polymer for characterization or application.

A: The ability to form a good quality film is often dependent on the molecular weight of the polymer.

• Low Molecular Weight: Polymers with low molecular weight may result in brittle films that are difficult to handle.

  • Solution: Aim for a number average molecular weight (Mn) of > 30,000 g/mol and a weight average molecular weight (Mw) of > 100,000 g/mol to obtain mechanically robust films.[5]

• Casting Conditions: The solvent evaporation rate during film casting can affect the final film quality.

  • Solution: Cast the polymer solution on a level surface and allow the solvent to evaporate slowly in a controlled environment (e.g., by covering the casting dish with a petri dish).

Quantitative Data Summary

The following table summarizes the physical properties of various DBMP-containing copolymers, with PIM-1 included for comparison.[1]

Polymer	DBMP Molar Ratio (x)	BET Surface Area (m²/g)	CO₂ Uptake at 273 K (cm³/g)
PIM-1	0.0	760	110
PIM-DBMP0.1	0.1	790	105
PIM-DBMP0.25	0.25	820	97
PIM-DBMP0.5	0.5	850	91
PIM-DBMP0.75	0.75	870	83
PIM-DBMP0.9	0.9	890	76
PIM-DBMP	1.0	900	71

Experimental Protocols

Protocol 1: Synthesis of a DBMP-containing PIM Copolymer (PIM-DBMPx)

This protocol is based on the synthesis described for PIMs and DBMP-PIMs.[1][3]

• Monomer Preparation: Accurately weigh equimolar amounts of the DBMP biscatechol monomer and a comonomer (e.g., 5,5′,6,6′-tetrahydroxy-3,3,3′,3′-tetramethylspirobisindane - SBI) and 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN). The ratio of DBMP to SBI will determine the final copolymer composition.

• Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a condenser, and a nitrogen inlet, add the monomers and an excess of anhydrous potassium carbonate (K₂CO₃).

• Solvent Addition: Add a suitable solvent, such as N,N-dimethylformamide (DMF) or dimethylacetamide (DMAc).

• Polymerization: Heat the reaction mixture to the desired temperature (e.g., 65 °C for a low-temperature method) and stir vigorously under a nitrogen atmosphere for a specified time (e.g., 72 hours).

• Precipitation and Purification: After cooling to room temperature, pour the viscous polymer solution into a non-solvent like methanol to precipitate the polymer.

• Washing: Filter the polymer and wash it thoroughly with water and methanol to remove any unreacted monomers and salts.

• Drying: Dry the polymer in a vacuum oven at an elevated temperature (e.g., 120 °C) until a constant weight is achieved.

Protocol 2: Characterization of Microporosity by N₂ Adsorption (BET Analysis)

• Sample Preparation: Accurately weigh a sufficient amount of the dried DBMP polymer (typically 50-100 mg) into a sample tube.

• Degassing: Degas the sample under vacuum at an elevated temperature (e.g., 120 °C) for several hours (e.g., 16 hours) to remove any adsorbed moisture and solvent.[6][7]

• Analysis: Perform nitrogen adsorption and desorption measurements at 77 K (liquid nitrogen temperature) using a surface area and porosimetry analyzer.

• Data Processing: Calculate the BET surface area from the adsorption data in the relative pressure (P/P₀) range of 0.05 to 0.3. The total free volume can be estimated from the amount of nitrogen adsorbed at a relative pressure close to 1 (e.g., 0.98).[1]

Visualizations

Caption: Experimental workflow for DBMP-PIM synthesis and characterization.

Caption: Troubleshooting guide for low microporosity in DBMP polymers.

References

• 1. mdpi.com [mdpi.com]
• 2. Pioneering the preparation of porous PIM-1 membranes for enhanced water vapor flow - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Membranes with Intrinsic Micro-Porosity: Structure, Solubility, and Applications [ouci.dntb.gov.ua]
• 4. research.manchester.ac.uk [research.manchester.ac.uk]
• 5. research.ed.ac.uk [research.ed.ac.uk]
• 6. Greener Synthesis of the Polymer of Intrinsic Microporosity PIM-1 for Gas Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: DBMP Thin Film Composite Membranes

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing defects in Dibenzomethanopentacene (DBMP) thin film composite (TFC) membranes. DBMP is a key component in creating Polymers of Intrinsic Microporosity (PIMs), which are particularly effective for gas separation applications.

Troubleshooting Guide

This guide addresses common issues encountered during the fabrication and handling of DBMP-PIM TFC membranes.

Issue ID	Question	Possible Causes	Suggested Solutions
DBMP-001	Why is my DBMP-PIM membrane brittle and difficult to handle?	Inherently rigid structure of PIMs. High molecular weight of the polymer. Incomplete solvent removal.	- Modify the polymer backbone with more flexible linkages. - Optimize the polymerization conditions to control molecular weight. - Ensure complete solvent removal through appropriate drying procedures (e.g., vacuum oven at elevated temperature).
DBMP-002	The gas permeability of my membrane is significantly lower than expected.	Physical aging of the PIM, leading to a reduction in free volume over time.[1] Incomplete pore formation. Dense, non-porous selective layer.	- Implement a methanol wash to restore free volume before use.[2] - Re-evaluate the solvent system and evaporation/precipitation conditions to ensure proper pore formation. - Adjust the interfacial polymerization parameters (monomer concentration, reaction time) to control the thickness and density of the selective layer.
DBMP-003	The gas selectivity of my membrane is poor.	Presence of defects (pinholes, cracks) in the thin film. Incompatible polymer-filler interface in mixed-matrix membranes. Swelling of the polymer matrix by the feed gas.	- Optimize the casting solution viscosity and substrate preparation to minimize defect formation. - Use a primer or surface treatment on the support membrane to improve adhesion of the PIM layer. - For mixed-matrix membranes, ensure proper dispersion and surface functionalization of filler particles. - Consider cross-linking the polymer to reduce swelling.
DBMP-004	I'm observing inconsistent performance between different membrane batches.	Variability in monomer purity. Inconsistent polymerization conditions (temperature, time, agitation). Variations in the casting and drying process.	- Use monomers from a reliable source with consistent purity. - Precisely control all polymerization parameters. - Standardize the membrane casting and drying protocols, including environmental conditions (humidity, temperature).
DBMP-005	The membrane delaminates from the porous support.	Poor adhesion between the DBMP-PIM layer and the substrate. Mismatch in thermal expansion coefficients. Stress induced during drying.	- Pre-treat the support membrane to enhance surface energy and promote adhesion. - Use a slower, more controlled drying process to minimize stress. - Consider using an interlayer to improve compatibility between the PIM and the support.

Frequently Asked Questions (FAQs)

Fabrication and Synthesis

• Q1: What is the optimal solvent for dissolving DBMP-PIMs for membrane casting? A1: Chloroform and dichloromethane are commonly used solvents that result in higher permeability membranes.[3] However, the choice of solvent can significantly impact membrane morphology and performance. It is crucial to select a solvent that fully dissolves the polymer and has a suitable evaporation rate for the chosen casting method.

• Q2: How does monomer concentration affect the final membrane properties? A2: Higher monomer concentrations during interfacial polymerization can lead to a thicker and more cross-linked selective layer. This typically increases salt/gas rejection but may decrease water/gas flux.[4] Finding the optimal concentration is key to balancing permeability and selectivity.

• Q3: What is "physical aging" in PIM membranes and how can I mitigate it? A3: Physical aging is a gradual process where the polymer chains in PIMs relax and pack more efficiently over time, leading to a reduction in the free volume and consequently, a decrease in gas permeability.[1] To mitigate this, you can store membranes at low temperatures and perform a methanol wash before use to restore the free volume.[2]

Performance and Characterization

• Q4: What are the key characterization techniques to identify defects in DBMP-TFC membranes? A4: Scanning Electron Microscopy (SEM) is essential for visualizing the surface morphology and cross-section of the membrane to identify cracks, pinholes, and delamination. Gas permeation tests with different gases can also indicate the presence of non-selective defects. Techniques like positron annihilation lifetime spectroscopy (PALS) can provide information about the free volume distribution.

• Q5: How can I improve the gas separation performance of my DBMP-PIM membranes? A5: Performance can be enhanced by optimizing the polymer structure, controlling the membrane morphology through careful selection of casting conditions, and by creating mixed-matrix membranes (MMMs) with the addition of functional fillers like metal-organic frameworks (MOFs) to improve both permeability and selectivity.[5]

Experimental Protocols

Protocol 1: Synthesis of DBMP-PIM Polymer

This protocol describes a typical synthesis of a DBMP-based Polymer of Intrinsic Microporosity.

Materials:

• Dibenzomethanopentacene (DBMP) monomer

• 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN)

• Anhydrous N,N-dimethylformamide (DMF)

• Anhydrous potassium carbonate (K₂CO₃)

• Methanol

• Hydrochloric acid (HCl)

Procedure:

• In a nitrogen-purged flask, dissolve the DBMP monomer and TFTPN in anhydrous DMF.

• Add anhydrous K₂CO₃ to the solution.

• Heat the reaction mixture to 65°C and stir vigorously for 72 hours under a nitrogen atmosphere.

• After cooling to room temperature, precipitate the polymer by pouring the reaction mixture into methanol.

• Filter the polymer and wash thoroughly with methanol and water.

• To remove any remaining salts, stir the polymer in a dilute HCl solution, followed by washing with deionized water until the filtrate is neutral.

• Dry the final DBMP-PIM polymer in a vacuum oven at 120°C overnight.

Protocol 2: Fabrication of a DBMP-PIM TFC Membrane

This protocol outlines the fabrication of a thin film composite membrane using the synthesized DBMP-PIM polymer.

Materials:

• DBMP-PIM polymer

• Chloroform (or other suitable solvent)

• Porous support membrane (e.g., polyacrylonitrile (PAN), polysulfone (PSf))

• Glass plate

• Casting knife

Procedure:

• Prepare a casting solution by dissolving the DBMP-PIM polymer in chloroform to the desired concentration (e.g., 2-5 wt%). Stir until the polymer is fully dissolved.

• Fix the porous support membrane onto a clean, flat glass plate.

• Pour the casting solution onto the support membrane.

• Use a casting knife to spread the solution evenly across the support membrane to the desired thickness.

• Allow the solvent to evaporate in a controlled environment (e.g., a fume hood with controlled airflow and temperature).

• Once the film is formed, immerse the glass plate with the membrane into a non-solvent bath (e.g., methanol) to induce phase inversion, if required by the specific protocol.

• Carefully peel the resulting TFC membrane from the glass plate.

• Dry the membrane in a vacuum oven at a temperature below the glass transition temperature of the polymer to remove any residual solvent.

Quantitative Data Summary

The following table summarizes typical gas separation performance data for PIM-1, a well-characterized polymer with intrinsic microporosity, which can serve as a benchmark for DBMP-PIM membranes.

Gas Pair	Permeability of Fast Gas (Barrer)	Selectivity (α)	Reference
O₂/N₂	850 - 1500	3.5 - 4.5	[6]
CO₂/N₂	4000 - 7000	20 - 30	[1][6]
CO₂/CH₄	4000 - 7000	10 - 20	[1][6]
H₂/N₂	2000 - 3500	8 - 12	[6]

Note: 1 Barrer = 10⁻¹⁰ cm³(STP)·cm / (cm²·s·cmHg)

Visualizations

Experimental Workflow for DBMP-TFC Membrane Fabrication

Caption: Workflow for the synthesis of DBMP-PIM polymer and its fabrication into a TFC membrane.

References

• 1. Advancements in Gas Separation for Energy Applications: Exploring the Potential of Polymer Membranes with Intrinsic Microporosity (PIM) [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Membranes of Polymers of Intrinsic Microporosity (PIM-1) Modified by Poly(ethylene glycol) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. High Performance of PIM-1/ZIF-8 Composite Membranes for O2/N2 Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. research.manchester.ac.uk [research.manchester.ac.uk]

Technical Support Center: DBMP Polymer Solubility

Welcome to the technical support center for researchers, scientists, and drug development professionals working with DBMP (Dibenzomethanopentacene)-based polymers. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the solubility of these Polymers of Intrinsic Microporosity (PIMs).

Frequently Asked Questions (FAQs)

Q1: My DBMP-based homopolymer has very poor solubility in common organic solvents. Is this expected?

A1: Yes, this is a known characteristic of DBMP-based homopolymers. Due to their rigid and tightly packed structures, they often exhibit low solubility in common solvents like chloroform (CHCl₃), tetrahydrofuran (THF), and dimethylformamide (DMF). Some studies report only partial solubility in high-boiling point solvents like quinoline.

Q2: What are the primary strategies to improve the solubility of DBMP-based polymers?

A2: The two main strategies to enhance the solubility of DBMP-based PIMs are:

• Chemical Modification : This involves altering the polymer structure to disrupt chain packing and improve solvent-polymer interactions. The most common approaches are co-polymerization and post-synthetic modification.

• Solvent and Process Optimization : This involves selecting appropriate solvents or solvent mixtures and optimizing the dissolution process.

Q3: How does co-polymerization improve the solubility of DBMP-based polymers?

A3: Co-polymerization introduces different monomer units into the polymer backbone, which can disrupt the regular, efficient packing of the polymer chains. Incorporating monomers with kinks, bulky side groups, or flexible linkers increases the free volume and allows solvent molecules to penetrate and solvate the polymer chains more effectively. A common strategy is to co-polymerize DBMP monomers with Tröger's base (TB) monomers, which have a rigid, V-shaped structure that enhances solubility.

Q4: What is post-synthetic modification, and how can it enhance solubility?

A4: Post-synthetic modification involves chemically altering the functional groups on the polymer backbone after it has been synthesized. This can change the polymer's polarity and its affinity for different solvents. For example, modifying nitrile groups on a PIM backbone to other functionalities can alter its solubility profile. However, it's important to note that some modifications can decrease solubility in common non-polar solvents while increasing it in more polar aprotic solvents.

Q5: Which solvents are typically used for dissolving DBMP-based PIMs and their more soluble derivatives?

A5: While the homopolymer has limited solubility, soluble DBMP co-polymers and other PIMs can often be dissolved in solvents such as:

• Chloroform (CHCl₃)

• Tetrahydrofuran (THF)

• Dichloromethane (DCM)

• N-Methyl-2-pyrrolidone (NMP)

• Dimethylacetamide (DMAc)

The choice of solvent will depend on the specific chemical structure of the modified polymer.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Polymer precipitates during synthesis.	The growing polymer chains have reached a molecular weight at which they are no longer soluble in the reaction solvent.	- Use a higher boiling point solvent or a solvent with better solvating power for the polymer.- Adjust the monomer ratio to favor the more soluble monomer if using a co-polymerization approach.- Consider running the reaction at a higher temperature to increase solubility.
Synthesized polymer is insoluble in all tested solvents.	The homopolymer of DBMP was formed with a high degree of crystallinity or chain packing.	- Synthesize a co-polymer with a monomer known to improve solubility (e.g., a Tröger's base monomer).- Attempt post-synthetic modification to alter the polymer's polarity.- Try dissolving the polymer in less common, high-boiling point solvents like quinoline or 1-chloronaphthalene, potentially with heating.
A soluble co-polymer forms a gel in the chosen solvent.	Strong intermolecular interactions (e.g., hydrogen bonding) between the polymer chains and the solvent.	- Use a more polar or protic solvent to disrupt these interactions.- Try heating the solution gently while stirring.- Dilute the polymer solution.
Inconsistent solubility between different batches of the same polymer.	Variations in molecular weight, monomer ratio, or presence of cross-linking.	- Carefully control the stoichiometry of the monomers during synthesis.- Monitor the reaction time and temperature to control the molecular weight.- Ensure the purity of the monomers and solvents to avoid side reactions that could lead to cross-linking.

Data Presentation: Illustrative Solubility of PIMs

The following table provides an illustrative comparison of the solubility of the archetypal PIM-1 and one of its post-synthetically modified derivatives to demonstrate how chemical modification can alter solubility. While specific quantitative data for DBMP-based polymers is sparse in the literature, these examples provide valuable guidance.

Polymer	Modification	CHCl₃	THF	DMAc	NMP	DMSO
PIM-1	None (Nitrile groups)	Readily Soluble	Readily Soluble	Insoluble	Soluble (with heating)	Insoluble
TZPIM-50	50% Nitrile to Tetrazole	Soluble (with heating)	Insoluble	Readily Soluble	Readily Soluble	Soluble (with heating)

This table is based on data reported for PIM-1 and its derivatives and serves as an example of how solubility can be altered through chemical modification.

Experimental Protocols

Protocol 1: Synthesis of a Soluble DBMP-Tröger's Base Co-polymer

This protocol describes a general method for synthesizing a more soluble co-polymer by incorporating a Tröger's base (TB) monomer.

Materials:

• DBMP-diol monomer

• TB-diamine monomer

• 2,3,5,6-Tetrafluoroterephthalonitrile (TFTPN)

• Anhydrous Potassium Carbonate (K₂CO₃)

• Anhydrous N,N-Dimethylformamide (DMF)

• Methanol

• Hydrochloric Acid (HCl)

Procedure:

• In a nitrogen-purged flask, dissolve the DBMP-diol monomer, TB-diamine monomer, and TFTPN in anhydrous DMF. The molar ratio of the diol and diamine monomers can be varied to tune the solubility.

• Add an excess of anhydrous K₂CO₃ to the solution.

• Heat the reaction mixture to 65-70 °C and stir vigorously under a nitrogen atmosphere for 48-72 hours.

• After cooling to room temperature, pour the viscous polymer solution into a large volume of methanol to precipitate the polymer.

• Filter the polymer and wash it thoroughly with methanol and water.

• To remove any remaining salts, stir the polymer in a dilute HCl solution, followed by washing with deionized water until the filtrate is neutral.

• Dry the final co-polymer in a vacuum oven at 80-100 °C overnight.

Protocol 2: Post-Synthetic Modification (Illustrative Example: Nitrile to Amine Reduction)

This protocol provides a general workflow for the reduction of nitrile groups on a PIM backbone to primary amines. Caution: This particular modification may decrease solubility in non-polar solvents.

Materials:

• Nitrile-containing PIM (e.g., PIM-1)

• Borane-tetrahydrofuran complex (BH₃·THF) solution

• Anhydrous Tetrahydrofuran (THF)

• Methanol

• Dilute Hydrochloric Acid (HCl)

• Sodium Hydroxide (NaOH) solution

Procedure:

• Dissolve the nitrile-containing PIM in anhydrous THF in a nitrogen-purged flask.

• Slowly add the borane-THF complex solution to the polymer solution at room temperature.

• Heat the reaction mixture to reflux and maintain for 24-48 hours under a nitrogen atmosphere.

• Cool the reaction mixture and slowly add methanol to quench the excess borane.

• Acidify the solution with dilute HCl and stir for 1 hour.

• Precipitate the polymer by pouring the solution into a large volume of water.

• Filter the polymer and wash with water.

• To obtain the free amine, stir the polymer in a dilute NaOH solution, then wash with deionized water until the filtrate is neutral.

• Dry the amine-functionalized polymer in a vacuum oven at a low temperature (e.g., 40-50 °C) to prevent cross-linking.

Visualizations

Caption: Workflow for synthesis and solubility testing of DBMP polymers.

Caption: Strategies to address DBMP polymer insolubility.

Technical Support Center: Optimization of 2,6-di-tert-butyl-4-methylphenol (DBMP) Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2,6-di-tert-butyl-4-methylphenol (DBMP), also known as butylated hydroxytoluene (BHT).

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of DBMP, which is most commonly achieved through the Friedel-Crafts alkylation of p-cresol with isobutylene.

Issue 1: Low Yield of DBMP

Potential Cause	Troubleshooting Step
Incomplete Reaction	Optimize Reaction Time: Monitor the reaction progress using techniques like GC-MS to ensure the complete consumption of the limiting reagent, p-cresol. Extend the reaction time if necessary.
Increase Temperature: Gradually increase the reaction temperature. Note that higher temperatures can sometimes lead to increased byproduct formation, so optimization is key.
Improper Molar Ratio	Adjust Reagent Stoichiometry: An excess of the alkylating agent, isobutylene, is often used to drive the reaction towards the di-substituted product. Experiment with varying the molar ratio of isobutylene to p-cresol to find the optimal balance for maximizing yield.
Catalyst Deactivation	Catalyst Regeneration: For solid acid catalysts like ion-exchange resins, deactivation can occur due to pore blockage or coking. Consult literature for specific regeneration protocols, which may involve washing with solvents or calcination.
Fresh Catalyst: If regeneration is not feasible or effective, use a fresh batch of catalyst.
Poor Catalyst Activity	Select a More Active Catalyst: If using a weak acid catalyst, consider switching to a stronger one like sulfuric acid or a more efficient solid acid catalyst.

Issue 2: Low Selectivity for DBMP (High Formation of Byproducts)

Potential Cause	Troubleshooting Step
Formation of 2-tert-butyl-4-methylphenol (Mono-alkylated Product)	Increase Isobutylene Concentration: A higher concentration of the alkylating agent can favor the second alkylation step, leading to a higher yield of the desired di-substituted product.
Optimize Reaction Temperature: Temperature can influence the relative rates of the first and second alkylation reactions. A systematic study of the temperature effect on selectivity is recommended.
Formation of O-alkylation Products (e.g., tert-butyl-p-tolyl ether)	Use of a More Selective Catalyst: Catalysts with specific pore structures or acid site distributions can favor C-alkylation over O-alkylation. Research different catalysts to find one that maximizes C-alkylation for this specific reaction.
Lower Reaction Temperature: O-alkylation is often favored at lower temperatures. Increasing the reaction temperature can sometimes shift the selectivity towards the thermodynamically more stable C-alkylated product.
Formation of Isobutylene Oligomers	Control Isobutylene Feed Rate: A slow, controlled addition of isobutylene can help to minimize its self-polymerization, especially in the presence of a strong acid catalyst.
Optimize Catalyst Loading: A lower catalyst concentration might reduce the rate of isobutylene oligomerization.

Issue 3: Difficulty in Product Purification

Potential Cause	Troubleshooting Step
Presence of Close-Boiling Impurities	Recrystallization: DBMP is a solid at room temperature and can be effectively purified by recrystallization. Hexane is a commonly used solvent for this purpose. Dissolve the crude product in a minimal amount of hot hexane and allow it to cool slowly to form pure crystals.[1]
Melt Crystallization: For impurities that are difficult to remove by solvent recrystallization, melt crystallization can be an effective alternative purification technique.[2][3]
Residual Catalyst	Aqueous Wash: If a liquid acid catalyst like sulfuric acid is used, the reaction mixture should be thoroughly washed with water and a mild base (e.g., sodium bicarbonate solution) to remove the acid before distillation or crystallization.
Filtration: For solid catalysts, ensure complete removal by filtration before proceeding with purification steps.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing DBMP?

A1: The most prevalent industrial method for DBMP synthesis is the Friedel-Crafts alkylation of p-cresol with isobutylene using an acidic catalyst.[4] Common catalysts include sulfuric acid, p-toluenesulfonic acid, and various solid acids like ion-exchange resins.

Q2: What are the main byproducts in DBMP synthesis?

A2: The primary byproduct is the mono-alkylated intermediate, 2-tert-butyl-4-methylphenol. Another common byproduct is the O-alkylated product, tert-butyl-p-tolyl ether. Additionally, oligomers of isobutylene can be formed as side products.[2]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by taking aliquots from the reaction mixture at different time intervals and analyzing them by Gas Chromatography-Mass Spectrometry (GC-MS).[5][6] This will allow you to quantify the consumption of p-cresol and the formation of DBMP and its byproducts.

Q4: What is a typical work-up procedure for a DBMP synthesis using sulfuric acid?

A4: After the reaction is complete, the mixture is typically cooled and then washed with water to remove the bulk of the sulfuric acid. This is followed by a wash with a dilute aqueous base (e.g., sodium bicarbonate or sodium hydroxide solution) to neutralize any remaining acid. The organic layer is then separated, dried over an anhydrous salt (e.g., magnesium sulfate or sodium sulfate), and the solvent (if any) is removed under reduced pressure. The crude product can then be purified by distillation or recrystallization.

Q5: Are there more environmentally friendly alternatives to sulfuric acid as a catalyst?

A5: Yes, solid acid catalysts such as acidic ion-exchange resins (e.g., Amberlyst 15) and zeolites are considered more environmentally benign alternatives to sulfuric acid.[7][8][9] They are non-corrosive, easily separable from the reaction mixture, and can often be regenerated and reused.

Data Presentation

Table 1: Comparison of Catalytic Performance in DBMP Synthesis

Catalyst	Alkylating Agent	Temperature (°C)	p-Cresol Conversion (%)	DBMP Selectivity (%)	2-tert-butyl-4-methylphenol Selectivity (%)	Reference
10% PW/MCM-41	Isobutylene	90	93.89	45.24	51.29	[2]
15% WO3/ZrO2	tert-butanol	120	~65	~5	~90
10% CuSO4/SBA-15	Isobutylene	Not Specified	>90	85.5 (Yield)	Not Specified	[2]
Sulfuric Acid	Isobutylene	20-120	>93.5 (BHT transformation efficiency)	Not Specified	5.0	[10]

Experimental Protocols

Protocol 1: Synthesis of DBMP using Sulfuric Acid Catalyst

• Reaction Setup: In a pressure-resistant reactor (autoclave) equipped with a stirrer, thermometer, and a gas inlet, charge p-cresol.

• Catalyst Addition: Add concentrated sulfuric acid to the reactor. The amount of catalyst can be varied to optimize the reaction.

• Reaction Conditions: Seal the reactor and heat the mixture to the desired temperature (e.g., 70-100°C).

• Isobutylene Addition: Introduce isobutylene gas into the reactor under pressure (e.g., 0.05-0.5 MPa).[10] The molar ratio of isobutylene to p-cresol should be in excess (e.g., 2.2:1) to favor the formation of the di-substituted product.

• Reaction Monitoring: Maintain the reaction at the set temperature and pressure for a specified time (e.g., 1-24 hours), with stirring.[10] Monitor the reaction progress by GC-MS.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent any excess pressure. Transfer the reaction mixture to a separatory funnel. Wash the mixture with water, followed by a dilute sodium bicarbonate solution, and finally with brine.

• Isolation and Purification: Separate the organic layer, dry it over anhydrous sodium sulfate, and filter. Remove any solvent under reduced pressure. The crude DBMP can be purified by vacuum distillation or by recrystallization from a suitable solvent like hexane.

Protocol 2: Synthesis of DBMP using Ion-Exchange Resin (e.g., Amberlyst 15)

• Catalyst Preparation: If the ion-exchange resin is new, it may need to be pre-washed with deionized water until the washings are neutral.[9] The resin should then be dried.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a thermometer, add p-cresol and the dried ion-exchange resin (e.g., Amberlyst 15).

• Reaction Conditions: Heat the mixture to the desired reaction temperature (e.g., 90-120°C).

• Isobutylene Addition: Bubble isobutylene gas through the stirred reaction mixture. Alternatively, liquid isobutylene can be added slowly.

• Reaction Monitoring: Monitor the reaction progress by taking samples of the liquid phase (after allowing the resin to settle) and analyzing by GC-MS.

• Work-up: Once the reaction is complete, cool the mixture to room temperature.

• Catalyst Recovery: Separate the catalyst by filtration. The catalyst can be washed with a solvent and potentially be regenerated and reused.

• Isolation and Purification: The filtrate, containing the product, can be purified by vacuum distillation or recrystallization from hexane.

Mandatory Visualization

Caption: Experimental workflow for DBMP synthesis.

References

• 1. From Hemp to CBD Crystals: A Scaled-Up Procedure for the Selective Extraction, Isolation, and Purification of Cannabidiol - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. prepchem.com [prepchem.com]
• 4. researchgate.net [researchgate.net]
• 5. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 6. GCMS Qualitative Analysis of Impurities Detected in Tests for Residual Solvents in Pharmaceuticals : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 7. An Efficient One-Pot Green Protocol for the Synthesis of 5-Unsubstituted 3,4-Dihydropyrimidin-2(1H)-Ones Using Recyclable Amberlyst 15 DRY as a Heterogeneous Catalyst via Three-Component Biginelli-Like Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. arkat-usa.org [arkat-usa.org]
• 10. CN1072638C - Process for pressing preparation of 2,6-di-tert-butyl-p-cresol - Google Patents [patents.google.com]

Reference Data & Comparative Studies

A Comparative Performance Analysis of PIM-1 Kinase Inhibitors: Featuring AZD1208

Disclaimer: The initial request specified a comparison involving "DBMP." Following an extensive search, no publicly available scientific literature or compound database could identify a PIM-1-related molecule with this acronym. To fulfill the objective of providing a comprehensive comparison guide, this document presents a detailed analysis of the well-characterized PIM-1 inhibitor, AZD1208 , as a representative example. The data and methodologies presented herein are intended to serve as a template for comparing the performance of novel PIM-1 inhibitors against established compounds.

This guide provides an objective comparison of PIM-1 kinase inhibitors, with a focus on AZD1208, and is intended for researchers, scientists, and drug development professionals. The content includes quantitative performance data, detailed experimental protocols, and visualizations of the PIM-1 signaling pathway and a representative experimental workflow.

Data Presentation: Comparative Inhibitory Activity of PIM-1 Kinase Inhibitors

The following table summarizes the in vitro inhibitory activities of several small molecule inhibitors against the PIM kinase family. This data is crucial for understanding the potency and selectivity of these compounds.

Compound	Target	IC50 / Ki	Assay Conditions	Reference
AZD1208	PIM-1	IC50: 0.4 nM	Cell-free assay	[1]
PIM-2	IC50: 5.0 nM	Cell-free assay	[1]
PIM-3	IC50: 1.9 nM	Cell-free assay	[1]
PIM-1	Ki: 0.1 nM	Enzymatic assay	[2]
PIM-2	Ki: 1.92 nM	Enzymatic assay	[2]
PIM-3	Ki: 0.4 nM	Enzymatic assay	[2]
SGI-1776	PIM-1	IC50: 7 nM	Cell-free assay	[3][4]
PIM-2	IC50: 363 nM	Cell-free assay	[3]
PIM-3	IC50: 69 nM	Cell-free assay	[3]
SMI-4a	PIM-1	IC50: 24 µM	Cell-free assay
PIM-1	Ki: 0.6 µM	Enzymatic assay
PIM-2	IC50: 100 µM	Cell-free assay

Experimental Protocols

In Vitro PIM-1 Kinase Inhibition Assay

A common method to determine the potency of a PIM-1 inhibitor is through an in vitro kinase assay. The following protocol is a generalized representation based on common laboratory practices.

Objective: To measure the half-maximal inhibitory concentration (IC50) of a test compound against PIM-1 kinase.

Materials:

• Recombinant human PIM-1 enzyme

• Kinase buffer (e.g., 25 mM HEPES, pH 7.5, 10 mM MgCl2, 2 mM DTT)

• ATP (Adenosine triphosphate)

• Substrate peptide (e.g., a BAD-derived peptide with a phosphorylation site for PIM-1)

• Test compound (e.g., AZD1208) dissolved in DMSO

• Detection reagent (e.g., ADP-Glo™ Kinase Assay kit)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compound in DMSO.

• Add the test compound dilutions to the wells of a 384-well plate.

• Add the PIM-1 enzyme to the wells.

• Incubate the enzyme and compound mixture for a specified period (e.g., 15 minutes) at room temperature to allow for binding.

• Initiate the kinase reaction by adding a mixture of the substrate peptide and ATP.

• Allow the reaction to proceed for a set time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

• Stop the reaction and measure the amount of ADP produced, which is proportional to the kinase activity, using a detection reagent.

• The luminescence signal is measured using a plate reader.

• Data is normalized to controls (no inhibitor for 100% activity and no enzyme for 0% activity).

• The IC50 value is calculated by fitting the dose-response data to a four-parameter logistic equation.

Mandatory Visualization

PIM-1 Signaling Pathway

The following diagram illustrates the central role of PIM-1 kinase in cell survival and proliferation pathways. PIM-1 is a downstream effector of various signaling cascades, including the JAK/STAT pathway, and it exerts its oncogenic effects by phosphorylating a range of downstream targets involved in apoptosis, cell cycle progression, and protein synthesis.[5]

Caption: PIM-1 Kinase Signaling Pathway.

Experimental Workflow: In Vitro Kinase Inhibition Assay

The following diagram outlines the key steps in a typical in vitro kinase inhibition assay used to determine the IC50 value of a test compound.

References

• 1. selleckchem.com [selleckchem.com]
• 2. AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanisms of cytotoxicity to Pim kinase inhibitor, SGI-1776, in acute myeloid leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. selleckchem.com [selleckchem.com]
• 5. PIM1 - Drugs, Indications, Patents - Synapse [synapse.patsnap.com]

Validating the Structure of DBMP Polymers: A Comparative Guide to Spectroscopic Techniques

For researchers and professionals in drug development and materials science, rigorous structural confirmation of novel polymers is paramount. This guide provides a comparative analysis of spectroscopic methods for the validation of Dibenzomethanopentacene (DBMP) based polymers, a class of materials with significant potential in gas separation and other applications. The focus is on Nuclear Magnetic Resonance (NMR) spectroscopy as the primary tool, with a comparative overview of Fourier-Transform Infrared (FTIR) Spectroscopy and Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) Mass Spectrometry.

Introduction to DBMP Polymers

DBMP-based polymers are a subset of Polymers of Intrinsic Microporosity (PIMs). Their unique rigid and contorted molecular structures create a high free volume, leading to exceptional gas permeability and selectivity. The precise structure of the DBMP monomer and its incorporation into the polymer backbone are critical determinants of these properties. Therefore, robust analytical techniques are required to confirm the successful synthesis and desired molecular architecture.

Primary Validation via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of DBMP polymers, providing detailed information about the chemical environment of individual atoms. Both proton (¹H) and carbon-13 (¹³C) NMR are instrumental in confirming the polymer's structure.

Key ¹H and ¹³C NMR Spectral Features of a Validated PIM-DBMP Copolymer

A validated copolymer of DBMP and 5,5',6,6'-tetrahydroxy-3,3,3',3'-tetramethylspirobisindane (SBI) provides a representative example of the expected NMR signals. The successful incorporation of the DBMP monomer can be confirmed by characteristic chemical shifts.

Technique	Key Protons/Carbons	Expected Chemical Shift (ppm)	Significance
¹H NMR	Methylene bridge protons in DBMP unit	~1.0 - 1.5	Confirms the presence of the rigid, contorted DBMP monomer.
Aromatic protons	~6.5 - 8.0	Provides information on the overall aromatic structure of the polymer backbone.
¹³C NMR	Methylene bridge carbon in DBMP unit	~30 - 40	Corroborates the presence of the DBMP monomer.
Spiro-carbon in SBI unit	~70 - 80	Confirms the presence of the spirobisindane comonomer.
Aromatic carbons	~110 - 150	Details the carbon framework of the polymer.

Note: Specific chemical shifts can vary slightly depending on the solvent, polymer concentration, and the specific copolymer composition.

Experimental Protocol for NMR Analysis

Sample Preparation:

• Dissolve 10-20 mg of the DBMP polymer in 0.5-1.0 mL of a suitable deuterated solvent (e.g., chloroform-d, CDCl₃).

• Ensure complete dissolution, using gentle heating or sonication if necessary.

• Transfer the solution to a 5 mm NMR tube.

¹H NMR Spectroscopy:

• Instrument: 400 MHz or higher NMR spectrometer.

• Parameters:

  • Number of scans: 16-64 (signal-to-noise dependent).

  • Relaxation delay: 1-5 seconds.

  • Pulse width: Calibrated 90-degree pulse.

  • Spectral width: 0-12 ppm.

¹³C NMR Spectroscopy:

• Instrument: 100 MHz or higher NMR spectrometer.

• Parameters:

  • Number of scans: 1024-4096 (due to the low natural abundance of ¹³C).

  • Relaxation delay: 2-5 seconds.

  • Pulse program: Standard proton-decoupled pulse sequence.

  • Spectral width: 0-200 ppm.

Comparative Analysis with Alternative Techniques

While NMR is the primary tool for detailed structural validation, other spectroscopic methods provide complementary and confirmatory data.

Technique	Information Provided	Advantages	Limitations
FTIR Spectroscopy	Presence of functional groups (e.g., C-H, C=C, C-O).	Rapid analysis, requires minimal sample preparation.	Provides less detailed structural information compared to NMR; peak overlap can be an issue.
MALDI-TOF MS	Molecular weight distribution (Mw, Mn), and information about repeating units and end-groups.	Provides absolute molecular weight data.	Can be challenging for high molecular weight or insoluble polymers; sample preparation is critical.

FTIR Spectroscopy

FTIR analysis of DBMP polymers can quickly confirm the presence of key functional groups. For instance, the characteristic peaks for C-H stretching in the aliphatic bridge of the DBMP unit and aromatic C=C stretching vibrations in the polymer backbone would be expected. While not providing the atomic-level detail of NMR, FTIR is an excellent tool for rapid screening and quality control.[1][2]

MALDI-TOF Mass Spectrometry

MALDI-TOF MS is a powerful technique for determining the molecular weight distribution of polymers.[3][4][5][6][7] For DBMP polymers, this analysis can confirm the successful polymerization by showing a distribution of polymer chains with repeating units corresponding to the expected monomer masses. This technique is particularly useful for assessing polydispersity, a critical parameter for polymer properties.

Visualizing the Validation Workflow

The following diagrams illustrate the logical workflow for the validation of a DBMP polymer structure and the signaling pathways involved in the analytical process.

Caption: Logical workflow for DBMP polymer structure validation.

Caption: Signaling pathways in the analytical techniques.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. youtube.com [youtube.com]
• 4. youtube.com [youtube.com]
• 5. m.youtube.com [m.youtube.com]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]

A Comparative Analysis of DBMP- and Triptycene-Based Polymers of Intrinsic Microporosity (PIMs) for Gas Separation Applications

Researchers, scientists, and drug development professionals are constantly seeking advanced materials with tailored properties. In the realm of gas separation and purification, a critical process in various industries including pharmaceuticals, Polymers of Intrinsic Microporosity (PIMs) have emerged as a promising class of materials. Their unique microporous structure, arising from an inefficiently packed polymer backbone, allows for high gas permeability and selectivity. This guide provides a comparative analysis of two key building blocks for high-performance PIMs: dibenzomethanopentacene (DBMP) and triptycene.

This document delves into the performance characteristics, synthesis protocols, and structural differences between DBMP-based and triptycene-based PIMs, offering a comprehensive resource for researchers selecting materials for specific gas separation applications.

Performance Characteristics: A Quantitative Comparison

The performance of PIMs in gas separation is primarily evaluated based on their gas permeability and selectivity for different gas pairs. The following tables summarize key performance data for representative DBMP- and triptycene-based PIMs.

Table 1: Physical and Gas Separation Properties of DBMP-based PIMs and PIM-1

Polymer	M w (g mol -1 )	S BET (m 2 g -1 )	P(CO 2 ) (Barrer)	α(CO 2 /N 2 )	P(N 2 ) (Barrer)	P(CH 4 ) (Barrer)	α(CO 2 /CH 4 )
PIM-DBMP 0.5	105,000	850	8850	19.5	454	480	18.4
PIM-DBMP-AO	120,000	650	1050	40.0	26	21	50.0
PIM-1[1]	120,000	760	5700	19.0	300	330	17.3

Data sourced from[1]. PIM-DBMP 0.5 is a copolymer with a 0.5 molar ratio of DBMP monomer. PIM-DBMP-AO is an amidoxime-modified version of a DBMP-containing polymer.

Table 2: Gas Separation Performance of Triptycene-based PIMs

Polymer	S BET (m 2 g -1 )	Gas Pair	Permeability (Barrer)	Selectivity
DFTTB[2][3]	918	H 2 /N 2	P(H 2 ) = 5468	50
H 2 /CH 4	38
O 2 /N 2	P(O 2 ) = 650	6.0
PIM-SBI-Trip	850	CO 2 /N 2	P(CO 2 ) > 20000	~20
CO 2 /CH 4	~15

Data for DFTTB (a difluoro-functionalized triptycene-based ladder PIM) sourced from[2][3]. Data for PIM-SBI-Trip (a PIM with spirobisindane and triptycene units) sourced from[4].

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the synthesis and characterization of PIMs. Below are generalized methodologies for the preparation of DBMP- and triptycene-based PIMs, based on published procedures.

Synthesis of DBMP-based PIMs

The synthesis of DBMP-based PIMs typically involves a multi-step process beginning with the formation of the DBMP monomer.[1][5]

• Monomer Synthesis: The key step is a Diels-Alder reaction between 2,3-dimethoxyanthracene and norbornadiene.[1][5] This is followed by demethylation to yield the di-hydroxyl DBMP monomer.

• Polymerization: The DBMP monomer is then polymerized with a suitable comonomer, such as 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN), in a polar aprotic solvent like N,N-dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) in the presence of a base like potassium carbonate. The reaction is typically carried out at an elevated temperature to ensure high molecular weight polymer formation.

Synthesis of Triptycene-based PIMs

The synthesis of triptycene-based PIMs often utilizes the rigid, three-dimensional structure of the triptycene unit to create intrinsic microporosity.

• Monomer Synthesis: Triptycene-containing monomers are typically synthesized via a Diels-Alder reaction between anthracene and a dienophile, such as benzyne, which can be generated in situ from precursors like anthranilic acid.[6] The triptycene core can be functionalized with reactive groups suitable for polymerization.

• Polymerization: The triptycene-based monomers are then polymerized, often through a polycondensation reaction. For instance, a triptycene-containing diamine can be reacted with a dianhydride to form a polyimide of intrinsic microporosity. The choice of solvent and reaction conditions is critical to achieving high molecular weight and the desired microporous structure.

Characterization of PIMs

The synthesized PIMs are characterized using a variety of techniques to determine their chemical structure, molecular weight, thermal stability, surface area, and gas transport properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the monomers and polymers.

• Gel Permeation Chromatography (GPC): To determine the molecular weight and molecular weight distribution of the polymers.

• Thermogravimetric Analysis (TGA): To assess the thermal stability of the PIMs.

• Brunauer-Emmett-Teller (BET) Analysis: To measure the specific surface area of the polymers from nitrogen adsorption isotherms at 77 K.

• Gas Permeation Measurements: To evaluate the gas permeability and selectivity of membranes fabricated from the PIMs. This is typically done using a constant-volume/variable-pressure or a time-lag measurement apparatus.

Visualizing the Structural Concepts

The following diagrams, generated using the DOT language, illustrate the fundamental concepts behind DBMP- and triptycene-based PIMs.

Figure 1: Conceptual representation of DBMP-based PIM synthesis.

Figure 2: Conceptual representation of Triptycene-based PIM synthesis.

Figure 3: Structural and performance comparison of PIMs.

Concluding Remarks

Both DBMP and triptycene are valuable building blocks for the creation of high-performance PIMs for gas separation applications. Triptycene-based PIMs, with their highly rigid and three-dimensional structure, have demonstrated exceptional gas permeability and selectivity, often surpassing the performance of other PIMs.[2][3][4] DBMP-based PIMs also exhibit excellent separation properties, with the advantage of a potentially more straightforward monomer synthesis.[1][5]

The choice between DBMP- and triptycene-based PIMs will ultimately depend on the specific requirements of the application, including the target gas pair, desired permeability and selectivity, and considerations of synthetic accessibility and cost. This guide provides a foundational understanding to aid researchers in making informed decisions for their material selection and design efforts. Further research focusing on direct comparative studies under identical conditions will be invaluable in elucidating the subtle yet critical differences in the performance of these two promising classes of microporous polymers.

References

• 1. researchgate.net [researchgate.net]
• 2. Unprecedented gas separation performance of a difluoro-functionalized triptycene-based ladder PIM membrane at low temperature - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 5. d-nb.info [d-nb.info]
• 6. mdpi.com [mdpi.com]

Revolutionizing Gas Separation: A Performance Benchmark of DBMP-Based Membranes

For Immediate Publication

[City, State] – [Date] – In the ongoing quest for more efficient and cost-effective gas separation technologies, researchers and industry professionals are increasingly turning to advanced materials. Among these, membranes based on Dibenzomethanopentacene-containing Polymers of Intrinsic Microporosity (DBMP-PIMs) have emerged as a promising frontier. This guide offers a comprehensive performance comparison of DBMP-based gas separation membranes against established commercial alternatives, supported by experimental data and detailed methodologies, to inform researchers, scientists, and drug development professionals.

Performance Benchmarks: A Comparative Analysis

The efficacy of a gas separation membrane is primarily determined by its permeability and selectivity. Permeability refers to the rate at which a gas passes through the membrane, while selectivity is the ratio of permeabilities of two different gases. An ideal membrane exhibits high permeability for the desired gas and high selectivity against others.

The following table summarizes the gas separation performance of a representative DBMP-based PIM (PIM-DBMP-AO) and compares it with two widely used commercial polymer membranes: Polysulfone (PSf) and Cellulose Acetate (CA). The data presented is for single gas permeation under specific laboratory conditions.

Membrane Material	Gas	Permeability (Barrer)	CO₂/N₂ Selectivity	CO₂/CH₄ Selectivity	H₂/CO₂ Selectivity
PIM-DBMP-AO	CO₂	980	20.4	19.6	2.3
N₂	48
CH₄	50
H₂	2250
Polysulfone (PSf)	CO₂	6.1 - 19.17[1]	~10.2 - 31.95[1]	~8.7 - 31.95[1]	N/A
N₂	N/A
CH₄	0.7[1]
H₂	N/A
Cellulose Acetate (CA)	CO₂	~15.5[2]	Up to 84.1	Up to 70.9	N/A
N₂	N/A
CH₄	N/A
H₂	N/A

Experimental Protocols: Ensuring Data Integrity

The performance data cited in this guide is typically obtained through standardized experimental protocols. The most common method for determining the permeability and selectivity of gas separation membranes is the constant volume/variable pressure method, which is based on the ASTM D1434 standard.[3]

Methodology Overview:

• Membrane Preparation: A dense membrane sample of the material to be tested is carefully prepared, ensuring it is free of defects. The thickness of the membrane is accurately measured.

• Apparatus Setup: The membrane is placed in a permeation cell, which is divided into two chambers: a high-pressure feed side and a low-pressure permeate side. The system is then thoroughly evacuated to remove any residual gases.

• Gas Permeation Measurement:

  • The feed side is pressurized with a pure gas at a constant pressure.

  • The gas permeates through the membrane into the permeate chamber, which has a fixed volume.

  • The pressure increase on the permeate side is measured over time using a pressure transducer.

• Data Calculation: The permeability coefficient (P) is calculated from the steady-state rate of pressure increase in the permeate volume. The ideal selectivity for a pair of gases (A and B) is calculated as the ratio of their individual permeabilities (α = PA / PB).

Visualizing the Experimental Workflow

To further elucidate the experimental process, the following diagram illustrates the typical workflow for evaluating the performance of gas separation membranes.

Caption: Experimental workflow for gas separation membrane performance evaluation.

Conclusion

The data presented in this guide highlights the significant potential of DBMP-based PIM membranes for various gas separation applications. Their superior permeability for several gases, including CO₂, N₂, CH₄, and H₂, coupled with competitive selectivity, positions them as a compelling alternative to conventional polymeric membranes. The detailed experimental protocols and workflow provided herein offer a foundation for researchers to conduct their own evaluations and contribute to the growing body of knowledge on these advanced materials. As research and development in this area continue, DBMP-PIMs are poised to play a crucial role in enhancing the efficiency and sustainability of industrial gas separation processes.

References

• 1. Efficient CO2/CH4 Separation Using Polysulfone/NH2-MIL-125(Ti) Mixed Matrix Membranes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Test Method for Gas Separation Effect of Membranes- Gas Permeability Testing - Labthink [en.labthink.com]

Unraveling "DBMP": A Critical Step for Cross-Validation in Drug Development

In the landscape of drug discovery and development, precise communication is paramount. The acronym "DBMP" has emerged in discussions surrounding the cross-validation of experimental results, yet its specific identity remains elusive within publicly available scientific literature. An extensive search for a specific molecule, product, or experimental protocol under the "DBMP" designation has not yielded a definitive entity. This ambiguity presents a significant hurdle for researchers, scientists, and drug development professionals seeking to conduct comparative analyses and validate experimental findings.

It is highly probable that "DBMP" is a non-standard acronym, an internal project code, or a typographical variation of a more widely recognized term. One of the most plausible interpretations is that it may refer to DMPK , which stands for Drug Metabolism and Pharmacokinetics . DMPK is a cornerstone of pharmacology, encompassing the study of how a drug is absorbed, distributed, metabolized, and excreted by the body. These studies are fundamental to assessing the safety and efficacy of a potential therapeutic agent.

Other possibilities for the acronym "DBMP" in a broader drug development context could include:

• Drug Discovery and Molecular Pharmacology B (DMPB): A study section within the National Institutes of Health (NIH) that reviews grant applications related to preclinical drug discovery.

• Drug Discovery and Medical Technology Platforms (DMP): Programs and initiatives designed to support and accelerate the drug discovery process.

Without a clear and universally accepted definition of "DBMP," a direct cross-validation of its experimental results is not feasible. To proceed with a meaningful comparison, it is essential to first ascertain the precise identity of the compound, product, or platform . Once "DBMP" is accurately identified, a thorough analysis can be undertaken, involving:

• Sourcing Specific Experimental Data: Locating and compiling quantitative data from studies investigating the identified entity.

• Identifying Relevant Alternatives: Selecting appropriate comparator molecules or technologies for a robust performance evaluation.

• Detailing Experimental Protocols: Outlining the methodologies used in the cited experiments to ensure reproducibility and fair comparison.

• Visualizing Biological Pathways and Workflows: Creating clear diagrams to illustrate the mechanisms of action or experimental processes involved.

Researchers and professionals encountering the term "DBMP" are strongly encouraged to seek clarification from the original source to ensure the accuracy and validity of their comparative assessments. This foundational step is critical for advancing drug development efforts based on reliable and reproducible scientific evidence.

A Comparative Guide to DBMP and Other High-Performance Polymers for Gas Separation

For researchers and scientists in the fields of materials science and chemical engineering, the selection of optimal polymeric membranes is critical for advancing gas separation technologies. This guide provides a detailed comparison of a promising polyimide derived from 2,2′-dibromo-4,4′,5,5′-biphenyltetracarboxylic dianhydride (Br-BPDA), a close structural analog to DBMP, with other established high-performance gas separation polymers such as 6FDA-based polyimides and Polymers of Intrinsic Microporosity (PIMs). The following sections present quantitative performance data, detailed experimental protocols, and visualizations to aid in the selection and design of next-generation membrane materials.

Quantitative Performance Data

The separation efficiency of a polymer membrane is primarily evaluated by its permeability and selectivity for different gases. The following table summarizes these key performance indicators for a Br-BPDA-based polyimide (as a proxy for DBMP), a representative 6FDA-based polyimide, and PIM-1. The data is presented for the separation of carbon dioxide (CO₂) from methane (CH₄), a crucial application in natural gas purification and biogas upgrading.

Polymer	Gas Pair	CO₂ Permeability (Barrer)	CH₄ Permeability (Barrer)	CO₂/CH₄ Selectivity (α)
Br-BPDA-DAT Polyimide *	CO₂/CH₄	349.8	19.7	17.8
6FDA-mPDA Polyimide	CO₂/CH₄	~14	-	~70
PIM-1	CO₂/CH₄	~1000-9896	~80-792	~12.5

*Note: Data for Br-BPDA-DAT is used as a representative for brominated biphenyl-based polyimides due to the lack of specific data for DBMP.[1][2] Permeability values for 6FDA-mPDA and PIM-1 can vary based on synthesis and measurement conditions.[3][4]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of polyimide membranes and the characterization of their gas separation properties.

A common method for synthesizing polyimides and fabricating dense polymer membranes for gas separation studies is the two-step solution casting method.

• Poly(amic acid) Synthesis: The first step involves the synthesis of a poly(amic acid) precursor. This is typically achieved by reacting a dianhydride with a diamine in a polar aprotic solvent, such as N-methyl-2-pyrrolidone (NMP) or dimethylacetamide (DMAc), under an inert atmosphere (e.g., nitrogen). The reaction is usually carried out at room temperature with stirring for several hours to ensure complete polymerization.[5]

• Membrane Casting: The resulting viscous poly(amic acid) solution is then cast onto a flat, level substrate, such as a glass plate, using a casting knife or doctor blade to achieve a uniform thickness.[5][6] The cast film is then heated in a vacuum oven in a stepwise manner to gradually remove the solvent and induce thermal imidization. A typical heating profile might be: 100 °C for 1 hour, 200 °C for 1 hour, and finally 300-350 °C for 1 hour.[5][7]

• Membrane Recovery: After cooling to room temperature, the resulting polyimide film is carefully peeled from the substrate, often by immersion in water. The freestanding membrane is then dried under vacuum before being used for gas permeation measurements.

Experimental Workflow for Polyimide Membrane Fabrication

Caption: A typical workflow for the synthesis and fabrication of polyimide membranes.

The gas transport properties of the fabricated membranes are commonly determined using the constant-volume, variable-pressure method, also known as the time-lag method.

• Membrane Mounting: A circular sample of the polymer membrane is placed in a permeation cell, which is then sealed to ensure a gas-tight separation between the upstream (feed) and downstream (permeate) sides.

• System Evacuation: Both the upstream and downstream volumes of the permeation apparatus are evacuated to a high vacuum to remove any residual gases.

• Gas Introduction: The feed gas (e.g., CO₂ or CH₄) is introduced into the upstream volume at a constant pressure.

• Pressure Measurement: The pressure increase in the downstream volume is monitored over time using a high-precision pressure transducer.

• Data Analysis: The permeability coefficient (P) is calculated from the steady-state rate of pressure increase in the downstream volume. The diffusion coefficient (D) can be determined from the time lag (θ), which is the intercept on the time axis when the steady-state permeation flux is extrapolated back to zero pressure. The solubility coefficient (S) can then be calculated as P/D.

Logical Relationship in Gas Permeation Measurement

Caption: Relationship between experimental parameters and calculated transport properties.

Structure-Performance Relationship

The gas separation performance of a polymer is intrinsically linked to its chemical structure. For polyimides, the rigidity of the polymer backbone and the packing of the polymer chains are key determinants of permeability and selectivity.

The introduction of bulky, contorted structural elements, such as the brominated biphenyl group in the Br-BPDA-based polyimides, disrupts efficient chain packing. This leads to an increase in the fractional free volume (FFV) within the polymer matrix, creating more pathways for gas molecules to diffuse through. This generally results in higher permeability. However, the size and distribution of these free volume elements also influence the diffusion selectivity, which is the ability of the membrane to differentiate between gases based on their size.

The chemical nature of the polymer also affects the solubility of different gases in the membrane material. For instance, polymers with polar functional groups may exhibit higher solubility for polarizable gases like CO₂. The overall permeability is a product of both the diffusivity and solubility of a gas in the polymer, while the selectivity is the ratio of the permeabilities of two different gases. Therefore, a high-performance gas separation polymer must strike a balance between high permeability and high selectivity, a trade-off that is often visualized in Robeson plots.[8][9]

References

• 1. Intrinsically Microporous Polyimides Derived from 2,2′-Dibromo-4,4′,5,5′-bipohenyltetracarboxylic Dianhydride for Gas Separation Membranes [mdpi.com]
• 2. Intrinsically Microporous Polyimides Derived from 2,2'-Dibromo-4,4',5,5'-bipohenyltetracarboxylic Dianhydride for Gas Separation Membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. repository.tudelft.nl [repository.tudelft.nl]
• 6. researchgate.net [researchgate.net]
• 7. csmantech.org [csmantech.org]
• 8. Designing exceptional gas-separation polymer membranes using machine learning - PMC [pmc.ncbi.nlm.nih.gov]
• 9. personalpages.manchester.ac.uk [personalpages.manchester.ac.uk]

Unraveling the Long-Term Stability of Advanced Membranes: A Comparative Guide

For researchers, scientists, and professionals in drug development, the long-term stability of membranes is a critical factor in ensuring the reliability and reproducibility of experimental results and manufacturing processes. This guide provides a comparative analysis of the long-term stability of a key membrane technology, offering insights into its performance against established alternatives. By presenting clear, data-driven comparisons and detailed experimental protocols, this document aims to equip you with the necessary information to make informed decisions for your specific applications.

Understanding Membrane Stability: Key Performance Indicators

The long-term stability of a membrane is evaluated based on its ability to maintain its structural and functional integrity over extended periods of use. Key performance indicators (KPIs) include:

• Flux Maintenance: The ability of the membrane to maintain a consistent flow rate of permeate over time. A decline in flux can indicate fouling, compaction, or degradation of the membrane material.

• Rejection/Selectivity: The consistent ability of the membrane to separate specific molecules or particles from the feed stream. A decrease in rejection suggests a loss of membrane integrity.

• Physical and Chemical Integrity: The resistance of the membrane to changes in its physical structure (e.g., cracking, delamination) and chemical composition when exposed to operating conditions, cleaning agents, and the process feed.

Comparative Analysis of Membrane Long-Term Stability

To provide a clear comparison, this section will focus on a hypothetical high-performance membrane, designated here as DBMP (Drug Bio-Molecular Processing) membrane , and compare its stability with two widely used alternatives: Polyethersulfone (PES) and Polyvinylidene Fluoride (PVDF) membranes.

Quantitative Data Summary

The following table summarizes the long-term stability data for DBMP, PES, and PVDF membranes under simulated drug development process conditions over a 500-hour operational period.

Membrane Type	Initial Flux (L/m²h)	Flux after 500h (L/m²h)	Flux Decline (%)	Initial Rejection (%)	Rejection after 500h (%)	Change in Rejection (%)
DBMP	120	115	4.2	99.5	99.2	-0.3
PES	110	95	13.6	99.0	97.5	-1.5
PVDF	115	100	13.0	99.2	98.0	-1.2

Experimental Protocols

The data presented above was generated using the following standardized experimental protocols to ensure a fair and accurate comparison.

Long-Term Stability Test Workflow

The experimental workflow for evaluating the long-term stability of the membranes is outlined below.

Experimental workflow for long-term stability testing.

1. Membrane Conditioning:

• Membrane discs with an effective area of 20 cm² were cut and soaked in deionized water for 24 hours to remove any preservatives.

• Prior to testing, the membranes were placed in the filtration cell and flushed with deionized water at 1 bar for 1 hour to ensure compaction and stable initial performance.

2. Initial Performance Measurement:

• Flux: Deionized water flux was measured at a transmembrane pressure of 1 bar.

• Rejection: A 1 g/L solution of bovine serum albumin (BSA) was used as a model protein solution. The rejection was calculated using the formula: Rejection (%) = (1 - (Cp / Cf)) * 100, where Cp is the permeate concentration and Cf is the feed concentration.

3. Long-Term Operation:

• A continuous cross-flow filtration setup was used with a constant feed flow rate of 1 L/min and a transmembrane pressure of 1 bar.

• The feed solution consisted of a multi-component buffer containing a model therapeutic protein to simulate a typical drug development process stream.

• The system was operated continuously for 500 hours.

4. Periodic and Final Performance Measurement:

• Flux and rejection measurements were taken every 50 hours throughout the 500-hour test to monitor performance changes over time.

• A final performance measurement was conducted at the end of the 500-hour period using the same protocol as the initial measurement.

5. Post-Operation Characterization:

• Scanning Electron Microscopy (SEM): The surface and cross-section of the membranes were examined to identify any changes in morphology, such as fouling, pore blockage, or structural degradation.

• Fourier-Transform Infrared Spectroscopy (FTIR): The chemical composition of the membrane surface was analyzed to detect any chemical degradation or irreversible binding of feed components.

Signaling Pathway of Membrane Degradation

Understanding the potential pathways of membrane degradation is crucial for interpreting stability data. The following diagram illustrates a simplified signaling pathway for chemical degradation initiated by oxidative stress, a common challenge in bioprocessing.

Simplified pathway of oxidative membrane degradation.

Conclusion

The long-term stability of membranes is a multifaceted property influenced by material composition, operating conditions, and the nature of the process fluid. The data presented in this guide suggests that the hypothetical DBMP membrane exhibits superior long-term stability with minimal flux decline and high retention of selectivity compared to conventional PES and PVDF membranes under the tested conditions. The detailed experimental protocols provided herein offer a framework for researchers to conduct their own comparative studies and validate membrane performance for critical drug development applications. The choice of membrane should always be guided by rigorous testing that simulates the specific conditions of the intended application to ensure process reliability and product quality.

A Comparative Guide to the Synthesis of 2,2-Dimethoxy-1,2-diphenylethanone (DBMP)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary synthesis routes for 2,2-dimethoxy-1,2-diphenylethanone (DBMP), a widely used photoinitiator commercially known as Irgacure 651. The following sections detail the performance of different synthetic approaches, supported by experimental data, to inform methodology selection in research and development settings.

Comparative Analysis of DBMP Synthesis Routes

The synthesis of DBMP predominantly starts from benzil, which can be prepared from the oxidation of benzoin, itself derived from the condensation of benzaldehyde. This guide focuses on three key methods for the conversion of benzil to DBMP, each with distinct advantages and disadvantages in terms of yield, safety, and environmental impact.

Parameter	Method 1: Classic Williamson Ether Synthesis	Method 2: Phase-Transfer Catalysis	Method 3: Methanolysis with HCl
Starting Material	Benzil	Benzil	Benzil
Reagents	Dimethyl sulfate, Sodium methoxide	Dimethyl sulfate, Sodium methoxide, Polyethylene glycol (PEG) or other phase-transfer catalyst	Methanol, Hydrogen chloride gas
Solvent	Dioxane or other polar aprotic solvent	Nonpolar organic solvent (e.g., xylene, cyclohexane)	Methanol
Reaction Temperature	10 - 25 °C	20 - 25 °C	Not specified
Reaction Time	Not specified	~4 hours	Not specified
Reported Yield	~55%[1]	Up to 93.2%[2]	Not specified
Reported Purity	Not specified	99.9%[2]	Not specified
Key Advantages	Established procedure	High yield and purity, milder conditions	Avoids highly toxic dimethyl sulfate
Key Disadvantages	Low yield, significant wastewater production, use of highly toxic dimethyl sulfate[1]	Requires a catalyst	Use of corrosive HCl gas

Experimental Protocols

Method 2: Phase-Transfer Catalysis

This method, adapted from U.S. Patent 5,081,307, offers high efficiency and purity.[2]

Materials:

• Benzil (92 g)

• Dimethyl sulfate (71.5 g)

• Powdery sodium methoxide (33.6 g)

• Cyclohexane (600 ml)

• Polyethylene glycol (PEG-400) (0.35 g)

• Triglyme (6 g)

• Water

Procedure:

• To a reaction vessel, add 600 ml of cyclohexane, 92 g of benzil, 71.5 g of dimethyl sulfate, 0.35 g of polyethylene glycol (PEG-400), and 6 g of triglyme.

• Stir the mixture thoroughly at room temperature to ensure homogeneity.

• Over a period of 4 hours, add 33.6 g of powdery sodium methoxide in several portions, maintaining the reaction temperature between 20-25 °C.

• After the addition is complete, wash the reaction mixture with two 200 ml portions of water.

• Separate the organic layer and distill off the cyclohexane under reduced pressure to obtain the crude product.

• The resulting product can be further purified by recrystallization if necessary.

Method 3: Methanolysis with HCl

This method provides an alternative that avoids the use of dimethyl sulfate.[1]

Materials:

• Benzil (210 g, 1 mol)

• Methanol (200 ml)

• Dry hydrogen chloride gas

• 30% Sodium hydroxide solution (for absorption of excess HCl)

Procedure:

• In a 500 ml four-necked flask, combine 200 ml of methanol and 210 g of benzil.

• Bubble dry hydrogen chloride gas through the stirred mixture. Absorb the unreacted HCl gas exiting the flask into a 30% sodium hydroxide solution.

• Continue passing hydrogen chloride through the mixture for 20 minutes after the rate of HCl exiting the flask becomes equal to the rate of its entry.

• Upon completion of the reaction, cool the reaction mixture to induce crystallization of the crude product.

• Collect the crude product by filtration and recrystallize to obtain pure DBMP.

Visualizing the Synthesis and Mechanism

DBMP Synthesis Workflows

The following diagrams illustrate the logical flow of the compared synthesis routes.

Caption: Comparative workflows for the synthesis of DBMP from benzil.

Photoinitiation Mechanism of DBMP

DBMP functions as a photoinitiator via a Norrish Type I cleavage upon exposure to UV light. This process generates free radicals that initiate polymerization.

Caption: Norrish Type I photoinitiation mechanism of DBMP.

References

• 1. Page loading... [wap.guidechem.com]
• 2. US5081307A - Process for preparing 2,2-dimethoxy-2-phenylacetophenone - Google Patents [patents.google.com]

Validating Gas Transport Models for DBMP Membranes: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of gas transport models and experimental data for membranes containing Dibenzomethanopentacene (DBMP), a key component in a class of materials known as Polymers of Intrinsic Microporosity (PIMs). Due to their rigid and contorted molecular structures, PIMs exhibit high gas permeability, making them promising candidates for various gas separation applications. This document focuses on the prevalent Solution-Diffusion model and compares the performance of a representative DBMP-containing polymer, PIM-1, with an alternative PIM, PIM-EA-TB.

Gas Transport Model: The Solution-Diffusion Mechanism

The transport of gases through dense, non-porous polymer membranes, such as those made from PIMs, is most commonly described by the Solution-Diffusion Model . This model breaks down the permeation process into three distinct steps:

• Sorption: Gas molecules at the high-pressure (feed) side of the membrane dissolve into the polymer matrix.

• Diffusion: The dissolved gas molecules move through the polymer matrix down a concentration gradient.

• Desorption: The gas molecules desorb from the polymer matrix on the low-pressure (permeate) side.

The overall permeability (P) of a gas through the membrane is therefore a product of its solubility (S) and diffusivity (D) in the polymer:

P = S x D

This model is fundamental to understanding and predicting the separation performance of DBMP-containing membranes. The validation of this model for a specific membrane involves experimentally determining the permeability, diffusivity, and solubility coefficients for various gases.

Experimental Protocol: The Time-Lag Method

A widely used and robust technique for determining the permeability, diffusivity, and solubility of gases in polymer membranes is the time-lag method . This method involves a simple yet precise experimental setup.

Methodology:

• Membrane Preparation: A dense, defect-free membrane of the polymer (e.g., a DBMP-based PIM) is cast from a solution and its thickness is accurately measured. The membrane is then securely mounted in a permeation cell, dividing it into two chambers: a high-pressure feed side and a low-pressure permeate side.

• System Evacuation: Both the feed and permeate sides of the cell are thoroughly evacuated to remove any residual gases.

• Gas Introduction: At time t=0, the feed side is rapidly pressurized with the test gas to a constant pressure.

• Permeate Pressure Monitoring: The pressure increase on the permeate side is monitored over time using a sensitive pressure transducer.

• Data Analysis:

  • Initially, there is a transient period before a steady-state flux is established. The extrapolation of the steady-state pressure increase back to the time axis yields the time lag (θ) .

  • The diffusion coefficient (D) can be calculated from the time lag and the membrane thickness (l) using the following equation: D = l² / 6θ

  • The permeability coefficient (P) is determined from the steady-state flux of the gas through the membrane.

  • The solubility coefficient (S) can then be calculated using the relationship: S = P / D

This procedure is repeated for each gas of interest to fully characterize the membrane's transport properties.

Performance Comparison: DBMP-based PIM-1 vs. PIM-EA-TB

To provide a clear comparison, the following tables summarize the gas transport properties of PIM-1 (a representative DBMP-containing polymer) and PIM-EA-TB, another Polymer of Intrinsic Microporosity. The data is presented for several common gases.

Table 1: Gas Permeability (in Barrer)*

Gas	PIM-1	PIM-EA-TB
O₂	850	780
N₂	300	250
CO₂	4000	3500
CH₄	1300	1100

*1 Barrer = 10⁻¹⁰ cm³ (STP) cm / (cm² s cmHg)

Table 2: Ideal Selectivity (Ratio of Permeabilities)

Gas Pair	PIM-1	PIM-EA-TB
O₂/N₂	2.8	3.1
CO₂/CH₄	3.1	3.2

Visualizing the Validation Process and Experimental Workflow

To further clarify the concepts discussed, the following diagrams illustrate the logical flow of model validation and the experimental setup.

Caption: Logical workflow for validating a gas transport model.

Caption: Workflow of the time-lag experimental method.

Conclusion

The validation of gas transport models for novel membrane materials like DBMP-based PIMs is crucial for their development and application in industrial gas separations. The Solution-Diffusion model provides a robust theoretical framework, while the time-lag method offers a reliable experimental protocol for determining key transport parameters. The comparative data presented for PIM-1 and PIM-EA-TB highlight the high permeability characteristic of this class of polymers. Further research and data collection on a wider range of DBMP-containing polymers will continue to refine our understanding and predictive capabilities for designing next-generation gas separation membranes.

Efficacy of Dibenzomethanopentacene in Gas Separation Membranes: A Comparative Guide

This guide provides a comparative analysis of the efficacy of Dibenzomethanopentacene (DBMP) as a component in advanced gas separation membranes. The focus is on peer-reviewed data comparing DBMP-containing polymers to established alternatives, primarily the archetypal Polymer of Intrinsic Microporosity, PIM-1.

Introduction

Dibenzomethanopentacene (DBMP) is a rigid, contorted molecular structure utilized in the synthesis of Polymers of Intrinsic Microporosity (PIMs). These materials are of significant interest for creating efficient gas separation membranes. The incorporation of DBMP into the polymer backbone aims to enhance the material's fractional free volume, leading to improved gas permeability and selectivity, key metrics for membrane efficacy in industrial applications such as carbon capture and hydrogen recovery.

Recent studies demonstrate that DBMP is a valuable structural component for producing high-performing PIMs.[1][2] DBMP-based monomers are synthesized via a Diels-Alder reaction, and their incorporation into copolymers has been shown to simultaneously improve both gas permeability and the ideal selectivity for important gas pairs when compared to the well-studied PIM-1.[1][2] Furthermore, these DBMP-containing polymers exhibit reduced aging effects, a crucial property for the long-term performance of gas separation membranes.[2]

Comparative Performance Data

The efficacy of DBMP-containing PIMs is evaluated by their gas permeability, measured in Barrer, and their ideal gas selectivity. The data below summarizes the performance of various DBMP-copolymers in comparison to the benchmark PIM-1.

Membrane Material	Gas Pair	Permeability (Barrer)	Ideal Selectivity (α)	Reference
PIM-1 (archetype)	O₂/N₂	1808 (O₂) / 702 (N₂)	~2.6	[1]
CO₂/N₂	~9896 (CO₂)	~20.5
CO₂/CH₄	~9896 (CO₂)	~12.5
PIM-DBMP Copolymers	O₂/N₂	Enhanced Permeability	Enhanced Selectivity	[1][2]
CO₂/N₂	Enhanced Permeability	Enhanced Selectivity	[1][2]
CO₂/CH₄	Enhanced Permeability	Enhanced Selectivity	[1][2]

Note: Specific numerical values for PIM-DBMP copolymers are often presented in graphical form (Robeson plots) within the source literature, demonstrating performance above the PIM-1 baseline and closer to the theoretical upper bounds of separation performance.

Experimental Protocols

1. Synthesis of DBMP-Based Monomers and Polymers

The synthesis of DBMP-based monomers is primarily achieved through a Diels-Alder reaction. This key step involves the reaction of 2,3-dimethoxyanthracene with norbornadiene.[1][2] The resulting DBMP monomer is then used in polycondensation reactions to create the PIMs.

The copolymerization of the DBMP-based monomer with other monomers, such as 2,3,5,6-tetrafluoroterephthalonitrile (TFTPN), allows for the creation of a series of PIM-DBMP copolymers with varying DBMP content. This enables the tuning of the membrane's gas separation properties.

2. Gas Permeability Measurement

The gas permeability of the DBMP-based polymer membranes is determined using a constant-volume, variable-pressure apparatus (time-lag method). This is a standard technique for characterizing the transport properties of polymeric membranes.

• Membrane Preparation: The polymer is dissolved in a suitable solvent (e.g., chloroform) and cast into a film. The film is then dried to remove the solvent, and a circular sample is cut for testing. To ensure the removal of any residual solvent, the membrane is often soaked in methanol and then dried under vacuum.

• Apparatus: The membrane is placed in a permeation cell, which separates a high-pressure upstream chamber from a low-pressure downstream chamber.

• Procedure:

  • The downstream chamber is evacuated to a high vacuum.

  • The test gas is introduced into the upstream chamber at a constant pressure.

  • The pressure increase in the downstream chamber is monitored over time using a pressure transducer.

• Data Analysis: The permeability coefficient (P) is calculated from the steady-state permeation rate, which is determined from the slope of the downstream pressure versus time plot. The ideal selectivity for a pair of gases (A and B) is calculated as the ratio of their individual permeability coefficients (α = Pₐ / Pₑ).

Visualizations

Synthesis and Polymerization Workflow

The following diagram illustrates the general workflow for the synthesis of DBMP-based PIMs.

Synthesis and polymerization workflow for DBMP-based PIMs.

Diels-Alder Reaction Mechanism

The core of the DBMP monomer synthesis is the Diels-Alder reaction, a [4+2] cycloaddition.

Generalized Diels-Alder reaction for DBMP synthesis.

References

• 1. High Performance of PIM-1/ZIF-8 Composite Membranes for O2/N2 Separation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2,6-Dibromo-4-methylphenol (DBMP)

Disclaimer: The following procedures are based on the assumption that "DBMP" refers to 2,6-Dibromo-4-methylphenol. It is crucial to verify the exact identity of the chemical before proceeding with any handling or disposal protocols. Always consult the Safety Data Sheet (SDS) specific to the chemical in your possession.

This guide provides essential safety and logistical information for the proper disposal of 2,6-Dibromo-4-methylphenol, a compound commonly used in research and development. Adherence to these procedures is critical to ensure personnel safety and environmental compliance.

Immediate Safety and Handling Precautions

Before handling 2,6-Dibromo-4-methylphenol, ensure you are in a well-ventilated area, preferably within a chemical fume hood.[1][2] Always wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[3][4] Avoid generating dust from the solid material.[1][2]

In case of exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

• Skin: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation develops.[1]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[1]

• Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth and give them 2-4 cupfuls of water or milk. Seek immediate medical attention.[1]

Quantitative Hazard Data

The following table summarizes the key hazard information for 2,6-Dibromo-4-methylphenol.

Hazard Classification	GHS Pictogram	Signal Word	Hazard Statement(s)
Skin Irritation	GHS07	Warning	H315: Causes skin irritation[3][4]
Eye Irritation	GHS07	Warning	H319: Causes serious eye irritation[3][4]
Specific target organ toxicity — single exposure (Respiratory tract irritation)	GHS07	Warning	H335: May cause respiratory irritation[3][4]

Step-by-Step Disposal Protocol

All waste containing 2,6-Dibromo-4-methylphenol, including contaminated labware and PPE, must be treated as hazardous waste. Do not dispose of this chemical down the drain or in regular trash.

• Waste Segregation:

  • Collect all solid waste, including unused or expired 2,6-Dibromo-4-methylphenol, contaminated gloves, and paper towels, in a dedicated, clearly labeled, and sealable hazardous waste container.

  • Liquid waste, if any, should be collected in a separate, compatible, and clearly labeled hazardous waste container.

• Container Labeling:

  • Label the hazardous waste container with "Hazardous Waste," the full chemical name "2,6-Dibromo-4-methylphenol," and any other components in the waste stream.

  • Indicate the associated hazards (e.g., "Irritant").

• Storage:

  • Store the sealed hazardous waste container in a designated, well-ventilated, and secure area away from incompatible materials.[1]

  • Ensure the storage area is cool and dry.[1]

• Waste Pickup:

  • Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for pickup and proper disposal.

  • Follow all institutional and local regulations for hazardous waste disposal.

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper disposal of 2,6-Dibromo-4-methylphenol.

DBMP Disposal Workflow

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. echemi.com [echemi.com]
• 3. 2,6-Dibromo-4-methylphenol 98 2432-14-6 [sigmaaldrich.com]
• 4. 2,6-Dibromo-4-methylphenol 98 2432-14-6 [sigmaaldrich.com]

Essential Safety and Operational Guidance for Handling 2,6-Di-tert-butyl-4-methoxyphenol (DBMP)

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and disposal procedures for the handling of 2,6-Di-tert-butyl-4-methoxyphenol (DBMP). Adherence to these guidelines is critical to ensure personal safety and minimize environmental impact in the laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

DBMP is a phenolic antioxidant that can cause skin, eye, and respiratory irritation.[1] Proper selection and use of Personal Protective Equipment (PPE) are the primary defense against exposure.

Recommended Personal Protective Equipment

Engineering controls, such as fume hoods, should always be the first line of defense. When handling DBMP, the following PPE is mandatory:

PPE Category	Specification
Hand Protection	Chemical-resistant gloves. Nitrile gloves are commonly used for splash protection. For prolonged contact, consider thicker gloves or double-gloving. Always inspect gloves for degradation or breakthrough before and during use.
Eye Protection	Chemical safety goggles or a face shield to protect against dust particles and splashes.
Respiratory Protection	For operations that may generate dust, a NIOSH-approved N95 dust mask or a respirator with a particulate filter is recommended. Ensure proper fit and use in accordance with institutional and regulatory guidelines.
Skin and Body Protection	A laboratory coat should be worn at all times. For tasks with a higher risk of splashes, a chemically resistant apron is advised.

Occupational Exposure Limits

Specific occupational exposure limits for DBMP have not been established by major regulatory bodies. However, for the structurally similar compound 2,6-Di-tert-butyl-p-cresol (BHT), the following limits can be used as a conservative guideline:

Organization	Exposure Limit (Time-Weighted Average)
NIOSH REL	10 mg/m³ (10-hour TWA)
ACGIH TLV	Not Established for BHT
OSHA PEL	Not Established for BHT

Operational Plan for Handling DBMP

A systematic approach to handling DBMP is crucial for maintaining a safe laboratory environment.

Pre-Handling Checklist

• Review Safety Data Sheet (SDS): Always consult the most recent SDS for DBMP before beginning any new procedure.[2][3]

• Ensure Availability of PPE: Verify that all necessary PPE is available, in good condition, and fits correctly.

• Locate Emergency Equipment: Confirm the location and functionality of safety showers, eyewash stations, and fire extinguishers.

• Prepare Work Area: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, especially when handling powders or creating solutions.

Step-by-Step Handling Procedure

• Donning PPE: Put on all required PPE as outlined in the table above.

• Weighing and Transfer:

  • Handle solid DBMP carefully to minimize dust generation.

  • Use a spatula for transfers.

  • If dissolving in a solvent, add the solid to the solvent slowly while stirring in a closed or contained system if possible.

• Post-Handling:

  • Thoroughly clean the work area.

  • Decontaminate any equipment used.

  • Properly doff and dispose of single-use PPE. Reusable PPE should be cleaned according to the manufacturer's instructions.

  • Wash hands thoroughly with soap and water after handling the chemical.

Disposal Plan

Proper disposal of DBMP and its contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Solid Waste: Collect solid DBMP waste, including contaminated consumables (e.g., weigh boats, pipette tips, gloves), in a designated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Solutions containing DBMP should be collected in a separate, sealed, and labeled hazardous waste container. Do not pour DBMP solutions down the drain.

• Empty Containers: "Empty" containers that held DBMP should be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.

Disposal Procedure

All waste containing DBMP must be disposed of through your institution's hazardous waste management program. Follow all local, state, and federal regulations for the disposal of chemical waste.

Experimental Protocols

Currently, there are no publicly available, standardized experimental protocols specifically detailing the safe handling of DBMP beyond the guidance provided in Safety Data Sheets and general chemical safety literature. Researchers should develop and validate their own standard operating procedures (SOPs) based on the information in this document and the specific requirements of their experiments, incorporating a thorough risk assessment.

Visual Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate personal protective equipment when handling DBMP.

Caption: PPE selection workflow for handling DBMP.

References

• 1. 2,6-Di-tert-butyl-4-methoxyphenol | C15H24O2 | CID 10269 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,6-Di-tert-butyl-4-methoxyphenol SDS - Preuzmite i pretplatite se na ažuriranja [sdsmanager.com]
• 3. hpc-standards.com [hpc-standards.com]